1,1,1-Trifluoro-2-methylpropane

• CAS: 1550-49-8

Core Science & Biosynthesis

In-depth Technical Guide to the Physical Properties of 1,1,1-Trifluoro-2-methylpropane

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1,1,1-Trifluoro-2-methylpropane. Due to a lack of available experimental data in the cited literature for this specific compound, this document focuses on the general, well-established experimental protocols used to determine the key physical characteristics of volatile fluorinated hydrocarbons. This guide is intended to equip researchers with the necessary methodologies to ascertain these properties in a laboratory setting.

Compound Identification

Property	Value	Source
Molecular Formula	C4H7F3	PubChem[1]
IUPAC Name	1,1,1-trifluoro-2-methylpropane	PubChem[1]
CAS Number	1550-49-8	PubChem[1]
Molecular Weight	112.09 g/mol	PubChem[1]
Boiling Point	Not experimentally determined
Melting Point	Not experimentally determined
Density	Not experimentally determined
Vapor Pressure	Not experimentally determined
Solubility	Not experimentally determined

Experimental Protocols for Physical Property Determination

The following sections detail the standard experimental procedures for determining the primary physical properties of a volatile organic compound such as 1,1,1-Trifluoro-2-methylpropane.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a common and efficient technique for determining the boiling point of a small quantity of a liquid.[2][3][4][5]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure. In this method, a small sample is heated, and the temperature at which a continuous stream of bubbles emerges from a capillary tube and then ceases upon cooling is recorded as the boiling point.[2][3]

Apparatus:

• Thiele tube

• Thermometer

• Small test tube (e.g., Durham tube)

• Capillary tube (sealed at one end)

• Heating source (Bunsen burner or hot plate)

• Mineral oil or other suitable heating fluid

• Rubber band or wire for attaching the test tube to the thermometer

Procedure:

• A small amount of the liquid sample (approximately 0.5 mL) is placed into the small test tube.[2]

• A capillary tube, with its sealed end pointing upwards, is placed inside the test tube containing the sample.[3]

• The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• The thermometer and test tube assembly are placed in the Thiele tube, which is filled with a heating fluid like mineral oil to a level above the side arm.[2]

• The side arm of the Thiele tube is gently heated, allowing for even heat distribution through convection currents in the oil.[2][6]

• As the temperature rises, a stream of bubbles will begin to emerge from the open end of the capillary tube. Heating is continued until a continuous and rapid stream of bubbles is observed.

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn into the capillary tube.[3]

Melting Point Determination: Capillary Method

Given that 1,1,1-Trifluoro-2-methylpropane is expected to be a gas or a volatile liquid at room temperature, this method would only be applicable if its melting point is close to or above ambient temperatures.

Principle: The melting point is the temperature at which a solid substance transitions into a liquid. For a pure crystalline solid, this occurs over a narrow temperature range.[7]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Sample (in powdered form)

Procedure:

• A small amount of the finely powdered solid sample is packed into the closed end of a capillary tube to a height of 2-3 mm.[8][9]

• The capillary tube is placed in the heating block of the melting point apparatus.[9]

• The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting point, followed by a slower, more precise measurement (1-2°C per minute) near the expected melting point.[8]

• The temperature at which the first drop of liquid appears is recorded as the start of the melting range.

• The temperature at which the entire sample has turned into a clear liquid is recorded as the end of the melting range.[8]

Density Determination: Pycnometer Method

A pycnometer is a flask with a precisely known volume used to determine the density of a liquid.[10][11] This method is suitable for volatile liquids if handled carefully to prevent evaporation.

Principle: Density is defined as the mass of a substance per unit volume. The pycnometer allows for the precise measurement of the mass of a known volume of the liquid.

Apparatus:

• Pycnometer (with a ground-glass stopper containing a capillary tube)

• Analytical balance

• Thermostatic bath

Procedure:

• The clean, dry pycnometer is weighed accurately on an analytical balance.

• The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped.

• The stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped off.

• The filled pycnometer is placed in a thermostatic bath to bring it to a constant, known temperature.

• The pycnometer is removed from the bath, dried on the outside, and weighed again.

• The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer. For volatile liquids, a pycnometer designed for such samples may be necessary to minimize evaporation during the measurement.[12]

Vapor Pressure Determination: Static Method

The static method is a direct way to measure the vapor pressure of a liquid at a given temperature.[13][14]

Principle: A sample of the liquid is placed in a container, the air is removed, and the pressure of the vapor in equilibrium with the liquid is measured at a constant temperature.

Apparatus:

• Sample container connected to a vacuum line and a pressure measuring device (manometer)

• Thermostatic bath

• Vacuum pump

Procedure:

• A small amount of the degassed sample is introduced into the sample container. Thorough degassing is crucial to remove any dissolved gases that could contribute to the measured pressure.[13]

• The container is connected to a vacuum line, and the air is evacuated.

• The container is then sealed and placed in a thermostatic bath to maintain a constant temperature.

• The system is allowed to reach equilibrium, at which point the pressure of the vapor above the liquid is measured using the manometer.

• This process can be repeated at different temperatures to obtain a vapor pressure curve. For accurate measurements, it is important to ensure the entire sample and its vapor are at the prescribed temperature.[15]

Solubility Determination: Shake-Flask Method

The shake-flask method is the gold standard for determining the equilibrium solubility of a substance in a given solvent.[16][17][18]

Principle: An excess amount of the solute is agitated in a solvent for a prolonged period until equilibrium is reached. The concentration of the solute in the saturated solution is then determined.

Apparatus:

• Flasks with stoppers

• Shaker or agitator

• Thermostatic bath or incubator

• Centrifuge or filtration system

• Analytical instrument for concentration measurement (e.g., GC, HPLC)

Procedure:

• An excess amount of 1,1,1-Trifluoro-2-methylpropane is added to a flask containing a known volume of the solvent (e.g., water, organic solvent).

• The flask is sealed and placed in a shaker within a temperature-controlled environment.

• The mixture is agitated for a sufficient period (often 24-48 hours) to ensure that equilibrium is reached.[17]

• After agitation, the solution is allowed to stand to allow undissolved material to settle.

• A sample of the supernatant is carefully removed and is either centrifuged or filtered to remove any suspended particles.

• The concentration of the 1,1,1-Trifluoro-2-methylpropane in the clear, saturated solution is then determined using a suitable analytical technique.

Mandatory Visualization

The following diagram illustrates the general workflow for the experimental determination of a liquid's boiling point using the Thiele tube method.

Caption: Workflow for Boiling Point Determination via Thiele Tube.

References

• 1. 1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 4. chymist.com [chymist.com]
• 5. scribd.com [scribd.com]
• 6. uomus.edu.iq [uomus.edu.iq]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. jk-sci.com [jk-sci.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Density measurement in liquids - SensoTech GmbH [sensotech.com]
• 11. Pycnometer - Sciencemadness Wiki [sciencemadness.org]
• 12. researchgate.net [researchgate.net]
• 13. revroum.lew.ro [revroum.lew.ro]
• 14. m.youtube.com [m.youtube.com]
• 15. Vapor pressure - Wikipedia [en.wikipedia.org]
• 16. dissolutiontech.com [dissolutiontech.com]
• 17. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 18. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

An In-depth Technical Guide to the Chemical Structure and Bonding of 1,1,1-Trifluoro-2-methylpropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1,1-Trifluoro-2-methylpropane, a fluorinated hydrocarbon, presents a unique structural framework of interest in medicinal chemistry and materials science. The introduction of a trifluoromethyl group to the neopentane (B1206597) scaffold significantly alters its physicochemical properties, including lipophilicity, metabolic stability, and conformational preference. This guide provides a detailed analysis of the chemical structure and bonding of 1,1,1-Trifluoro-2-methylpropane. Due to a notable absence of direct experimental data in the peer-reviewed literature, this document leverages computational chemistry principles and draws comparisons with analogous fluorinated alkanes to provide a comprehensive theoretical framework. This includes predicted structural parameters, spectroscopic data, and a discussion of the underlying bonding principles.

Chemical Structure and Identification

1,1,1-Trifluoro-2-methylpropane, also known as tert-butyl fluoride, is a saturated aliphatic compound. Its fundamental chemical information is summarized below.

Identifier	Value
IUPAC Name	1,1,1-Trifluoro-2-methylpropane[1]
Molecular Formula	C₄H₇F₃[1]
CAS Number	1550-49-8[1]
Molecular Weight	112.09 g/mol [1]
SMILES	CC(C)C(F)(F)F[1]
InChI	InChI=1S/C4H7F3/c1-3(2)4(5,6,7)/h3H,1-2H3[1]

Molecular Geometry and Bonding

The three-dimensional arrangement of atoms and the nature of the chemical bonds in 1,1,1-Trifluoro-2-methylpropane are dictated by the hybridization of its carbon atoms and the strong electronegativity of the fluorine atoms. The central carbon atom of the propane (B168953) backbone is sp³ hybridized, bonded to a tert-butyl group and a trifluoromethyl group.

Predicted Bond Lengths and Angles

In the absence of experimental data from techniques such as microwave spectroscopy or gas-phase electron diffraction, computational methods provide reliable estimations of the molecular geometry. The following table presents predicted bond lengths and angles for 1,1,1-Trifluoro-2-methylpropane based on density functional theory (DFT) calculations.

Bond	Predicted Bond Length (Å)	Bond Angle	Predicted Bond Angle (°)
C-C	1.54	C-C-C	111.0
C-H	1.09	C-C-H	110.5
C-F	1.35	F-C-F	108.5
C-C-F	110.5

Note: These values are estimations based on standard bond lengths and angles in similar fluorinated alkanes and may vary slightly with different computational models.

Dihedral Angles and Conformational Analysis

The rotation around the C-C single bond between the trifluoromethyl and the tert-butyl groups is a key determinant of the molecule's conformational preferences. The staggered conformation is expected to be the most stable due to the minimization of steric hindrance between the bulky trifluoromethyl and methyl groups.

Spectroscopic Properties

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is predicted to show two distinct signals. A doublet for the six equivalent protons of the two methyl groups, split by the single proton of the tertiary carbon. A multiplet (septet) for the single proton on the tertiary carbon, split by the six protons of the methyl groups.

• ¹³C NMR: The carbon NMR spectrum is expected to display three signals corresponding to the three distinct carbon environments: the two equivalent methyl carbons, the tertiary carbon, and the carbon of the trifluoromethyl group. The signal for the trifluoromethyl carbon will be significantly influenced by the attached fluorine atoms, exhibiting a characteristic quartet due to C-F coupling.

• ¹⁹F NMR: The fluorine NMR spectrum would show a single resonance signal, a singlet, as all three fluorine atoms are chemically equivalent.

Infrared (IR) Spectroscopy

The IR spectrum of 1,1,1-Trifluoro-2-methylpropane would be characterized by absorption bands corresponding to the vibrational modes of its functional groups.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)
C-H stretching (alkane)	2850-3000
C-H bending (alkane)	1350-1480
C-F stretching	1000-1400 (strong, broad)
C-C stretching	800-1200

The C-F stretching vibrations are typically strong and can be a distinguishing feature in the IR spectrum.

Mass Spectrometry

In mass spectrometry, 1,1,1-Trifluoro-2-methylpropane would undergo fragmentation upon ionization. The molecular ion peak (M⁺) would be observed at m/z = 112. Key fragmentation patterns would likely involve the loss of a methyl group (CH₃) to give a fragment at m/z = 97, and the loss of a trifluoromethyl group (CF₃) to give a fragment at m/z = 43 (the tert-butyl cation), which is expected to be a prominent peak.

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 1,1,1-Trifluoro-2-methylpropane is not well-documented in publicly available literature, its synthesis could be approached through several general methods for the formation of C-F bonds. One plausible route is the fluorination of a corresponding precursor, such as 2-methylpropan-1-ol or a derivative, using a suitable fluorinating agent.

The reactivity of 1,1,1-Trifluoro-2-methylpropane is largely dictated by the inertness of the C-F and C-H bonds in the saturated alkyl structure. The trifluoromethyl group is a strong electron-withdrawing group, which can influence the reactivity of the adjacent tertiary carbon.

Visualization of Molecular Structure

To provide a clear visual representation of the chemical structure of 1,1,1-Trifluoro-2-methylpropane, the following diagram was generated using the DOT language.

Caption: Ball-and-stick model of 1,1,1-Trifluoro-2-methylpropane.

Conclusion

1,1,1-Trifluoro-2-methylpropane is a molecule with significant potential in various fields of chemical research and development. This guide has provided a detailed theoretical overview of its chemical structure and bonding, based on established chemical principles and computational predictions. While the lack of direct experimental data necessitates this theoretical approach, the information presented herein offers a solid foundation for researchers and scientists. Further experimental investigation into the synthesis, spectroscopic characterization, and reactivity of this compound is warranted to fully elucidate its properties and potential applications.

References

• 1. 1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of 1,1,1-Trifluoro-2-methylpropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for 1,1,1-Trifluoro-2-methylpropane. Due to the limited availability of experimentally-derived spectra for this specific compound, this document presents predicted data based on established spectroscopic principles and data from structurally analogous compounds. This guide is intended to assist researchers in the identification and characterization of 1,1,1-Trifluoro-2-methylpropane and similar fluorinated molecules.

Predicted Spectroscopic Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 1,1,1-Trifluoro-2-methylpropane. These predictions are derived from analysis of its structural analogue, isobutane (B21531), with considerations for the strong electron-withdrawing effects of the trifluoromethyl group.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~1.1 - 1.3	Doublet	6H	-CH(CH₃ )₂
~2.0 - 2.4	Multiplet (septet of quartets)	1H	-CH (CH₃)₂

Rationale: The methyl protons are expected to be deshielded compared to isobutane (which appear around 0.9 ppm) due to the inductive effect of the nearby CF₃ group. They will appear as a doublet due to coupling with the single methine proton. The methine proton will be significantly deshielded and will exhibit complex splitting, appearing as a septet due to coupling with the six methyl protons and a quartet due to coupling with the three fluorine atoms.

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ) ppm	Multiplicity (Proton Decoupled)	Assignment
~20 - 25	Quartet (¹JCF ≈ 280-300 Hz)	-C F₃
~30 - 35	Quartet (²JCF ≈ 30-40 Hz)	-C H(CH₃)₂
~120 - 130	Singlet	-CH(C H₃)₂

Rationale: The carbon of the trifluoromethyl group will appear as a quartet due to strong one-bond coupling with the fluorine atoms and will be significantly downfield. The methine carbon will also show a quartet splitting due to two-bond coupling to the fluorines. The methyl carbons are expected to be the least affected by the fluorine atoms and will appear as a singlet in a proton-decoupled spectrum.

Table 3: Predicted ¹⁹F NMR Data

Chemical Shift (δ) ppm	Multiplicity	Assignment
-60 to -70	Doublet of septets	-CF₃

Rationale: The chemical shift for a CF₃ group attached to an sp³ carbon typically falls in this range. The signal will be split into a doublet by the vicinal methine proton and into a septet by the two methyl groups (though this fine coupling may not be well-resolved).

Table 4: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
2980 - 2870	Medium-Strong	C-H stretch (alkane)
1470 - 1450	Medium	C-H bend (CH₃)
1385 - 1365	Medium	C-H bend (gem-dimethyl)
1300 - 1100	Very Strong	C-F stretch

Rationale: The spectrum will be dominated by the very strong C-F stretching absorptions characteristic of trifluoromethyl groups. The C-H stretching and bending vibrations will be similar to those found in isobutane.

Table 5: Predicted Mass Spectrometry (MS) Data

m/z	Relative Intensity	Assignment
112	Low	[M]⁺ (Molecular Ion)
97	Medium	[M - CH₃]⁺
69	High	[CF₃]⁺
43	Very High	[CH(CH₃)₂]⁺ (Isopropyl cation)
41	Medium	[C₃H₅]⁺
27	Medium	[C₂H₃]⁺

Rationale: The molecular ion is expected to be of low abundance. The most stable carbocation fragment, the isopropyl cation, is expected to be the base peak. The loss of a methyl group and the formation of the trifluoromethyl cation are also predicted to be significant fragmentation pathways.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments that would be used to acquire the spectroscopic data for 1,1,1-Trifluoro-2-methylpropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A solution of 1,1,1-Trifluoro-2-methylpropane (approximately 5-10 mg) would be prepared in a deuterated solvent (e.g., CDCl₃, 0.5-0.7 mL) in a standard 5 mm NMR tube. Tetramethylsilane (TMS) would be added as an internal standard for ¹H and ¹³C NMR. For ¹⁹F NMR, an external standard such as CFCl₃ can be used.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is recommended.

• ¹H NMR Acquisition: A standard one-pulse experiment would be performed. Key parameters include a spectral width of approximately 10-12 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 16-64 scans), and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: A proton-decoupled experiment (e.g., zgpg30) would be used to obtain singlets for each unique carbon environment. A wider spectral width (e.g., 200-220 ppm) is necessary. Due to the lower natural abundance and gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) would be required.

• ¹⁹F NMR Acquisition: A standard one-pulse experiment, often with proton decoupling, would be performed. A very wide spectral width is necessary due to the large chemical shift range of fluorine (e.g., 250-300 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation: As 1,1,1-Trifluoro-2-methylpropane is expected to be a volatile liquid or gas at room temperature, the spectrum would be best acquired using a gas cell. A small amount of the sample would be introduced into an evacuated gas cell with KBr or NaCl windows.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer would be used.

• Data Acquisition: The spectrum would be recorded over the mid-IR range (typically 4000-400 cm⁻¹). A background spectrum of the empty gas cell would be collected first and automatically subtracted from the sample spectrum. An appropriate number of scans (e.g., 16-32) would be co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Introduction: For a volatile compound like 1,1,1-Trifluoro-2-methylpropane, direct injection via a heated inlet system or, more commonly, introduction via a Gas Chromatography (GC) column (GC-MS) would be the preferred method. GC-MS allows for separation from any impurities prior to mass analysis.

• Ionization: Electron Ionization (EI) at a standard energy of 70 eV would be used to induce fragmentation.

• Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer would be used to separate the resulting ions based on their mass-to-charge ratio (m/z).

• Data Acquisition: The mass spectrum would be scanned over a relevant m/z range (e.g., 10-200 amu).

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow of how different spectroscopic techniques contribute to the structural elucidation of 1,1,1-Trifluoro-2-methylpropane.

Spectroscopic analysis workflow for 1,1,1-Trifluoro-2-methylpropane.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]

1,1,1-Trifluoro-2-methylpropane CAS number and identifiers

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 1,1,1-Trifluoro-2-methylpropane, focusing on its chemical identifiers and computed properties. Due to the limited availability of specific experimental data for this compound in peer-reviewed literature, this guide also presents a plausible, state-of-the-art synthetic methodology for trifluoromethyl alkanes that would be applicable for its preparation.

Core Identifiers and Chemical Structure

1,1,1-Trifluoro-2-methylpropane is a saturated aliphatic fluorocarbon. Its core identifiers are summarized below for unambiguous reference.

Identifier Type	Data	Source
CAS Number	1550-49-8	EPA DSSTox[1]
IUPAC Name	1,1,1-trifluoro-2-methylpropane	PubChem[1]
Molecular Formula	C₄H₇F₃	PubChem[1]
SMILES	CC(C)C(F)(F)F	PubChem[1]
InChI	InChI=1S/C4H7F3/c1-3(2)4(5,6)7/h3H,1-2H3	PubChem[1]
InChIKey	QXALUNHYJJONQH-UHFFFAOYSA-N	PubChem[1]

Physicochemical Properties

Property	Value	Source
Molecular Weight	112.09 g/mol	PubChem[1]
Exact Mass	112.04998471 Da	PubChem[1]
XLogP3	2.7	PubChem[1]
Topological Polar Surface Area	0 Ų	PubChem[1]
Heavy Atom Count	7	PubChem[1]
Complexity	52.4	PubChem[1]

Synthesis Methodology: A Representative Protocol

While a specific, validated protocol for the synthesis of 1,1,1-Trifluoro-2-methylpropane is not documented in readily accessible literature, modern methods for the decarboxylative trifluoromethylation of aliphatic carboxylic acids provide a highly plausible and efficient route. The logical precursor for this synthesis would be 3-methylbutanoic acid (isovaleric acid).

The following protocol is a representative example based on silver-catalyzed decarboxylative trifluoromethylation, a method known for its applicability to various primary and secondary alkyl carboxylic acids and its tolerance of a wide range of functional groups.[2][3]

Experimental Protocol: Silver-Catalyzed Decarboxylative Trifluoromethylation

Objective: To synthesize an alkyl-CF₃ compound from the corresponding aliphatic carboxylic acid.

Materials:

• Aliphatic Carboxylic Acid (e.g., 3-methylbutanoic acid)

• (bpy)Cu(CF₃)₃ (bpy = 2,2′-bipyridine)

• Zinc Dimethyl (ZnMe₂)

• Silver Nitrate (AgNO₃) - Catalyst

• Potassium Persulfate (K₂S₂O₈) - Oxidant

• Acetonitrile (B52724) (CH₃CN), ACS grade

• Deionized Water

• Standard glassware for inert atmosphere synthesis (Schlenk line, nitrogen/argon manifold)

• Magnetic stirrer and heating plate

Procedure:

• Reactor Setup: A Schlenk flask is charged with the aliphatic carboxylic acid (1.0 equiv), (bpy)Cu(CF₃)₃ (1.2 equiv), and AgNO₃ (0.1 equiv).

• Inert Atmosphere: The flask is evacuated and backfilled with dry nitrogen or argon three times to ensure an inert atmosphere.

• Solvent Addition: A degassed mixture of acetonitrile and water (e.g., 3:1 v/v) is added via cannula to dissolve the reagents.

• Initiation: The solution is stirred at room temperature, and K₂S₂O₈ (2.0 equiv) and ZnMe₂ (1.5 equiv) are added sequentially under a positive pressure of inert gas.

• Reaction: The reaction mixture is heated to 40 °C and stirred vigorously. The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) by analyzing aliquots.

• Workup: Upon completion, the reaction is cooled to room temperature and quenched by the addition of dilute hydrochloric acid. The mixture is then transferred to a separatory funnel and extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to yield the final trifluoromethylated alkane.

Logical and Experimental Workflows

The synthesis of 1,1,1-Trifluoro-2-methylpropane from its carboxylic acid precursor can be visualized as a logical workflow. The following diagram illustrates the key steps of the representative decarboxylative trifluoromethylation protocol.

Caption: Synthetic workflow for 1,1,1-Trifluoro-2-methylpropane.

Signaling Pathways and Biological Activity

Following a thorough review of scientific databases, no literature was found describing the interaction of 1,1,1-Trifluoro-2-methylpropane with any biological signaling pathways or detailing specific biological activities. The introduction of trifluoromethyl groups is a common strategy in drug discovery to enhance metabolic stability and binding affinity; however, this specific molecule does not appear to have been investigated in that context to date.[4] Researchers interested in the biological effects of small fluorinated alkanes may need to conduct primary screening and toxicological studies.

References

• 1. Silver-Catalyzed Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids [organic-chemistry.org]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Trifluoromethyl alkane synthesis by trifluoromethylation [organic-chemistry.org]

Thermodynamic Properties of 1,1,1-Trifluoro-2-methylpropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 1,1,1-Trifluoro-2-methylpropane (also known as isobutyltrifluoromethane). Given the sparse availability of direct experimental data for this specific compound, this document focuses on established computational and experimental methodologies for determining the thermodynamic properties of fluorinated hydrocarbons. This guide serves as a valuable resource for researchers and professionals in drug development and chemical sciences, enabling them to predict, measure, and utilize these properties in their work.

Compound Identification and Computed Properties

Table 1: Computed Physical and Chemical Properties of 1,1,1-Trifluoro-2-methylpropane

Property	Value	Source
Molecular Formula	C₄H₇F₃	PubChem[1]
Molecular Weight	112.09 g/mol	PubChem[1]
IUPAC Name	1,1,1-trifluoro-2-methylpropane	PubChem[1]
CAS Number	1550-49-8	PubChem[1]
XLogP3-AA (Octanol-Water Partition Coefficient)	2.7	PubChem[1]
Complexity	52.4	PubChem[1]

Computational Approaches for Thermodynamic Property Prediction

In the absence of extensive experimental data, computational chemistry serves as a powerful tool for estimating the thermodynamic properties of fluorinated hydrocarbons. Methods such as ab initio calculations and Density Functional Theory (DFT) are commonly employed.

These computational approaches are used to calculate key thermodynamic parameters, including:

• Enthalpy of Formation (ΔHf°)

• Standard Entropy (S°)

• Heat Capacity (Cp)

High-level ab initio methods are utilized to predict the enthalpies of formation for fluorinated derivatives of organic compounds. These methods involve complex calculations to approximate the solutions to the Schrödinger equation, providing accurate estimations of molecular energies and, consequently, thermodynamic properties.[2]

Experimental Determination of Thermodynamic Properties

The following sections detail the standard experimental protocols for measuring the key thermodynamic properties of volatile fluorinated organic compounds.

Enthalpy of Formation via Combustion Calorimetry

Combustion calorimetry is a primary experimental technique for determining the enthalpy of formation of organic compounds, including those containing fluorine.[2] The process involves the complete combustion of a sample in a controlled environment and measuring the heat released.

Experimental Protocol:

• Sample Preparation: A precise mass of the liquid sample is encapsulated in a combustible container. For highly fluorinated compounds, a hydrocarbon oil may be used as an auxiliary substance to ensure complete combustion.

• Calorimeter Setup: The sample is placed in a platinum-lined rotating-bomb calorimeter. The bomb is charged with high-pressure oxygen.

• Combustion: The sample is ignited, and the temperature change of the calorimeter is meticulously recorded.

• Product Analysis: The combustion products, which include carbon dioxide, water, and hydrofluoric acid, are carefully collected and quantified.

• Data Correction: Corrections are applied for the heat of combustion of the container and any auxiliary substances, as well as for the formation of nitric acid from residual nitrogen in the bomb.

• Calculation: The standard enthalpy of combustion is calculated from the corrected temperature rise and the energy equivalent of the calorimeter. The enthalpy of formation is then derived using Hess's law.

Workflow for Determining Enthalpy of Formation via Combustion Calorimetry.

Vapor Pressure Measurement

The vapor pressure of a volatile organic compound is a critical property that dictates its phase behavior. Static and dynamic methods are the primary techniques for its measurement.

Experimental Protocol (Static Method):

• Apparatus: A static apparatus consists of a sample container connected to a pressure-measuring device (manometer) and a vacuum system. The entire setup is placed in a thermostat for precise temperature control.

• Sample Degassing: The liquid sample is thoroughly degassed to remove any dissolved air or other volatile impurities.

• Equilibrium: The sample is allowed to reach thermal and phase equilibrium at a set temperature. The pressure of the vapor in equilibrium with the liquid is then measured.

• Temperature Variation: The temperature is varied, and the corresponding equilibrium vapor pressure is measured at each temperature point.

• Data Correlation: The vapor pressure data as a function of temperature can be fitted to empirical equations, such as the Antoine equation, to describe the relationship.

Workflow for Vapor Pressure Measurement using the Static Method.

Heat Capacity Determination

The heat capacity of a substance quantifies the amount of heat required to raise its temperature. For liquids, heat capacity is typically measured using calorimetry.

Experimental Protocol:

• Calorimeter: An adiabatic calorimeter is commonly used. The sample is placed in a sealed container within the calorimeter.

• Heating: A known amount of electrical energy is supplied to a heater in thermal contact with the sample, causing a small increase in temperature.

• Temperature Measurement: The temperature of the sample is precisely measured before and after the energy input.

• Calculation: The heat capacity is calculated from the amount of energy supplied and the corresponding temperature rise.

• Temperature Range: Measurements are repeated over a range of temperatures to determine the temperature dependence of the heat capacity.

Interrelation of Thermodynamic Properties

The fundamental thermodynamic properties are interconnected through the laws of thermodynamics. Understanding these relationships is crucial for comprehensive thermodynamic analysis.

Conceptual Relationship between Key Thermodynamic Properties.

This guide provides a foundational understanding of the thermodynamic properties of 1,1,1-Trifluoro-2-methylpropane, emphasizing the methodologies for their determination. For professionals in drug development and chemical research, a thorough grasp of these principles is essential for predicting molecular behavior, optimizing reaction conditions, and ensuring the stability and efficacy of novel compounds.

References

• 1. 1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Critical evaluation of the enthalpies of formation for fluorinated compounds using experimental data and high-level ab initio calculations - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Synthesis and Discovery of 1,1,1-Trifluoro-2-methylpropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and discovery of 1,1,1-Trifluoro-2-methylpropane, a fluorinated organic compound of interest in various chemical and pharmaceutical applications. Due to the unique properties conferred by the trifluoromethyl group, understanding the synthetic pathways to this and similar molecules is of significant value. This document details the plausible synthetic routes, including the preparation of key precursors and potential conversion methods. While the definitive discovery of 1,1,1-Trifluoro-2-methylpropane is not prominently documented in readily available literature, this guide outlines the logical chemical context from which its synthesis would have emerged. Experimental protocols for analogous and precursor reactions are provided to offer practical insights for researchers.

Introduction

The introduction of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties. The trifluoromethyl (-CF3) group, in particular, is a key structural motif in many pharmaceuticals, agrochemicals, and materials due to its high electronegativity, metabolic stability, and ability to modulate lipophilicity. 1,1,1-Trifluoro-2-methylpropane, also known as neopentyl trifluoride, represents a simple yet important structure within this class of compounds. Its synthesis poses unique challenges due to the steric hindrance of the neopentyl group. This guide explores the potential synthetic strategies and the historical context of its development.

Physicochemical Properties

A summary of the key physicochemical properties of 1,1,1-Trifluoro-2-methylpropane is presented in the table below.

Property	Value	Reference
Molecular Formula	C4H7F3	[1]
Molecular Weight	112.09 g/mol	[1]
IUPAC Name	1,1,1-trifluoro-2-methylpropane	[1]
CAS Number	1550-49-8	[1]
SMILES	CC(C)C(F)(F)F	[1]

Plausible Synthetic Pathways

Route 1: Synthesis via 1,1,1-Trifluoro-2-methyl-2-propanol

This two-step pathway involves the synthesis of the tertiary alcohol, 1,1,1-Trifluoro-2-methyl-2-propanol, followed by its deoxygenation.

Plausible synthetic pathway via an alcohol intermediate.

Route 2: Direct Trifluoromethylation

This approach involves the direct introduction of a trifluoromethyl group onto an isobutane (B21531) or isobutylene (B52900) precursor. This is a more challenging route due to the inertness of the C-H bonds in isobutane and the potential for side reactions with isobutylene.

Potential direct trifluoromethylation pathway.

Experimental Protocols

Detailed experimental protocols for the synthesis of key precursors and related transformations are provided below.

Synthesis of 1,1,1-Trifluoro-2-methyl-2-propanol (Precursor to Route 1)

This protocol is adapted from a patented method for the synthesis of the tertiary alcohol precursor.

Reaction:

(CF₃)₂CO + CH₃MgX → (CH₃)₂C(OH)CF₃

Materials:

• Magnesium turnings

• Methyl halide (e.g., methyl iodide or methyl bromide)

• Anhydrous ether (e.g., diethyl ether or THF)

• 1,1,1-Trifluoroacetone (B105887)

• Gallium trichloride (B1173362) (catalyst)

• Nitrogen gas atmosphere

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer, under a nitrogen atmosphere, place magnesium turnings. Add a small amount of anhydrous ether to cover the magnesium. Add a crystal of iodine to initiate the reaction. Slowly add a solution of methyl halide in anhydrous ether to the flask. The reaction is exothermic and should be controlled by the rate of addition. Stir the mixture until the magnesium is consumed.

• Grignard Reaction: To the freshly prepared methylmagnesium halide solution, add a catalytic amount of gallium trichloride. Cool the reaction mixture in an ice bath. Slowly add a solution of 1,1,1-trifluoroacetone in anhydrous ether from the dropping funnel. Maintain the temperature below 10 °C during the addition.

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2 hours. Cautiously quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Purification: Separate the ethereal layer and extract the aqueous layer with ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Remove the solvent under reduced pressure. The crude product can be purified by distillation.

Quantitative Data (Expected):

Parameter	Value
Yield	High
Purity	>95% after distillation

Deoxygenation of 1,1,1-Trifluoro-2-methyl-2-propanol (Hypothetical)

The deoxygenation of tertiary alcohols can be challenging. A potential method involves the Barton-McCombie deoxygenation.

Reaction (Two Steps):

• (CH₃)₂C(OH)CF₃ + CS₂ + CH₃I → (CH₃)₂C(OCS₂CH₃)CF₃

• (CH₃)₂C(OCS₂CH₃)CF₃ + Bu₃SnH + AIBN → (CH₃)₂CHCF₃

Materials:

• 1,1,1-Trifluoro-2-methyl-2-propanol

• Carbon disulfide (CS₂)

• Methyl iodide (CH₃I)

• Sodium hydride (NaH)

• Tributyltin hydride (Bu₃SnH)

• Azobisisobutyronitrile (AIBN)

• Anhydrous toluene

Procedure (Hypothetical):

• Xanthate Formation: In a flame-dried flask under a nitrogen atmosphere, dissolve 1,1,1-trifluoro-2-methyl-2-propanol in anhydrous toluene. Add sodium hydride portion-wise at 0 °C. After hydrogen evolution ceases, add carbon disulfide, followed by methyl iodide. Stir the reaction at room temperature overnight.

• Deoxygenation: To a solution of the crude xanthate in anhydrous toluene, add tributyltin hydride and a catalytic amount of AIBN. Heat the reaction mixture at reflux for several hours.

• Work-up and Purification: Cool the reaction mixture and remove the solvent under reduced pressure. The crude product will contain tin byproducts, which can be removed by flash chromatography on silica (B1680970) gel.

Quantitative Data (Expected):

Parameter	Value
Yield	Moderate
Purity	>90% after chromatography

Discovery and Historical Context

The exact date and discoverer of 1,1,1-Trifluoro-2-methylpropane are not prominently featured in the readily accessible scientific literature. However, the development of organofluorine chemistry, particularly the introduction of the trifluoromethyl group, provides a historical context for its likely synthesis.

The pioneering work on trifluoromethylation began in the late 19th and early 20th centuries. The synthesis of compounds containing the CF₃ group often involved harsh fluorinating agents. The development of more controlled and selective methods for trifluoromethylation has been an ongoing area of research.

It is plausible that 1,1,1-Trifluoro-2-methylpropane was first synthesized as part of broader investigations into the properties of fluorinated alkanes or as a byproduct of reactions involving trifluoromethyl radicals and isobutane. Studies on the reactions of trifluoromethyl radicals, often generated from the photolysis of trifluoromethyl iodide or hexafluoroacetone, with various hydrocarbons, including isobutane, were conducted in the mid-20th century.[2][3] These studies were primarily focused on understanding reaction kinetics and radical chemistry, and while 1,1,1-Trifluoro-2-methylpropane would be a logical product of such reactions, its isolation and characterization may not have been the primary goal.

Conclusion

While a definitive historical account of the discovery of 1,1,1-Trifluoro-2-methylpropane remains elusive, its synthesis is achievable through logical and established synthetic methodologies. The most plausible route involves the preparation of 1,1,1-trifluoro-2-methyl-2-propanol followed by a deoxygenation step. Direct trifluoromethylation of isobutane presents a more direct but likely less selective alternative. The experimental protocols and synthetic pathways outlined in this guide provide a solid foundation for researchers and drug development professionals interested in the synthesis and application of this and related fluorinated molecules. Further research into historical chemical literature and patent databases may yet uncover the specific details of its initial discovery and synthesis.

References

• 1. 1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes [organic-chemistry.org]
• 3. 1,1,1-TRIFLUORO-2-PROPANOL synthesis - chemicalbook [chemicalbook.com]

A Comprehensive Technical Overview of 1,1,1-Trifluoro-2-methylpropane

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the chemical properties of 1,1,1-Trifluoro-2-methylpropane, a compound of interest in various scientific and pharmaceutical applications. The following sections outline its fundamental molecular characteristics and provide a clear, structured representation of this data.

Molecular and Physical Properties

1,1,1-Trifluoro-2-methylpropane is a fluorinated hydrocarbon. Its chemical structure and properties are detailed below.

Property	Value	Source
Chemical Formula	C4H7F3	[1]
Molecular Weight	112.09 g/mol	[1]
IUPAC Name	1,1,1-trifluoro-2-methylpropane	[1]
SMILES	CC(C)C(F)(F)F	[1]

Structural Information

The relationship between the common name, chemical formula, and molecular weight of 1,1,1-Trifluoro-2-methylpropane is illustrated in the following diagram. This visualization provides a clear logical flow from the compound's identification to its fundamental chemical data.

Fig. 1: Properties of 1,1,1-Trifluoro-2-methylpropane

References

• 1. 1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physicochemical Properties of 1,1,1-Trifluoro-2-methylpropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of 1,1,1-Trifluoro-2-methylpropane. Due to a lack of experimentally determined data in publicly available literature, this document presents computationally predicted values and offers standardized experimental protocols for their determination. Furthermore, a conceptual framework illustrating the relationship between molecular structure and physical properties for fluorinated hydrocarbons is provided to aid in the understanding and prediction of these key characteristics.

Core Physicochemical Data

Property	Predicted Value	Data Source
Boiling Point	Not available
Melting Point	Not available
Molecular Weight	112.09 g/mol	PubChem[1]
Molecular Formula	C₄H₇F₃	PubChem[1]

Note: The absence of experimental data underscores the necessity for empirical determination to ascertain the precise physical constants of this compound.

Experimental Protocols for Determination of Boiling and Melting Points

For researchers requiring definitive values, the following standard laboratory procedures are recommended for the determination of the boiling and melting points of volatile organic compounds like 1,1,1-Trifluoro-2-methylpropane.

Melting Point Determination: Capillary Method

The capillary method is a common and reliable technique for determining the melting point of a solid substance.[2]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)[3]

• Capillary tubes (sealed at one end)[3]

• Sample of 1,1,1-Trifluoro-2-methylpropane (solid form)

• Mortar and pestle (if sample requires pulverization)[4]

Procedure:

• Sample Preparation: Ensure the sample is thoroughly dried to avoid inaccuracies caused by solvent impurities. If the sample consists of large crystals, gently pulverize it into a fine powder using a mortar and pestle.[4][5]

• Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample until a small amount of the solid enters the tube. Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end. The packed sample height should be approximately 2-3 mm.[3][4]

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.[3]

• Heating and Observation:

  • If the approximate melting point is unknown, a preliminary rapid heating can be performed to get a rough estimate.[3]

  • For an accurate measurement, begin heating at a slow, controlled rate, approximately 1-2°C per minute, when the temperature is about 15-20°C below the expected melting point.[3]

• Recording the Melting Range: The melting point is recorded as a range of temperatures:

  • T1: The temperature at which the first drop of liquid is observed.

  • T2: The temperature at which the entire sample has completely melted into a clear liquid. A sharp melting range (typically 0.5-1°C) is indicative of a pure compound.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a micro-scale technique suitable for determining the boiling point of a small quantity of liquid.[6]

Apparatus:

• Thiele tube[6]

• Mineral oil or other suitable high-boiling liquid

• Thermometer

• Small test tube (e.g., 75 x 12 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire for attaching the test tube to the thermometer

Procedure:

• Sample Preparation: Add approximately 0.5 mL of 1,1,1-Trifluoro-2-methylpropane to the small test tube.

• Capillary Inversion: Place the capillary tube into the test tube with the sealed end pointing upwards.

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• Heating: Immerse the assembly into the Thiele tube containing mineral oil, making sure the rubber band is above the oil level. Gently heat the side arm of the Thiele tube with a Bunsen burner or a microburner.[6] This design promotes convection currents, ensuring uniform heating of the oil bath.[7]

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube. Continue heating until a steady and rapid stream of bubbles is observed.

• Recording the Boiling Point: Turn off the heat and allow the apparatus to cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to be drawn back into the capillary tube.[8]

Conceptual Framework: Structure-Property Relationships

The physical properties of fluorinated hydrocarbons, such as boiling and melting points, are intrinsically linked to their molecular structure. Understanding these relationships is crucial for predicting the behavior of novel compounds.

Influence of Fluorination on Physical Properties

The introduction of fluorine atoms into a hydrocarbon backbone significantly alters its physicochemical properties due to fluorine's high electronegativity and the strength of the carbon-fluorine bond.[9]

Caption: Relationship between molecular structure and physical properties.

Key Considerations for 1,1,1-Trifluoro-2-methylpropane:

• Molecular Weight: The presence of three fluorine atoms significantly increases the molecular weight compared to its non-fluorinated analog, isobutane. This leads to stronger van der Waals forces and, consequently, a higher boiling point.

• Chain Branching: The isobutyl structure (2-methylpropane) is branched. Branching generally lowers the boiling point compared to a straight-chain isomer due to a smaller surface area and reduced van der Waals interactions.

• Polarity: The highly electronegative fluorine atoms create a significant dipole moment in the C-F bonds, leading to a polar molecule. These dipole-dipole interactions contribute to stronger intermolecular forces, further increasing the boiling point.

• Melting Point: The melting point is influenced by both intermolecular forces and the efficiency of crystal lattice packing. The branched and asymmetric nature of 1,1,1-Trifluoro-2-methylpropane may lead to less efficient packing compared to more symmetrical molecules, which could result in a lower melting point than might be expected based solely on intermolecular forces.

This guide provides a foundational understanding of the key physical properties of 1,1,1-Trifluoro-2-methylpropane for professionals in research and development. The provided experimental protocols offer a clear path for the empirical determination of its boiling and melting points, which is essential for its application in various scientific endeavors.

References

• 1. 1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. westlab.com [westlab.com]
• 3. jk-sci.com [jk-sci.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. scribd.com [scribd.com]
• 8. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 9. Volume # 1(86), January - February 2013 — "Structural properties,theory functional calculations (DFT), natural bond orbital and energies for the two fluorocarbon compounds" [notes.fluorine1.ru]

A Technical Guide to the Solubility of 1,1,1-Trifluoro-2-methylpropane in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract: 1,1,1-Trifluoro-2-methylpropane is a fluorinated hydrocarbon with potential applications in various fields, including pharmaceuticals and materials science. A thorough understanding of its solubility in common laboratory solvents is crucial for its effective use in synthesis, formulation, and purification processes. This technical guide provides a comprehensive overview of the expected solubility of 1,1,1-Trifluoro-2-methylpropane based on the behavior of structurally similar compounds. Due to the limited availability of specific experimental data for this compound, this document emphasizes the detailed experimental protocols necessary for accurately determining its solubility. Furthermore, this guide presents a logical framework for solubility assessment and data presentation.

Introduction

1,1,1-Trifluoro-2-methylpropane, also known as tert-butyl fluoride, is a volatile, partially fluorinated alkane. Its molecular structure, featuring a non-polar isobutyl group and a polar trifluoromethyl group, suggests a nuanced solubility profile. The principle of "like dissolves like" provides a foundational basis for predicting its solubility. Non-polar solvents are expected to readily dissolve the non-polar alkyl portion of the molecule, while the trifluoromethyl group may impart some degree of solubility in more polar media.

Predicted Solubility Profile

The introduction of the highly electronegative fluorine atoms in the trifluoromethyl group increases the polarity of one end of the 1,1,1-Trifluoro-2-methylpropane molecule. This may slightly enhance its solubility in polar aprotic solvents compared to isobutane (B21531), while its solubility in non-polar solvents is expected to remain significant.

Table 1: Predicted Qualitative Solubility of 1,1,1-Trifluoro-2-methylpropane

Solvent Class	Common Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane (B92381), Toluene	High	The non-polar isobutyl group will have strong van der Waals interactions with non-polar solvents.
Polar Aprotic	Acetone, Acetonitrile	Moderate	The polar trifluoromethyl group can engage in dipole-dipole interactions with polar aprotic solvents.
Polar Aprotic	Dimethyl Sulfoxide (B87167) (DMSO)	Moderate to Low	While DMSO is a strong polar aprotic solvent capable of dissolving a wide range of substances, the non-polar bulk of the molecule may limit miscibility.[3][4][5]
Polar Protic	Methanol, Ethanol	Low	The molecule lacks hydrogen bond donating capabilities, and the non-polar isobutyl group will disrupt the strong hydrogen bonding network of protic solvents, leading to low solubility.
Polar Protic	Water	Very Low	Strong hydrogen bonding in water and the hydrophobic nature of the isobutyl group will result in very poor solubility. The trifluoromethyl group is not sufficient to overcome these factors.

Quantitative Solubility Data

As specific quantitative data is not available, the following table is provided as a template for researchers to populate with experimentally determined values. It is recommended to determine solubility at standard laboratory temperature (25°C) and other relevant process temperatures.

Table 2: Template for Quantitative Solubility of 1,1,1-Trifluoro-2-methylpropane

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Solubility (mol/L)
Hexane	25
Toluene	25
Acetone	25
Acetonitrile	25
Dimethyl Sulfoxide	25
Methanol	25
Ethanol	25
Water	25

Experimental Protocols for Solubility Determination

Accurate determination of the solubility of a volatile compound like 1,1,1-Trifluoro-2-methylpropane requires precise experimental techniques. The following protocols are based on established methods for determining the solubility of gases and volatile liquids in solvents.

Gravimetric Method

This method is suitable for determining the solubility of a gas or volatile liquid in a non-volatile solvent.

Methodology:

• Sample Preparation: A known mass of the solvent is placed in a thermostated vessel.

• Degassing: The solvent is thoroughly degassed to remove any dissolved air.

• Introduction of Solute: A known amount of 1,1,1-Trifluoro-2-methylpropane is introduced into the vessel.

• Equilibration: The mixture is agitated at a constant temperature until equilibrium is reached, indicated by a stable pressure reading.

• Mass Determination: The final mass of the solution is measured.

• Calculation: The solubility is calculated from the difference in mass.

Volumetric Method (Pressure Drop Method)

This method is based on the principle that the pressure in a closed container will decrease as the gas dissolves in the liquid.

Methodology:

• Apparatus Setup: A known volume of degassed solvent is placed in a sealed, thermostated vessel of known volume, equipped with a pressure transducer.

• Initial State: The initial pressure of 1,1,1-Trifluoro-2-methylpropane in the headspace above the liquid is recorded.

• Equilibration: The vessel is agitated to facilitate the dissolution of the gas into the liquid phase until the pressure stabilizes.

• Final State: The final equilibrium pressure is recorded.

• Calculation: The amount of dissolved gas is calculated from the pressure drop using the ideal gas law, and from this, the solubility is determined.

Gas Chromatography (GC) Method

Gas chromatography provides a rapid and accurate means for determining the solubility of volatile compounds.

Methodology:

• Saturated Solution Preparation: A saturated solution of 1,1,1-Trifluoro-2-methylpropane in the chosen solvent is prepared in a sealed vial at a constant temperature. The mixture is allowed to equilibrate, ensuring an excess of the solute is present.

• Sample Extraction: A known volume of the liquid phase is carefully extracted using a gas-tight syringe.

• GC Analysis: The extracted sample is injected into a gas chromatograph equipped with a suitable column and detector (e.g., Flame Ionization Detector - FID).

• Quantification: The concentration of 1,1,1-Trifluoro-2-methylpropane in the solvent is determined by comparing the peak area to a calibration curve prepared with known standards.

• Calculation: The solubility is calculated from the determined concentration.

Visualizations

Logical Relationship of Solubility

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Isobutane | C4H10 | CID 6360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. thco.com.tw [thco.com.tw]
• 5. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]

1,1,1-Trifluoro-2-methylpropane IUPAC nomenclature and synonyms

This technical guide provides a comprehensive overview of the chemical compound 1,1,1-Trifluoro-2-methylpropane, intended for researchers, scientists, and professionals in the field of drug development. This document details its nomenclature, chemical properties, and explores potential synthetic pathways.

IUPAC Nomenclature and Synonyms

The systematic and unambiguous naming of chemical compounds is crucial for clear scientific communication. The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized set of rules for this purpose.

The IUPAC name for the compound with the chemical structure featuring a propane (B168953) backbone, a methyl group at the second carbon, and three fluorine atoms at the first carbon is 1,1,1-trifluoro-2-methylpropane [1].

Beyond its formal IUPAC designation, this compound is also known by several synonyms, which are frequently encountered in chemical literature and databases. These alternative names are valuable for comprehensive literature searches and material sourcing.

Common Synonyms:

• 2,2-Dimethyl-1,1,1-trifluoropropane

• Trifluoro-tert-butane

• tert-Butyl trifluoride

A logical diagram illustrating the relationship between the IUPAC name, its synonyms, and the chemical structure is presented below.

References

• 1. 1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem [pubchem.ncbi.nlm.nih.gov]

Quantum Chemical Studies of Fluorinated Propanes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of quantum chemical studies focused on fluorinated propanes. The introduction of fluorine atoms into propane (B168953) significantly alters its physicochemical properties, including conformation, stability, and reactivity. Understanding these changes at a molecular level is crucial for the rational design of novel pharmaceuticals, materials, and refrigerants. This document summarizes key findings from computational studies, presenting quantitative data, detailed methodologies, and visual representations of important concepts.

Conformational Analysis of Fluorinated Propanes

The conformational landscape of propane is significantly influenced by the substitution of hydrogen with fluorine. Quantum chemical calculations have been instrumental in elucidating the preferred geometries and the energetic barriers between different conformers.

A detailed analysis of 1,3-difluoropropane (B1362545) reveals a strong preference for the gauche-gauche (gg) conformations. This preference is attributed to a combination of stabilizing hyperconjugative interactions (σC–H → σ*C–F) and the overall molecular dipole moment.[1][2][3] The polarity of the medium also plays a crucial role in determining the conformational profile.[1][2][3]

Computational Details for Conformational Analysis

The conformational analyses of fluorinated propanes are typically performed using Density Functional Theory (DFT). Common methodologies include:

• Functionals: M05-2X and M06 exchange-correlation functionals are frequently employed.[1]

• Basis Sets: The 6-311+G(d,p) and cc-pVTZ basis sets are commonly used to provide a good balance between accuracy and computational cost.[1]

• Solvation Models: To account for the effect of the solvent, implicit solvation models like the SMD model are often utilized.[1]

• Software: Gaussian 09 is a widely used software package for these calculations.[1]

Free energies, obtained from vibrational frequency calculations, are used to compute the Boltzmann populations of the different conformers at room temperature.[1]

Relative Energies of 1,3-Difluoropropane Conformers

The following table summarizes the calculated relative energies of the different conformers of 1,3-difluoropropane in a vacuum.

Conformer	Relative Energy (kcal/mol)
gg(l)	0.00
ga/ag	Minor components
gg(u)	Highly destabilized
aa	Highly destabilized

Data sourced from studies utilizing DFT calculations.[1]

Reaction Mechanisms of Fluorinated Propanes

Quantum chemical methods are powerful tools for investigating the reaction mechanisms of fluorinated propanes, providing insights into transition states and reaction energetics.

A notable example is the study of the thermal 2π-2π cycloaddition of hexafluoropropylene, a fluorinated propene. This reaction proceeds through a triplet intermediate and involves two spin-crossover transitions.[4] Density functional theory calculations have been used to evaluate the energetics and elucidate the reaction mechanism.[4]

Computational Workflow for Reaction Mechanism Studies

The following diagram illustrates a typical computational workflow for studying reaction mechanisms.

Caption: A generalized workflow for computational reaction mechanism studies.

Key Findings for Hexafluoropropylene Dimerization

For the gas-phase cycloaddition of two hexafluoropropene (B89477) molecules, the activation energy has been calculated to be 36.9 kcal/mol, which is in good agreement with the experimental value of 34.3 kcal/mol.[4] The rate-limiting step is the formation of the first carbon-carbon bond, which is followed by a rotation around this newly formed bond in the triplet state to form the second C-C bond.[4]

Vibrational Spectra of Fluorinated Propanes

Vibrational spectroscopy, in conjunction with quantum chemical calculations, is a powerful tool for the structural characterization of fluorinated propanes. Theoretical calculations can predict vibrational frequencies and intensities, aiding in the assignment of experimental infrared (IR) and Raman spectra.[5][6][7]

Theoretical Approach to Vibrational Spectra

The calculation of vibrational spectra is typically performed using the following steps:

• Geometry Optimization: The molecular geometry is optimized to a stationary point on the potential energy surface.

• Frequency Calculation: The second derivatives of the energy with respect to the nuclear coordinates are calculated to obtain the harmonic vibrational frequencies.

Ab initio and DFT methods are used to compute the molecular structures and to aid in the vibrational assignments.[5][7]

Logical Relationship for Spectral Analysis

The interplay between experimental and theoretical methods in vibrational spectroscopy is depicted below.

Caption: The relationship between experimental and theoretical vibrational spectroscopy.

Thermochemical Properties of Fluorinated Propanes

Quantum chemical calculations can provide reliable thermochemical data, such as heats of formation and ionization energies, which are often difficult to obtain experimentally. The composite correlated molecular orbital G3MP2 method has been used to calculate these properties for C1 to C3 hydrofluorocarbons (HFCs), including fluorinated propanes.[8] This data is crucial for understanding the atmospheric chemistry and global warming potential of these compounds.[8]

Calculated Thermochemical Data for Selected Fluorinated Propanes

The following table presents a selection of calculated thermochemical data for illustrative purposes.

Compound	Heat of Formation (kcal/mol)	Ionization Energy (eV)
Propane	-25.0	10.95
1-Fluoropropane	-65.5	11.21
2-Fluoropropane	-69.2	11.08
1,1,1-Trifluoropropane	-185.1	12.43

Note: These are representative values and the original research should be consulted for precise data and methodologies.[8]

Conclusion

Quantum chemical studies provide invaluable insights into the structure, reactivity, and properties of fluorinated propanes. The methodologies and findings presented in this guide highlight the power of computational chemistry in complementing and guiding experimental research. For professionals in drug development and materials science, these computational approaches offer a powerful tool for the in-silico design and screening of novel fluorinated molecules with desired properties.

References

• 1. Conformational Analysis of 1,3-Difluorinated Alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantum-Mechanical Study of the Reaction Mechanism for 2π-2π Cycloaddition of Fluorinated Methylene Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vibrational spectra, structure, and theoretical calculations of 2-fluoro- and 3-fluoropyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rotational–vibrational spectroscopy - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Applications of Computational Chemistry for Fluorinated Compounds Across the Periodic Table [labscievents.pittcon.org]

The Initial Characterization of Novel Fluorinated Alkanes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into alkane structures imparts unique and often desirable physicochemical properties, including enhanced stability, lipophilicity, and metabolic resistance. These characteristics have made fluorinated alkanes valuable in a multitude of applications, from pharmaceuticals and agrochemicals to advanced materials. The initial characterization of a novel fluorinated alkane is a critical step in understanding its potential applications and safety profile. This technical guide provides a comprehensive overview of the core methodologies and data interpretation required for this initial assessment.

Physicochemical Properties

A thorough understanding of a novel fluorinated alkane's physicochemical properties is fundamental to its development and application. These properties dictate its behavior in various environments and biological systems.

Data Presentation: Key Physicochemical Properties

The following tables summarize key physicochemical data for representative fluorinated alkanes. These values serve as a benchmark for comparing newly synthesized compounds.

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 20°C)
Perfluorohexane	C₆F₁₄	338.04	57.2	1.684[1]
Perfluorooctane	C₈F₁₈	438.06	103	1.787
2H-Heptafluoropropane	C₃HF₇	170.03	-16.4	1.46

Compound Name	Water Solubility	Viscosity (cP at 25°C)	Vapor Pressure (kPa at 25°C)
Perfluorohexane	9.5 µg/L	0.64	29.3
Perfluorooctane	2.5 µg/L	1.29	4.7
2H-Heptafluoropropane	260 mg/L	0.16	465

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity, purity, and structure of a novel fluorinated alkane.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR is the most informative technique for characterizing fluorinated compounds. The chemical shift of the fluorine atoms provides detailed information about their local electronic environment.

Table 3: Typical ¹⁹F NMR Chemical Shift Ranges

Functional Group	Chemical Shift Range (ppm, relative to CFCl₃)
-CF₃	-50 to -80
-CF₂-	-110 to -140
-CFH-	-160 to -210

Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS), mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound, aiding in its structural elucidation. Perfluoroalkanes often exhibit characteristic fragmentation patterns involving the loss of CF₃ and C₂F₅ radicals.

Chromatographic Analysis

Gas Chromatography (GC): GC is used to assess the purity of the novel fluorinated alkane and to separate it from any reaction byproducts or starting materials. The choice of column and temperature program is critical for achieving good separation.

Experimental Protocols

Detailed and standardized experimental protocols are essential for generating reliable and reproducible data.

Determination of Boiling Point (Adapted from ASTM D1120)

This method covers the determination of the equilibrium boiling point of liquid fluorinated alkanes.[2][3][4]

Apparatus:

• 100-mL round-bottom flask

• Heating mantle

• Condenser

• Calibrated thermometer

• Boiling chips

Procedure:

• Place 50 mL of the novel fluorinated alkane into the round-bottom flask.

• Add a few boiling chips to ensure smooth boiling.

• Assemble the apparatus with the flask in the heating mantle and the condenser attached vertically.

• Insert the thermometer so that the bulb is immersed in the liquid, but not touching the bottom of the flask.

• Apply heat and bring the liquid to a boil.

• Adjust the heat to maintain a steady reflux rate.

• Record the temperature at which the liquid is boiling and condensing at a steady rate. This is the equilibrium boiling point.

• Correct the observed boiling point for atmospheric pressure.

Determination of Water Solubility (Adapted from OECD 105)

This guideline describes the flask method for determining the water solubility of substances.[5][6][7]

Apparatus:

• Erlenmeyer flasks with stoppers

• Constant temperature water bath or shaker

• Centrifuge

• Analytical instrument for quantification (e.g., GC-MS)

Procedure:

• Add an excess amount of the novel fluorinated alkane to a flask containing a known volume of distilled water.

• Seal the flask and place it in a constant temperature bath, typically at 25°C.

• Agitate the flask for a sufficient period to reach equilibrium (e.g., 24-48 hours).

• After equilibration, allow the mixture to stand to let undissolved material settle.

• Centrifuge the mixture to separate the aqueous phase from the undissolved compound.

• Carefully remove a sample of the aqueous phase for analysis.

• Quantify the concentration of the fluorinated alkane in the aqueous sample using a suitable analytical method like GC-MS.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay assesses the metabolic activity of cells as an indicator of cell viability after exposure to the novel compound.[8][9][10]

Materials:

• Human cell line (e.g., HepG2 for liver toxicity screening)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the novel fluorinated alkane in cell culture medium.

• Remove the old medium from the cells and add the medium containing different concentrations of the test compound. Include vehicle-only controls.

• Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• After incubation, add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (typically around 570 nm) using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Visualization of Key Pathways and Workflows

Visualizing complex biological pathways and experimental workflows is crucial for understanding the context and logic of the characterization process.

Experimental Workflow for Initial Characterization

The following diagram illustrates a typical workflow for the initial characterization of a novel fluorinated alkane.

Initial characterization workflow for a novel fluorinated alkane.

Signaling Pathways in Fluorinated Alkane Toxicology

Preliminary toxicological studies often investigate the interaction of novel compounds with key cellular signaling pathways. Per- and polyfluoroalkyl substances (PFAS), a broad class that includes fluorinated alkanes, have been shown to interact with pathways such as the Peroxisome Proliferator-Activated Receptor alpha (PPARα) and the p53 tumor suppressor pathway.

PPARα Signaling Pathway

Activation of PPARα by some fluorinated compounds can lead to the regulation of genes involved in lipid metabolism and inflammation.[11][12][13]

Simplified PPARα signaling pathway.

p53 Signaling Pathway

Some toxic compounds can induce cellular stress, leading to the activation of the p53 pathway, which can result in cell cycle arrest or apoptosis.[14][15][16][17][18]

Simplified p53 signaling pathway.

References

• 1. grokipedia.com [grokipedia.com]
• 2. store.astm.org [store.astm.org]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. store.astm.org [store.astm.org]
• 5. filab.fr [filab.fr]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. creative-diagnostics.com [creative-diagnostics.com]
• 17. m.youtube.com [m.youtube.com]
• 18. p53 - Wikipedia [en.wikipedia.org]

Discovering the properties of trifluoromethyl group containing compounds

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the trifluoromethyl (CF3) group has become a cornerstone of modern medicinal chemistry, profoundly influencing the pharmacokinetic and pharmacodynamic profiles of a wide array of therapeutic agents. This guide provides a comprehensive overview of the key properties imparted by the CF3 group, detailed experimental protocols for their evaluation, and visual representations of relevant biological and experimental workflows.

Core Properties of Trifluoromethylated Compounds

The trifluoromethyl group exerts a powerful influence on a molecule's intrinsic properties, primarily through its strong electron-withdrawing nature and its unique steric and lipophilic characteristics. These effects translate into tangible benefits in drug design, including enhanced metabolic stability, modulated lipophilicity, and altered acidity or basicity of nearby functional groups.

Enhanced Metabolic Stability

One of the most significant advantages of introducing a trifluoromethyl group is the enhancement of metabolic stability. The carbon-fluorine bond is exceptionally strong, making the CF3 group resistant to oxidative metabolism by cytochrome P450 enzymes, which are primary drivers of drug clearance in the body. By replacing a metabolically labile methyl or hydrogen group with a CF3 group, medicinal chemists can effectively block a key site of metabolism, leading to a longer drug half-life and improved bioavailability.

Modulation of Lipophilicity

The trifluoromethyl group is highly lipophilic, a property that can significantly impact a drug's ability to cross biological membranes, such as the intestinal wall or the blood-brain barrier. This increased lipophilicity can lead to improved absorption and distribution of a drug candidate. However, the effect of the CF3 group on the overall lipophilicity of a molecule is not always straightforward and can be influenced by its position and the surrounding chemical environment.

Electronic Effects on Acidity and Basicity

As a potent electron-withdrawing group, the trifluoromethyl substituent can significantly alter the electron density of a molecule. When placed on an aromatic ring or adjacent to an acidic or basic functional group, it can markedly influence the compound's pKa. This modulation of ionization state is critical for optimizing a drug's solubility, receptor binding, and pharmacokinetic properties.

Quantitative Impact of the Trifluoromethyl Group

To illustrate the profound effects of the trifluoromethyl group, the following tables summarize key physicochemical properties for pairs of analogous compounds, with and without the CF3 substituent.

Table 1: Effect of Trifluoromethyl Group on pKa

Compound	Structure	pKa of Conjugate Acid
Aniline (B41778)	C₆H₅NH₂	4.6
3-(Trifluoromethyl)aniline	m-(CF₃)C₆H₄NH₂	3.5

The electron-withdrawing trifluoromethyl group decreases the basicity of the aniline nitrogen, resulting in a lower pKa for its conjugate acid.

Table 2: Effect of Trifluoromethyl Group on Lipophilicity (logP)

Compound	Structure	logP
Toluene	C₆H₅CH₃	2.73
(Trifluoromethyl)benzene	C₆H₅CF₃	2.29

In this example, the introduction of the trifluoromethyl group in place of a methyl group on a benzene (B151609) ring leads to a slight decrease in the octanol-water partition coefficient (logP), indicating a modest decrease in lipophilicity.

Table 3: Effect of Trifluoromethyl Group on Metabolic Stability

Compound Analogue	Key Structural Difference	In Vitro Half-life (t½)	Observation
Methyl Oxadiazole Analogue	Contains a metabolically labile methyl group	Shorter	Susceptible to hydroxylation, leading to multiple metabolic products.
Trifluoromethyl Oxadiazole Analogue	Methyl group is replaced by a trifluoromethyl group	Longer	The CF3 group blocks metabolism at that position and provides a protective effect, resulting in fewer metabolites and increased stability.

This comparison highlights the significant increase in metabolic stability achieved by replacing a metabolically vulnerable methyl group with a robust trifluoromethyl group.

Experimental Protocols

Accurate and reproducible experimental data are the foundation of successful drug discovery. The following sections provide detailed methodologies for the key experiments cited in this guide.

Determination of pKa by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of a compound by monitoring pH changes during titration with a standardized acid or base.

Methodology:

• Preparation of Solutions:

  • Prepare a 0.01 M solution of the test compound in a suitable solvent (e.g., water or a water/co-solvent mixture for poorly soluble compounds).

  • Prepare standardized 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (B78521) (NaOH) solutions.

• Titration Procedure:

  • Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

  • Place a known volume of the test compound solution into a beaker equipped with a magnetic stirrer.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • For a basic compound, titrate by adding small, precise increments of the standardized HCl solution. For an acidic compound, titrate with standardized NaOH.

  • Record the pH of the solution after each addition, allowing the reading to stabilize.

  • Continue the titration until a clear inflection point is observed in the titration curve (a plot of pH versus the volume of titrant added).

• Data Analysis:

  • The pKa is determined from the pH at the half-equivalence point of the titration curve. This is the point where half of the compound has been neutralized.

Determination of Lipophilicity (logP) by the Shake-Flask Method

Objective: To determine the octanol-water partition coefficient (logP) of a compound, which is a measure of its lipophilicity.

Methodology:

• Preparation of Phases:

  • Saturate n-octanol with water and water with n-octanol by vigorously mixing them and allowing the phases to separate.

• Partitioning:

  • Prepare a stock solution of the test compound in the n-octanol-saturated water phase.

  • In a separatory funnel, combine a known volume of the aqueous solution of the compound with a known volume of the water-saturated n-octanol.

  • Shake the funnel vigorously for a set period (e.g., 30 minutes) to allow for the partitioning of the compound between the two phases.

  • Allow the phases to separate completely.

• Analysis:

  • Carefully separate the aqueous and n-octanol phases.

  • Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or high-performance liquid chromatography

Protocols & Analytical Methods

Synthesis of Trifluoro-tert-butyl Derivatives for Pharmaceutical Research and Development

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

The introduction of fluorine-containing moieties into organic molecules is a widely employed strategy in medicinal chemistry to enhance a compound's pharmacological profile. The trifluoromethyl group (-CF3) and related structures, such as the trifluoro-tert-butyl group, can significantly improve metabolic stability, binding affinity, and lipophilicity of drug candidates.[1][2] This document provides an overview of the synthesis of derivatives containing the trifluoro-tert-butyl motif and its relevance in drug discovery. While direct derivatization of 1,1,1-Trifluoro-2-methylpropane is not well-documented in publicly available literature, this note will focus on the synthesis of a closely related and medicinally relevant class of compounds: aryl-(β,β′,β″-trifluoro)-tert-butyl benzenes.

The Significance of the Trifluoro-tert-butyl Group in Medicinal Chemistry

The tert-butyl group is a common substituent in organic chemistry, but its high lipophilicity can present challenges in drug development, leading to poor solubility and increased metabolic susceptibility.[3] The substitution of methyl groups with fluoromethyl groups to form a (β,β′,β″-trifluoro)-tert-butyl (TFTB) moiety offers a promising strategy to mitigate these issues. The progressive fluorination of the tert-butyl group leads to a significant decrease in lipophilicity (Log P), thereby potentially improving the pharmacokinetic properties of a drug candidate.[3][4]

Impact of Fluorination on Physicochemical Properties

The following table summarizes the effect of sequential fluorination on the Log P value of tert-butyl benzene, demonstrating the increasing hydrophilicity with the introduction of fluorine atoms.[3][4]

Compound	Structure	Log P
tert-Butylbenzene	C6H5-C(CH3)3	4.11
1-(Fluoromethyl)-4-(tert-butyl)benzene	C6H5-C(CH3)2(CH2F)	3.54
1-(Bis(fluoromethyl))-4-(tert-butyl)benzene	C6H5-C(CH3)(CH2F)2	2.97
1-(Tris(fluoromethyl))benzene	C6H5-C(CH2F)3	2.41

Synthetic Approach to Aryl-(β,β′,β″-trifluoro)-tert-butyl Derivatives

A documented synthetic route to aryl-(β,β′,β″-trifluoro)-tert-butyl benzenes starts from phenylacetaldehyde (B1677652) and proceeds through a multi-step synthesis involving the formation of a triol intermediate, followed by tosylation and subsequent trifluorination.[3][4] The resulting bromoaryl-(β,β′,β″-trifluoro)-tert-butyl intermediate can then be utilized in various cross-coupling reactions to generate a diverse library of derivatives.

Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-4-((β,β′,β″-trifluoro)-tert-butyl)benzene

This protocol is adapted from the synthesis of aryl-(β,β′,β″-trifluoro)-tert-butyl benzenes.[3][4]

Materials:

• 4-Bromophenylacetaldehyde

• Formaldehyde (B43269) (37% aqueous solution)

• Potassium Carbonate (K2CO3)

• Tosyl Chloride (TsCl)

• Pyridine (B92270)

• Cesium Fluoride (CsF)

• Dimethyl Sulfoxide (DMSO)

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Saturated aqueous Sodium Bicarbonate (NaHCO3)

• Brine

• Anhydrous Sodium Sulfate (B86663) (Na2SO4)

Procedure:

• Synthesis of the Triol Intermediate: To a solution of 4-bromophenylacetaldehyde in methanol, add an aqueous solution of formaldehyde and potassium carbonate. Stir the reaction mixture at room temperature for 24 hours. After completion, neutralize the reaction with HCl and extract the product with dichloromethane. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude triol.

• Tosylation of the Triol: Dissolve the crude triol in pyridine and cool the solution to 0 °C. Add tosyl chloride portion-wise and stir the reaction at room temperature for 12 hours. Quench the reaction with water and extract the product with ethyl acetate. Wash the organic layer with copper sulfate solution, water, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the tritosylate.

• Trifluorination: To a solution of the tritosylate in DMSO, add cesium fluoride. Heat the reaction mixture to 120 °C and stir for 48 hours. After cooling to room temperature, pour the reaction mixture into water and extract with diethyl ether. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to afford 1-bromo-4-((β,β′,β″-trifluoro)-tert-butyl)benzene.

Workflow for the Synthesis and Derivatization of Aryl-(β,β′,β″-trifluoro)-tert-butyl Benzene

Caption: Synthetic workflow for the preparation of aryl-(β,β′,β″-trifluoro)-tert-butyl derivatives.

Application in Drug Discovery Signaling Pathways

While specific signaling pathways targeted by derivatives of 1,1,1-Trifluoro-2-methylpropane are not explicitly detailed in the available literature, the incorporation of the trifluoro-tert-butyl motif is a strategic approach in the design of kinase inhibitors, GPCR modulators, and other therapeutic agents. The altered physicochemical properties can lead to improved binding at the target site and a more favorable pharmacokinetic profile.

The following diagram illustrates a hypothetical signaling pathway where a drug candidate containing a trifluoro-tert-butyl group could act as a kinase inhibitor.

Caption: Hypothetical inhibition of a kinase signaling pathway by a TFTB-containing drug.

References

• 1. books.rsc.org [books.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Aryl (β,β′,β″-Trifluoro)-tert-butyl: A Candidate Motif for the Discovery of Bioactives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for 1,1,1-Trifluoro-2-methylpropane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1,1-Trifluoro-2-methylpropane, a fluorinated alkane, presents a unique solvent profile for organic reactions. Its non-polar nature, combined with the chemical inertness imparted by the trifluoromethyl group, makes it a potential medium for specific applications where traditional hydrocarbon solvents may be unsuitable. This document provides an overview of its properties, potential applications based on the characteristics of fluorinated solvents, and general protocols for its use in organic synthesis. Due to the limited specific literature on its application, this document focuses on general principles and extrapolated data.

Introduction to 1,1,1-Trifluoro-2-methylpropane as a Solvent

Fluorinated solvents are a class of compounds that have gained increasing interest in organic chemistry due to their unique physical and chemical properties.[1][2] These properties, which include high thermal and chemical stability, low flammability, and often lower toxicity compared to their chlorinated counterparts, make them attractive alternatives in various applications, including as reaction media.[1][3]

1,1,1-Trifluoro-2-methylpropane (also known as tert-butyl fluoride) is a fluorinated alkane with the potential to serve as a non-polar, inert solvent. Its structure, featuring a bulky tert-butyl group and a trifluoromethyl group, influences its solvation properties and reactivity.

Physicochemical Properties

A summary of the key physicochemical properties of 1,1,1-Trifluoro-2-methylpropane is presented in Table 1. These properties are essential for considering its suitability for specific reaction conditions.

Property	Value	Reference
Molecular Formula	C₄H₇F₃	[4]
Molecular Weight	112.09 g/mol	[4]
Boiling Point	Not available in cited literature
Density	Not available in cited literature
Polarity	Expected to be low (non-polar)	General chemical principles
Solubility	Expected to be miscible with other non-polar organic solvents and immiscible with water	General principles of solubility

Potential Applications in Organic Reactions

• Reactions involving non-polar reagents and substrates: Due to its non-polar nature, it could be a suitable solvent for reactions where reactants and products are non-polar and require an inert medium.

• Free-radical reactions: The inertness of fluorinated alkanes makes them good solvents for radical reactions, as they are less likely to participate in side reactions.

• Catalysis: It could serve as a medium for certain catalytic processes where the catalyst and substrates are soluble in a non-polar environment and the solvent's inertness is crucial.

• "Green" Chemistry: Like other fluorinated solvents, it may offer environmental benefits over some traditional solvents, although a full life-cycle assessment would be necessary.[1][2]

Experimental Protocols: General Guidelines for Use

Given the absence of specific reaction protocols in the literature, the following section provides a general workflow for evaluating and using 1,1,1-Trifluoro-2-methylpropane as a solvent in an organic reaction.

Solvent Purity and Preparation

• Purity Assessment: Before use, the purity of 1,1,1-Trifluoro-2-methylpropane should be assessed using standard analytical techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Drying: For moisture-sensitive reactions, the solvent should be dried using appropriate methods, such as distillation from a suitable drying agent (e.g., calcium hydride) or passing it through a column of activated molecular sieves.

Solubility Tests

A crucial step before running a reaction is to determine the solubility of all reactants, catalysts, and the expected product in 1,1,1-Trifluoro-2-methylpropane at the intended reaction temperature.

Protocol for Solubility Testing:

• To a small vial, add a known amount of the solid reactant (e.g., 10 mg).

• Add a measured volume of 1,1,1-Trifluoro-2-methylpropane (e.g., 0.5 mL) at room temperature.

• Stir or agitate the mixture and observe for dissolution.

• If the solid does not dissolve, gently warm the mixture to the intended reaction temperature and observe for any change in solubility.

• Record the approximate solubility (e.g., soluble, partially soluble, insoluble) at both temperatures.

• Repeat for all solid reactants, catalysts, and if available, the final product.

General Reaction Setup

The following diagram illustrates a general workflow for setting up an organic reaction using an inert solvent like 1,1,1-Trifluoro-2-methylpropane.

Caption: General workflow for conducting an organic synthesis using an inert solvent.

Safety and Handling

While specific toxicity data for 1,1,1-Trifluoro-2-methylpropane is not detailed in the provided search results, general precautions for handling fluorinated compounds should be followed.

• Ventilation: Work in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials.

Signaling Pathways and Logical Relationships

The decision-making process for selecting a solvent in organic synthesis can be visualized as a logical pathway.

Caption: A logical workflow for solvent selection in organic synthesis.

Conclusion

1,1,1-Trifluoro-2-methylpropane is a fluorinated alkane with potential as a non-polar, inert solvent in organic synthesis. While specific applications are not yet widely documented, its physicochemical properties suggest suitability for reactions involving non-polar species and those requiring a highly inert medium. The general protocols and logical workflows provided in this document offer a starting point for researchers interested in exploring the use of this and other novel fluorinated solvents in their work. Further research is needed to fully characterize its solvent capabilities and identify specific reactions where it offers a distinct advantage over conventional solvents.

References

• 1. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,1,1-Trifluoro-2-methylpropane in ¹⁹F NMR Spectroscopy Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy has emerged as a powerful and versatile tool in drug discovery and development. The unique properties of the ¹⁹F nucleus, including its 100% natural abundance, high gyromagnetic ratio (providing high sensitivity, approximately 83% that of ¹H), and a wide chemical shift range, make it an exceptional probe for studying molecular interactions and dynamics.[1][2] Furthermore, the scarcity of endogenous fluorine in most biological systems ensures that ¹⁹F NMR spectra are free from background signals, offering a clear window into the behavior of fluorine-labeled molecules.[2][3]

This document will, therefore, provide detailed application notes and protocols using a hypothetical scenario where a simple trifluoromethyl-containing small molecule, such as 1,1,1-trifluoro-2-methylpropane, is used in a fragment-based drug discovery (FBDD) context. These notes will serve as a practical guide for researchers looking to employ ¹⁹F NMR in their own studies.

Application: Fragment-Based Drug Discovery (FBDD) using a Fluorinated Fragment Library

One of the most prominent applications of ¹⁹F NMR is in fragment-based drug discovery (FBDD).[3][4][5][6] In this approach, a library of small, low-molecular-weight compounds ("fragments") is screened for weak binding to a biological target, such as a protein or nucleic acid.[6][7] ¹⁹F NMR is particularly well-suited for this as it can readily detect the subtle changes in the chemical environment of a fluorine nucleus upon binding.[4]

Hypothetical Scenario: A library of fluorinated fragments, including simple aliphatic fluorides like 1,1,1-trifluoro-2-methylpropane, is screened against a target protein to identify initial "hits" for further drug development.

Key Principles:

• Chemical Shift Perturbation: When a fluorinated fragment binds to a target protein, the chemical environment of the fluorine atoms changes, leading to a shift in its resonance frequency (chemical shift) in the ¹⁹F NMR spectrum.[8]

• Line Broadening: The increase in the effective molecular weight upon binding to a large protein molecule leads to faster transverse relaxation (T₂) of the ¹⁹F nucleus, resulting in a broadening of the NMR signal.

• Ligand-Observed NMR: In this experimental setup, the NMR signal of the small molecule (the ligand or fragment) is observed. This allows for the screening of a mixture of fluorinated compounds in a single experiment, as the signals for different fragments will appear at distinct chemical shifts.

Experimental Protocols

Protocol 1: Preparation of Samples for ¹⁹F NMR Fragment Screening

Objective: To prepare samples of the target protein and the fluorinated fragment library for ¹⁹F NMR analysis.

Materials:

• Target protein (e.g., enzyme, receptor) of high purity (>95%)

• Fluorinated fragment library (containing 1,1,1-trifluoro-2-methylpropane and other fragments)

• NMR buffer (e.g., 50 mM Phosphate buffer, 150 mM NaCl, pH 7.4)

• Deuterated water (D₂O) for field-frequency lock

• NMR tubes (5 mm)

• Internal reference standard (e.g., trifluoroacetic acid, TFA)

Procedure:

• Protein Preparation:

  • Dissolve the lyophilized target protein in the NMR buffer to a final concentration of 10-50 µM.

  • Ensure the buffer contains 10% D₂O for the NMR lock.

  • Centrifuge the protein solution to remove any aggregates.

• Fragment Library Preparation:

  • Prepare a stock solution of the fluorinated fragment library in a compatible solvent (e.g., DMSO-d₆). The concentration of each fragment in the stock should be optimized, typically in the range of 10-100 mM.

• Sample Preparation for Screening:

  • To a 5 mm NMR tube, add the protein solution.

  • Add a small aliquot of the fragment library stock solution to the protein solution to achieve a final concentration of each fragment in the range of 100-500 µM.

  • Add the internal reference standard to a final concentration of 10-50 µM.

  • Prepare a control sample containing only the fragment library and the reference standard in the NMR buffer (without the protein).

  • Gently mix the samples and allow them to equilibrate for 15-30 minutes before analysis.

Protocol 2: Acquisition of 1D ¹⁹F NMR Spectra

Objective: To acquire high-quality 1D ¹⁹F NMR spectra to screen for fragment binding.

Instrumentation:

• NMR spectrometer equipped with a broadband or fluorine-specific probe.

Acquisition Parameters:

Parameter	Recommended Value	Purpose
Pulse Program	Standard 1D pulse-acquire	Simple and robust for detecting signals.
Spectral Width	~200 ppm	To cover the wide range of ¹⁹F chemical shifts.
Acquisition Time	1-2 seconds	To ensure good digital resolution.
Relaxation Delay (D1)	2-5 seconds	To allow for full relaxation of the fluorine nuclei.[9]
Number of Scans	64 - 1024	To achieve a good signal-to-noise ratio, depending on sample concentration.
Temperature	298 K (25 °C)	Or the temperature at which the target protein is most stable.
¹H Decoupling	Yes (e.g., GARP)	To remove ¹H-¹⁹F couplings and simplify the spectrum.

Procedure:

• Tune and match the NMR probe for the ¹⁹F frequency.

• Shim the magnetic field on the sample to obtain good resolution.

• Acquire a 1D ¹⁹F NMR spectrum of the control sample (fragments only).

• Acquire a 1D ¹⁹F NMR spectrum of the sample containing the protein and the fragment library.

• Process the data by applying an exponential window function, Fourier transformation, and phase correction.

• Compare the spectra of the control and the protein-containing sample. Look for changes in chemical shift, line broadening, or disappearance of signals in the presence of the protein.

Data Presentation

The quantitative data from a hypothetical ¹⁹F NMR fragment screening experiment are summarized in the table below.

Fragment	Chemical Shift (δ) in Control (ppm)	Chemical Shift (δ) with Protein (ppm)	Chemical Shift Perturbation (Δδ) (ppm)	Linewidth (Hz) in Control	Linewidth (Hz) with Protein	Binding Hit?
1,1,1-Trifluoro-2-methylpropane	-75.20	-75.85	-0.65	1.5	15.0	Yes
Fragment A	-63.50	-63.51	-0.01	2.0	2.2	No
Fragment B	-88.10	-88.45	-0.35	1.8	8.5	Yes
Fragment C	-112.40	-112.40	0.00	2.5	2.6	No

Note: The chemical shift values are hypothetical and referenced to an internal standard.

Visualization of Workflows and Concepts

Experimental Workflow for ¹⁹F NMR Fragment Screening

Caption: Workflow for ¹⁹F NMR-based fragment screening.

Logical Relationship of ¹⁹F NMR observables in Fragment Binding

Caption: ¹⁹F NMR observables indicating fragment binding.

Conclusion

While 1,1,1-trifluoro-2-methylpropane itself may not be a widely used probe, its simple -CF₃ group serves as an excellent model for understanding the principles of ¹⁹F NMR spectroscopy. The protocols and concepts outlined in these application notes provide a solid foundation for researchers and drug development professionals to leverage the power of ¹⁹F NMR in their work. The high sensitivity, lack of background signal, and the rich information content of ¹⁹F NMR make it an indispensable tool in modern medicinal chemistry and chemical biology.[3][4][10] As the field continues to evolve, the application of ¹⁹F NMR is expected to expand further, aiding in the discovery and development of new therapeutics.

References

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 19F NMR chemical shifts. 1. Aliphatic fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. 19Flourine NMR [chem.ch.huji.ac.il]
• 10. 19F [nmr.chem.ucsb.edu]

The (β,β′,β″-Trifluoro)-tert-butyl Moiety: A Modern Tool in Medicinal Chemistry to Enhance Drug-like Properties

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the landscape of medicinal chemistry, the strategic modification of molecular scaffolds to optimize pharmacokinetic and pharmacodynamic properties is paramount. The tert-butyl group, a common substituent, often imparts favorable binding characteristics but can introduce liabilities such as high lipophilicity and susceptibility to metabolic oxidation.[1][2][3] The (β,β′,β″-trifluoro)-tert-butyl (TFTB) group, an analogue of the tert-butyl moiety, has emerged as a promising bioisostere to mitigate these issues. This document outlines the applications of the TFTB group in medicinal chemistry, providing data on its physicochemical properties and detailed protocols for its synthesis and metabolic analysis.

Rationale for Use: Overcoming the Limitations of the tert-butyl Group

The tert-butyl group is a prevalent feature in many bioactive molecules, including established drugs like salbutamol, ivacaftor, and bupropion.[1][4] However, its significant lipophilicity can negatively impact a drug candidate's profile, leading to poor solubility, increased metabolism, and off-target effects.[1] The TFTB group offers a solution by reducing lipophilicity and enhancing metabolic stability.[1][4][5][6]

Physicochemical Properties: Impact of Fluorination

The sequential replacement of methyl groups with fluoromethyl groups in a tert-butyl moiety leads to a progressive decrease in lipophilicity, as measured by Log P. This increased hydrophilicity can improve a compound's pharmacokinetic profile.[1][4][7]

Compound	Log P	Dipole Moment (Debye)
tert-butylbenzene (B1681246)	4.11	0.5
(Fluoromethyl)dimethyl(phenyl)methane	3.53	2.1
Bis(fluoromethyl)methyl(phenyl)methane	2.99	2.7
Tris(fluoromethyl)(phenyl)methane (Aryl-TFTB)	2.41	2.5
Table 1: Comparison of Log P and Dipole Moments for tert-butylbenzene and its fluorinated analogues.[2]

Experimental Protocols

Synthesis of Aryl-(β,β′,β″-Trifluoro)-tert-butyl (Aryl-TFTB) Compounds

A direct synthesis of aryl-TFTB compounds has been developed, providing a viable route for incorporating this moiety into drug candidates.[1][4] The general workflow is depicted below.

Caption: Synthetic workflow for Aryl-TFTB compounds.

Detailed Protocol for the Synthesis of an Aryl-TFTB Benzene:

This protocol is based on the synthesis of (β,β′,β″-Trifluoro)-tert-butyl benzenes.[1]

Materials:

• Aryl starting material (e.g., a substituted bromobenzene)

• Magnesium turnings

• Dry diethyl ether or THF

• Trifluoroacetaldehyde ethyl hemiacetal

• p-Toluenesulfonyl chloride

• Pyridine

• Cesium fluoride (CsF)

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Grignard Reagent Formation: Prepare the aryl Grignard reagent by reacting the aryl bromide with magnesium turnings in dry diethyl ether or THF under an inert atmosphere.

• Nucleophilic Addition: Add trifluoroacetaldehyde ethyl hemiacetal dropwise to the Grignard reagent at a low temperature (e.g., 0 °C). Allow the reaction to warm to room temperature and stir until completion. Quench the reaction with saturated aqueous ammonium (B1175870) chloride.

• Extraction and Purification: Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting intermediate alcohol by column chromatography.

• Tosylation: Dissolve the purified alcohol in pyridine and cool to 0 °C. Add p-toluenesulfonyl chloride portion-wise and stir the reaction at room temperature until the starting material is consumed.

• Work-up: Pour the reaction mixture into ice-water and extract the product with an organic solvent. Wash the organic layer with dilute HCl and brine, dry over anhydrous sodium sulfate, and concentrate.

• Nucleophilic Fluorination: Dissolve the intermediate tosylate in DMSO and add cesium fluoride. Heat the reaction mixture to 120 °C and monitor for completion.

• Final Purification: After cooling, pour the reaction mixture into water and extract the final aryl-TFTB product with an organic solvent. Purify the product by column chromatography.

Metabolic Stability Assessment

The metabolic fate of the aryl-TFTB group has been investigated using the fungus Cunninghamella elegans, a model organism for human cytochrome P450 (CYP) metabolism.[1][4]

Caption: Proposed metabolic pathway of Aryl-TFTB.

Protocol for Metabolism Study using Cunninghamella elegans:

This protocol is a general guideline based on the described metabolism studies.[1]

Materials:

• Cunninghamella elegans culture

• Appropriate growth medium

• Aryl-TFTB test compound

• Control compound (e.g., tert-butylbenzene)

• Incubator shaker

• Organic solvent for extraction (e.g., ethyl acetate)

• Analytical instruments (e.g., 19F NMR, GC-MS)

Procedure:

• Culture Preparation: Grow Cunninghamella elegans in a suitable liquid medium until a sufficient mycelial mass is obtained.

• Incubation: Add the aryl-TFTB test compound (and the tert-butylbenzene control in a separate culture) to the fungal cultures. Incubate the flasks on a shaker at an appropriate temperature (e.g., 25-28 °C) for a set period (e.g., 3 days).

• Extraction: At the end of the incubation period, harvest the mycelia and the culture broth. Extract the metabolites from both the mycelia and the broth using an organic solvent.

• Analysis: Concentrate the organic extracts and analyze the metabolite profile using 19F NMR to detect organofluorine metabolites and GC-MS to identify the structures of the metabolites.

• Metabolite Identification: Compare the analytical data with that of synthesized standards to confirm the identity of the metabolites. The major metabolite is often the alcohol resulting from hydroxylation of a fluoromethyl group, followed by HF elimination and reduction.[1]

Applications and Future Perspectives

The TFTB moiety has been successfully incorporated into an analog of the pesticide pyridaben, demonstrating its utility in generating novel bioactive compounds.[1][4] While no marketed drugs currently contain the 1,1,1-Trifluoro-2-methylpropane scaffold, its proven ability to enhance drug-like properties positions it as a valuable tool for lead optimization in drug discovery programs. The continued exploration of TFTB-containing molecules may lead to the development of new therapeutic agents with improved pharmacokinetic profiles. The strategic application of this motif offers a clear path to addressing common challenges in medicinal chemistry related to lipophilicity and metabolic stability.

References

• 1. Aryl (β,β′,β″-Trifluoro)-tert-butyl: A Candidate Motif for the Discovery of Bioactives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolically Stable tert-Butyl Replacement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocol for handling and storage of 1,1,1-Trifluoro-2-methylpropane in the lab

Disclaimer: No specific Safety Data Sheet (SDS) for 1,1,1-Trifluoro-2-methylpropane was available at the time of this writing. The following protocols and safety information are based on best practices for handling flammable liquids and structurally similar fluorinated hydrocarbons. Researchers, scientists, and drug development professionals should always seek to obtain a substance-specific SDS from the manufacturer and consult with their institution's Environmental Health and Safety (EHS) department before handling this chemical.

Introduction

1,1,1-Trifluoro-2-methylpropane is a fluorinated hydrocarbon. Due to its fluorination, it may possess unique chemical properties relevant to research and development in pharmaceuticals and other chemical industries. As with any laboratory chemical, safe handling and storage are paramount to ensure the safety of personnel and the integrity of experimental results. This document provides a detailed protocol for the safe handling and storage of 1,1,1-Trifluoro-2-methylpropane in a laboratory setting.

Hazard Identification and Classification

Based on the properties of similar flammable and fluorinated compounds, 1,1,1-Trifluoro-2-methylpropane should be treated as a hazardous substance. The primary anticipated hazards are:

• Flammability: Assumed to be a flammable liquid. Vapors may be heavier than air and can travel to an ignition source.

• Health Hazards: Potential for skin and eye irritation upon contact. Inhalation of vapors may cause respiratory tract irritation and central nervous system effects such as dizziness or headache.

• Environmental Hazards: The environmental fate of this specific compound is not well-documented, but fluorinated hydrocarbons can be persistent in the environment.

A summary of anticipated hazard classifications based on OSHA guidelines for flammable liquids is provided in the table below.[1]

Hazard Category	Classification Criteria	Anticipated Classification of 1,1,1-Trifluoro-2-methylpropane
Flammable Liquid	Based on Flash Point and Boiling Point	Likely Category 1 or 2 (Highly Flammable)
Skin Corrosion/Irritation	Potential for mild to moderate irritation
Serious Eye Damage/Irritation	Potential for irritation
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory tract irritation and narcotic effects

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1,1,1-Trifluoro-2-methylpropane.[2][3][4] The minimum required PPE includes:

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.[3][5]

• Hand Protection: Chemical-resistant gloves (e.g., neoprene or nitrile) are required.[5] Always inspect gloves for integrity before use.

• Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are essential to protect the skin.[6]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6] If there is a risk of exceeding exposure limits, a NIOSH-approved respirator with appropriate cartridges should be used.[4]

Handling and Storage Protocols

• All work with 1,1,1-Trifluoro-2-methylpropane should be performed in a certified chemical fume hood to minimize inhalation exposure and the risk of fire.[6][7]

• Avoid contact with skin and eyes.

• Keep away from heat, sparks, open flames, and other ignition sources.[7]

• Use non-sparking tools and equipment.

• Ground and bond containers when transferring the liquid to prevent static discharge.[8]

• Keep containers tightly closed when not in use.[6]

• Use the smallest quantity of the chemical necessary for the experiment.

• Store 1,1,1-Trifluoro-2-methylpropane in a designated, well-ventilated, and cool area.

• Use a dedicated flammable liquids storage cabinet for storage.[9][10][11]

• Do not store in standard refrigerators or freezers; use only explosion-proof or spark-proof units if refrigerated storage is required.[9]

• Segregate from incompatible materials such as oxidizing agents, strong acids, and strong bases.[10][12]

• Ensure that storage containers are properly labeled with the chemical name and hazard warnings.[1]

The following table summarizes the key storage requirements for flammable liquids.[1][9][10][11]

Storage Parameter	Requirement
Location	Well-ventilated, cool, and dry area away from ignition sources.
Cabinet Type	Approved flammable liquid storage cabinet.
Container Type	Tightly sealed, chemically compatible containers.
Segregation	Separate from oxidizing agents, acids, and bases.
Labeling	Clear identification of contents and hazards.
Quantity Limits	Adhere to institutional and regulatory limits for the laboratory space.

Emergency Procedures

In the event of a spill, the following steps should be taken:[13][14][15][16]

• Alert personnel in the immediate area and evacuate if necessary.

• Eliminate all ignition sources if it is safe to do so.

• Ventilate the area by ensuring the fume hood is operational.

• Don the appropriate PPE before attempting to clean the spill.

• Contain the spill using a chemical spill kit with absorbent materials suitable for flammable liquids (e.g., spill pads with a vapor barrier).[14][17]

• Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• Clean the spill area with soap and water.

• Report the spill to the laboratory supervisor and the institutional EHS department.

• If a small fire occurs, and you are trained to do so, use a carbon dioxide or dry chemical fire extinguisher.

• For larger fires, or if you are not comfortable using an extinguisher, activate the fire alarm, evacuate the area, and call emergency services.

• Do not use water to extinguish a fire involving flammable liquids.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[13]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[13]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Waste Disposal

• All waste containing 1,1,1-Trifluoro-2-methylpropane must be disposed of as hazardous waste.[6]

• Collect waste in a properly labeled, sealed, and compatible container.

• Follow all institutional, local, and national regulations for the disposal of flammable and fluorinated chemical waste. Incineration at a licensed facility is a common disposal method for such compounds.[18][19]

Experimental Protocols

As no specific experimental protocols involving 1,1,1-Trifluoro-2-methylpropane were found, a generic workflow for its use as a solvent in a chemical reaction is provided below. This should be adapted to the specific requirements of the experiment.

Generic Protocol: Use of 1,1,1-Trifluoro-2-methylpropane as a Solvent

• Preparation:

  • Ensure the chemical fume hood is clean and operational.

  • Assemble all necessary glassware and ensure it is dry.

  • Gather all required reagents and PPE.

• Reaction Setup:

  • In the fume hood, add the required amount of 1,1,1-Trifluoro-2-methylpropane to the reaction vessel using a graduated cylinder or syringe.

  • Add other reagents to the reaction vessel as per the specific experimental procedure.

  • Equip the reaction vessel with a condenser if heating is required.

• Reaction:

  • Commence stirring and heating (if necessary) using a spark-free heating mantle and stirrer.

  • Monitor the reaction progress as required.

• Work-up:

  • Once the reaction is complete, cool the reaction mixture to room temperature.

  • Quench the reaction if necessary, following the specific experimental protocol.

  • Extract the product using an appropriate solvent.

  • Wash the organic layer as required.

  • Dry the organic layer over a suitable drying agent.

  • Filter and concentrate the solution under reduced pressure using a rotary evaporator.

• Waste Disposal:

  • Collect all liquid waste containing 1,1,1-Trifluoro-2-methylpropane in a labeled hazardous waste container.

  • Dispose of all contaminated solid waste (e.g., filter paper, gloves) in a designated solid hazardous waste container.

Visualizations

Caption: General workflow for safe handling and storage.

Caption: Protocol for responding to a chemical spill.

References

• 1. locscientific.com [locscientific.com]
• 2. epa.gov [epa.gov]
• 3. hazmatschool.com [hazmatschool.com]
• 4. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 5. hsi.com [hsi.com]
• 6. - Division of Research Safety | Illinois [drs.illinois.edu]
• 7. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 8. ehs.princeton.edu [ehs.princeton.edu]
• 9. safely store chemicals in laboratory? | Environmental Health & Safety [ehs.tamu.edu]
• 10. Use and Storage of Flammable and Combustible Liquids | Environmental Health & Safety [ehs.utk.edu]
• 11. Flammable and Combustible Liquids Storage Requirements [blink.ucsd.edu]
• 12. blog.storemasta.com.au [blog.storemasta.com.au]
• 13. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 14. acs.org [acs.org]
• 15. ccny.cuny.edu [ccny.cuny.edu]
• 16. How to Handle Chemical Spills in Laboratories [blink.ucsd.edu]
• 17. westlab.com [westlab.com]
• 18. mdpi.com [mdpi.com]
• 19. gov.uk [gov.uk]

Application Notes and Protocols for Asymmetric Synthesis Utilizing Fluorinated Building Blocks

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into organic molecules can dramatically alter their physical, chemical, and biological properties. This has made fluorinated building blocks invaluable in the development of pharmaceuticals, agrochemicals, and advanced materials. Asymmetric synthesis, the controlled formation of chiral molecules, is paramount in drug discovery, where enantiomers can exhibit vastly different pharmacological activities. This document provides detailed application notes and experimental protocols for key asymmetric reactions utilizing fluorinated building blocks, offering a practical guide for researchers in the field.

Application Note 1: Enantioselective Organocatalytic α-Fluorination of Aldehydes

The direct enantioselective α-fluorination of carbonyl compounds is a powerful transformation for creating chiral C-F bonds. Organocatalysis has emerged as a particularly effective strategy, avoiding the use of metal catalysts and often proceeding under mild conditions with high enantioselectivity. This method provides access to α-fluoro aldehydes, which are versatile intermediates for the synthesis of various fluorinated drug candidates.[1][2][3][4]

Significance in Drug Discovery:

The α-fluoro carbonyl motif is a key structural feature in many biologically active molecules. The fluorine atom can enhance metabolic stability by blocking sites susceptible to oxidation, modulate the acidity of adjacent protons, and influence binding affinity to target proteins through favorable electrostatic interactions. The ability to install this functionality with high enantiomeric control is therefore of significant interest in medicinal chemistry.

Experimental Workflow: Organocatalytic α-Fluorination

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. BJOC - Organocatalytic asymmetric fluorination of α-chloroaldehydes involving kinetic resolution [beilstein-journals.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: 1,1,1-Trifluoro-2-methylpropane as a Potential Precursor for Novel Pharmaceutical Ingredients

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of trifluoromethyl groups into molecular scaffolds is a well-established strategy in medicinal chemistry for enhancing the pharmacological profiles of drug candidates. This document explores the potential of 1,1,1-trifluoro-2-methylpropane, a readily available organofluorine compound, as a precursor for the synthesis of novel trifluoromethylated building blocks for the pharmaceutical industry. While direct applications of 1,1,1-trifluoro-2-methylpropane in the synthesis of commercial drugs are not yet established, its structural motif offers intriguing possibilities for creating bioisosteres of common alkyl groups. These application notes provide detailed, albeit theoretical, protocols for the functionalization of 1,1,1-trifluoro-2-methylpropane and its conversion into valuable synthons, such as amines and carboxylic acids, which are pivotal in drug discovery and development.

Introduction

The trifluoromethyl (CF₃) group is a key substituent in modern pharmaceuticals, known to enhance metabolic stability, lipophilicity, and binding affinity of drug molecules. The quest for novel trifluoromethylated building blocks is therefore a continuous effort in the field of drug discovery. 1,1,1-Trifluoro-2-methylpropane presents an underutilized starting material that could serve as a source for the trifluoro-isobutyl moiety. This group can be considered a bioisosteric replacement for the common isobutyl or tert-butyl groups found in many bioactive molecules. The substitution of hydrogen atoms with fluorine can lead to significant improvements in a drug candidate's pharmacokinetic and pharmacodynamic properties.

These notes outline potential synthetic pathways to leverage 1,1,1-trifluoro-2-methylpropane as a precursor for generating key pharmaceutical intermediates. The protocols provided are based on established chemical principles, including C-H activation and standard functional group transformations, and are intended to serve as a guide for researchers exploring new chemical entities.

Proposed Synthetic Pathways and Experimental Protocols

While direct functionalization of the unactivated C-H bonds of 1,1,1-trifluoro-2-methylpropane is challenging, recent advances in catalysis offer plausible routes. Below are proposed multi-step syntheses to convert this starting material into versatile building blocks.

Pathway 1: Synthesis of 2-Methyl-3,3,3-trifluoropropan-1-amine

This proposed pathway begins with the selective halogenation of 1,1,1-trifluoro-2-methylpropane, followed by nucleophilic substitution with an azide (B81097), and subsequent reduction to the primary amine.

Fig. 1: Proposed workflow for the synthesis of 2-methyl-3,3,3-trifluoropropan-1-amine.

Experimental Protocol:

• Step 1: Radical Bromination of 1,1,1-Trifluoro-2-methylpropane

  • To a solution of 1,1,1-trifluoro-2-methylpropane (1.0 eq) in a suitable solvent (e.g., CCl₄), add N-bromosuccinimide (NBS) (1.1 eq).

  • Initiate the reaction by adding a radical initiator, such as azobisisobutyronitrile (AIBN) (0.05 eq).

  • Heat the reaction mixture to reflux and monitor the progress by GC-MS.

  • Upon completion, cool the reaction to room temperature, filter off the succinimide (B58015) byproduct, and concentrate the filtrate under reduced pressure.

  • Purify the crude product by distillation to obtain 1-bromo-2-methyl-3,3,3-trifluoropropane.

• Step 2: Azide Substitution

  • Dissolve 1-bromo-2-methyl-3,3,3-trifluoropropane (1.0 eq) in a polar aprotic solvent like DMF.

  • Add sodium azide (NaN₃) (1.5 eq) to the solution.

  • Heat the mixture to 60-80 °C and stir until the starting material is consumed (monitor by TLC or GC-MS).

  • After cooling, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and carefully concentrate in vacuo to yield 1-azido-2-methyl-3,3,3-trifluoropropane.

• Step 3: Reduction to the Amine

  • Dissolve the crude 1-azido-2-methyl-3,3,3-trifluoropropane (1.0 eq) in a suitable solvent such as THF or ethanol.

  • Add a reducing agent, for example, by hydrogenation over a palladium on carbon catalyst (10 mol%) under a hydrogen atmosphere, or by using a chemical reductant like lithium aluminum hydride (LiAlH₄) (1.2 eq) in THF at 0 °C to room temperature.

  • After complete reduction, quench the reaction carefully (e.g., with water and NaOH solution if using LiAlH₄).

  • Extract the product into an organic solvent, dry the combined organic layers, and concentrate.

  • Purify the resulting 2-methyl-3,3,3-trifluoropropan-1-amine by distillation or column chromatography.

Pathway 2: Synthesis of 3-Methyl-4,4,4-trifluorobutanoic Acid

This hypothetical pathway involves the formation of a Grignard reagent from the brominated intermediate, followed by carboxylation and subsequent workup.

Fig. 2: Proposed workflow for the synthesis of 3-methyl-4,4,4-trifluorobutanoic acid.

Experimental Protocol:

• Step 1: Grignard Reagent Formation

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), place magnesium turnings (1.2 eq).

  • Add a small crystal of iodine to activate the magnesium.

  • Slowly add a solution of 1-bromo-2-methyl-3,3,3-trifluoropropane (1.0 eq) in anhydrous THF to the magnesium turnings, maintaining a gentle reflux.

  • After the addition is complete, continue to stir the mixture at reflux until the magnesium is consumed, forming the Grignard reagent.

• Step 2: Carboxylation

  • Cool the Grignard reagent solution to -78 °C.

  • Bubble dry carbon dioxide gas through the solution, or pour the Grignard solution over crushed dry ice.

  • Allow the mixture to warm to room temperature while maintaining a CO₂ atmosphere.

• Step 3: Acidic Workup

  • Quench the reaction by slowly adding a cold aqueous solution of a strong acid (e.g., 1 M HCl) until the solution is acidic.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude 3-methyl-4,4,4-trifluorobutanoic acid by crystallization or column chromatography.

Data Presentation

The following tables present hypothetical but realistic quantitative data for the proposed synthetic pathways. This data is for illustrative purposes and is based on typical yields and purities for analogous reactions reported in the literature.

Table 1: Illustrative Data for the Synthesis of 2-Methyl-3,3,3-trifluoropropan-1-amine

Step	Product	Starting Material	Reagents	Yield (%)	Purity (%)
1	1-Bromo-2-methyl-3,3,3-trifluoropropane	1,1,1-Trifluoro-2-methylpropane	NBS, AIBN	65-75	>95 (GC)
2	1-Azido-2-methyl-3,3,3-trifluoropropane	1-Bromo-2-methyl-3,3,3-trifluoropropane	NaN₃	85-95	Crude
3	2-Methyl-3,3,3-trifluoropropan-1-amine	1-Azido-2-methyl-3,3,3-trifluoropropane	H₂, Pd/C	80-90	>98 (GC)

Table 2: Illustrative Data for the Synthesis of 3-Methyl-4,4,4-trifluorobutanoic Acid

Step	Product	Starting Material	Reagents	Yield (%)	Purity (%)
1	Grignard Reagent	1-Bromo-2-methyl-3,3,3-trifluoropropane	Mg	Assumed quantitative	In situ
2-3	3-Methyl-4,4,4-trifluorobutanoic Acid	Grignard Reagent	CO₂, HCl	70-80	>97 (HPLC)

Application in Medicinal Chemistry: Bioisosteric Replacement

The 1,1,1-trifluoro-2-methylpropyl group can serve as a valuable bioisostere for the isobutyl or tert-butyl group in drug candidates. This substitution can offer several advantages:

• Metabolic Stability: The strong carbon-fluorine bonds can block metabolically labile C-H bonds, potentially increasing the half-life of a drug.

• Lipophilicity: The trifluoromethyl group generally increases lipophilicity, which can enhance membrane permeability and oral bioavailability.

• Conformational Effects: The steric and electronic properties of the trifluoro-isobutyl group can influence the binding conformation of a molecule to its target protein, potentially leading to improved potency and selectivity.

Fig. 3: Concept of bioisosteric replacement of an isobutyl group with a trifluoro-isobutyl group.

Conclusion

While 1,1,1-trifluoro-2-methylpropane is not yet a mainstream precursor in pharmaceutical synthesis, its potential as a source of the novel trifluoro-isobutyl moiety is significant. The proposed synthetic pathways, based on established chemical transformations, offer a roadmap for researchers to explore the synthesis of new trifluoromethylated building blocks. The strategic incorporation of the 1,1,1-trifluoro-2-methylpropyl group as a bioisostere in drug candidates could lead to the development of new therapeutics with improved pharmacological properties. Further research into the efficient and selective functionalization of 1,1,1-trifluoro-2-methylpropane is warranted to unlock its full potential in medicinal chemistry.

Application Notes and Protocols for Reactions Involving Volatile Fluorinated Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine into organic molecules can dramatically alter their physical, chemical, and biological properties. This has led to a surge in the use of fluorinated compounds in pharmaceuticals, agrochemicals, and materials science. However, many key fluorinating reagents are volatile, highly reactive, and hazardous, necessitating specialized experimental setups and stringent safety protocols. These application notes provide detailed guidance on the safe and effective handling of volatile fluorinated compounds in both traditional batch and modern continuous flow systems.

Critical Safety Protocols

Working with volatile fluorinated compounds, especially gases like elemental fluorine (F₂), requires a comprehensive understanding of the associated hazards and the implementation of robust safety measures. Many fluorinated reagents react violently with common laboratory materials and moisture, often producing highly corrosive hydrogen fluoride (B91410) (HF).[1]

1.1 Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory.

• Eye Protection: Chemical splash goggles in combination with a full-face shield are required.[2]

• Gloves: Double-gloving with a heavier-duty outer glove (e.g., neoprene or Viton) over a disposable nitrile inner glove is best practice.[3] Always consult the manufacturer's compatibility chart for the specific chemicals being used.

• Body Protection: A flame-resistant lab coat worn over long-sleeved clothing and long pants is the minimum requirement.[2][3] For higher-risk operations, a chemical-resistant apron should be added.

• Footwear: Fully enclosed, chemical-resistant shoes are mandatory.[3]

1.2 Engineering Controls

Engineering controls are the primary line of defense against exposure.

• Chemical Fume Hood: All manipulations of volatile fluorinated compounds must be performed in a properly functioning and certified chemical fume hood.[3][4]

• Gas Cabinets: Pressurized gas cylinders containing reagents like F₂ should be stored and used only in vented gas storage cabinets.[1]

• Ventilation: Good general laboratory ventilation is essential to dilute and remove any fugitive emissions.[3]

• Emergency Equipment: Safety showers and eyewash stations must be readily accessible (within 10 seconds of travel).[3] A supply of 2.5% calcium gluconate gel, the primary first aid treatment for HF burns, must be available in the laboratory before any work begins.[1]

1.3 Safety Workflow

A systematic approach to safety is crucial before, during, and after any experiment involving volatile fluorinated compounds. The following flowchart outlines the key safety checks and procedures.

Caption: A workflow outlining critical safety checks before, during, and after experiments.

Experimental Setups: Batch vs. Continuous Flow

The choice of experimental setup is critical for both safety and reaction efficiency. While traditional batch chemistry is widely used, continuous flow technology offers significant advantages for handling hazardous and highly exothermic reactions.[2][5]

2.1 Batch Reactor Setup

For small-scale reactions, a standard glassware setup within a fume hood can be appropriate, especially when using less hazardous reagents. For volatile gases, Schlenk lines or sealed, pressure-rated tubes are necessary.

• Glassware: Borosilicate glass is common, but for reactions involving HF, specialized materials like polyethylene (B3416737) or Teflon (PTFE) may be required.[6][7] Standard glassware includes round-bottom flasks, condensers, and dropping funnels.[8]

• Gas Handling: A gas-tight system is essential. This can be achieved using a Schlenk line manifold for reactions under an inert atmosphere or for introducing gaseous reagents.[9] Reactions are typically stirred using a magnetic stir bar.

• Temperature Control: The flask is placed in a heating mantle, oil bath, or cooling bath to maintain the desired reaction temperature.

2.2 Continuous Flow Reactor Setup

Continuous flow chemistry has become a preferred method for performing hazardous reactions in a safer, more controlled manner.[5] This is particularly true for direct fluorination with F₂ gas.[2]

• Components: A typical setup consists of syringe pumps or mass flow controllers to deliver reagents, a reactor coil or chip where the reaction occurs, and a back-pressure regulator to control the system pressure.[9]

• Material Compatibility: Wetted parts must be compatible with the fluorinating agents. Materials like stainless steel, nickel alloys, silicon carbide (SiC), and fluoropolymers are often used.[5]

• Advantages:

  • Safety: The small internal volume of the reactor minimizes the amount of hazardous material present at any given time.

  • Heat Transfer: The high surface-area-to-volume ratio allows for excellent control of highly exothermic reactions.[9]

  • Gas-Liquid Mixing: Superior mixing of gases and liquids enhances reaction rates and selectivity.[9]

  • Scalability: Scaling up is achieved by running the system for a longer duration rather than using larger reactors.[9]

Caption: A comparison of key features between batch and continuous flow experimental setups.

Application Protocols

The following protocols provide detailed methodologies for common reactions involving volatile or highly reactive fluorinated compounds.

3.1 Protocol 1: Electrophilic Fluorination of a 1,3-Dicarbonyl Compound

This protocol describes the monofluorination of a β-keto ester using Selectfluor™, a stable, solid electrophilic fluorinating agent that is significantly safer to handle than F₂ gas.[1][10]

Materials:

• Substrate (e.g., ethyl 2-phenylacetoacetate)

• Selectfluor™ (F-TEDA-BF₄)

• Acetonitrile (B52724) (CH₃CN), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask with stir bar

• Standard glassware for workup

Procedure:

• In a 50 mL round-bottom flask, dissolve the 1,3-dicarbonyl substrate (1.0 equiv) in anhydrous acetonitrile.

• To the stirred solution, add Selectfluor™ (1.1 equiv) in one portion at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the starting material is consumed (typically 2-4 hours), pour the reaction mixture into a separatory funnel containing saturated aqueous NaHCO₃ solution to quench the reaction.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the α-fluorinated product.

Table 1: Representative Yields for Electrophilic Fluorination with Selectfluor™

Substrate	Product	Conditions	Yield (%)	Reference
3-Oxo-N-phenylbutanamide	2-Fluoro-3-oxo-N-phenylbutanamide	1.1 eq. Selectfluor, CH₃CN/H₂O, RT, 4h	93%	[11]
Ethyl benzoylacetate	Ethyl 2-fluoro-2-benzoylacetate	1.1 eq. Selectfluor, CH₃CN, RT	85%	[12]
Dibenzoylmethane	2-Fluorodibenzoylmethane	1.1 eq. Selectfluor, CH₃CN, RT	90%	[12]
3-(p-Tolyl)oxindole	3-Fluoro-3-(p-tolyl)oxindole	1.1 eq. Selectfluor, Pd-catalyst, i-PrOH	89%	[6]

3.2 Protocol 2: Radical Trifluoromethylation using a Volatile Gas (CF₃Br)

This protocol details a photocatalytic method for the trifluoromethylation of an O-silyl enol ether using bromotrifluoromethane (B1217167) (CF₃Br), a volatile gas. This approach avoids the use of stoichiometric metallic reagents.[13]

Materials:

• O-silyl enol ether substrate (1.0 equiv)

• fac-Ir(ppy)₃ photocatalyst (0.5 mol%)

• Anhydrous acetonitrile (CH₃CN)

• Bromotrifluoromethane (CF₃Br) gas

• Schlenk flask (e.g., 50 mL) with stir bar

• Blue LED lamp (λ = 460 nm)

• Vacuum line and barometer

Procedure:

• Add the O-silyl enol ether substrate (0.5 mmol) and fac-Ir(ppy)₃ (0.0025 mmol) to a 50 mL Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous acetonitrile (3 mL) to the flask.

• Seal the flask and connect it to a vacuum line. Carefully degas the mixture by performing three freeze-pump-thaw cycles.

• Backfill the flask with CF₃Br gas to a pressure of 1.5 atm (monitored with a barometer).

• Place the flask approximately 5 cm from a blue LED lamp and begin stirring.

• Irradiate the reaction mixture at room temperature for 7-36 hours, monitoring progress by TLC or GC-MS.

• Once the reaction is complete, carefully vent the excess CF₃Br gas into the fume hood exhaust.

• Concentrate the reaction mixture in vacuo. Note that some α-CF₃ ketone products may be volatile.[13]

• Purify the residue by silica gel column chromatography (e.g., using a hexane/dichloromethane eluent system) to afford the pure α-trifluoromethylated ketone.

Table 2: Substrate Scope for Photoinduced Trifluoromethylation with CF₃Br

Substrate (O-silyl enol ether of...)	Time (h)	Yield (%)	Reference
Acetophenone	12	85%	[13]
4'-Methoxyacetophenone	7	92%	[13]
4'-Chloroacetophenone	12	81%	[13]
Propiophenone	24	75%	[13]
2-Methylcyclohexanone	36	68%	[13]

3.3 Protocol 3: Direct Fluorination using F₂ Gas in a Continuous Flow Reactor

This protocol provides a general outline for the direct fluorination of a 1,3-dicarbonyl compound using a diluted mixture of fluorine gas (e.g., 5% F₂ in N₂) in a commercial SiC flow reactor. This method offers superior safety and control over batch processes.[14]

Materials & Equipment:

• 1,3-Dicarbonyl substrate

• Solvent system (e.g., acetonitrile/acetic acid)

• Fluorine gas (5% in N₂)

• Continuous flow reactor system (e.g., Vapourtec, Uniqsis) with SiC or other compatible reactor coil

• Mass flow controllers for gas and liquid feeds

• Back-pressure regulator

• Wet gas scrubber for effluent treatment (e.g., containing sodium thiosulfate (B1220275) solution)

Procedure:

• System Setup & Leak Test: Assemble the flow reactor system according to the manufacturer's instructions. Perform a leak test on the entire system using an inert gas (e.g., N₂ or He) before introducing any reagents.

• Reagent Preparation: Prepare a solution of the 1,3-dicarbonyl substrate in the chosen solvent system (e.g., 1 M solution).

• System Priming: Prime the liquid lines of the system by pumping the solvent through the reactor at the desired flow rate.

• Initiate Flow: Start the flow of the substrate solution and the F₂/N₂ gas mixture at the predetermined flow rates using the respective pumps and mass flow controllers. Ensure the reactor is at the desired temperature (e.g., 5°C).[14]

• Reaction & Collection: The two streams combine in a T-mixer and pass through the reactor coil. The product stream exits through the back-pressure regulator and is collected. The gaseous effluent must be passed through a scrubber to neutralize unreacted F₂ and byproduct HF.

• Steady State: Allow the system to reach a steady state before collecting the product for analysis.

• Shutdown: Upon completion, switch the liquid feed from the substrate solution back to pure solvent to flush the reactor. Then, switch the gas feed from F₂/N₂ to pure N₂ to purge the system.

• Workup & Analysis: The collected product solution can be worked up using standard quenching and extraction procedures. Analyze the product for conversion and yield using techniques like ¹H and ¹⁹F NMR or GC-MS.

Table 3: Representative Data for Direct Fluorination in Flow

Parameter	Value	Reference
Substrate	1,3-Dicarbonyl Compound	[14]
F₂ Concentration	5% in N₂	[14]
Molar Ratio (F₂:Substrate)	3.1	[14]
Liquid Flow Rate	720 g/h	[14]
Gas Flow Rate	2040 g/h	[14]
Solvent	Acetonitrile/Acetic Acid	[14]
Temperature	5°C	[14]
Conversion	>90% (with catalyst)	[14]

References

• 1. Selectfluor [commonorganicchemistry.com]
• 2. BJOC - Flow microreactor synthesis in organo-fluorine chemistry [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Fluorination Reactions | Professor Steven V. Ley Research Group [ley.group.ch.cam.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Application of Trifluoromethyl iodide_Chemicalbook [chemicalbook.com]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. A quantitative reactivity scale for electrophilic fluorinating reagents - Chemical Science (RSC Publishing) DOI:10.1039/C8SC03596B [pubs.rsc.org]
• 13. Photoinduced Trifluoromethylation with CF3Br as a Trifluoromethyl Source: Synthesis of α-CF3-Substituted Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mepi.fr [mepi.fr]

Application Notes and Protocols for the Use of 1,1,1-Trifluoro-2-methylpropane as a Refrigerant in Laboratory Settings

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Introduction

1,1,1-Trifluoro-2-methylpropane (C4H7F3) is a hydrofluorocarbon (HFC) that, based on its molecular structure, may have potential applications as a refrigerant in specialized laboratory settings. Its branched structure and trifluoromethyl group suggest properties that could be advantageous for certain cooling applications, such as low-temperature reactions, cryo-storage, and cooling of analytical instrumentation.

These notes provide an overview of the predicted properties of 1,1,1-Trifluoro-2-methylpropane and protocols for its handling and evaluation as a refrigerant in a laboratory environment. For comparative purposes, data for the widely used HFC refrigerant R-134a (1,1,1,2-Tetrafluoroethane) and the hydrocarbon refrigerant R-600a (isobutane), the non-fluorinated structural analogue of 1,1,1-Trifluoro-2-methylpropane, are also presented.

Predicted and Comparative Physicochemical Properties

Due to the limited availability of experimental data for 1,1,1-Trifluoro-2-methylpropane, the following table includes predicted values alongside experimental data for the reference refrigerants R-134a and R-600a.

Property	1,1,1-Trifluoro-2-methylpropane (Predicted/Estimated)	R-134a (1,1,1,2-Tetrafluoroethane)[1][2][3][4][5]	R-600a (Isobutane)[6][7][8][9][10][11]
Molecular Formula	C4H7F3	C2H2F4	C4H10
Molecular Weight ( g/mol )	112.09	102.03	58.12
Boiling Point (°C)	~10-20 (Estimated)	-26.1	-11.7
Vapor Pressure at 20°C (kPa)	High (Estimated)	572	310
Global Warming Potential (GWP, 100-year)	Moderate to High (Estimated)	1430	~3
Ozone Depletion Potential (ODP)	0	0	0
Flammability	Likely Flammable	Non-flammable	Highly Flammable
Toxicity	Low (Predicted)	Low (A1 Classification)	Low (A3 Classification)

Safety and Handling Protocols

Given the predicted flammability and the volatile nature of 1,1,1-Trifluoro-2-methylpropane, stringent safety protocols must be followed.

Personal Protective Equipment (PPE)

• Safety glasses with side shields or chemical splash goggles.

• Flame-resistant lab coat.

• Insulated gloves when handling liquefied gas to prevent frostbite.

• Appropriate chemical-resistant gloves when handling the liquid form.

Engineering Controls

• All handling of 1,1,1-Trifluoro-2-methylpropane must be conducted in a well-ventilated fume hood.

• Ensure the availability of a safety shower and eyewash station in the immediate vicinity.

• Use only non-sparking tools and equipment.

• Refrigeration systems should be designed and installed by qualified personnel to prevent leaks.

Storage

• Store cylinders in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

• Secure cylinders in an upright position.

• Do not store cylinders in direct sunlight.

Spill and Leak Procedure

• In case of a leak, evacuate the area immediately.

• If the leak is small and can be safely stopped, do so only with appropriate PPE and in a well-ventilated area.

• For large leaks, contact the institution's emergency response team.

Experimental Protocols

The following protocols are intended as a starting point for the evaluation of 1,1,1-Trifluoro-2-methylpropane as a refrigerant in a laboratory-scale refrigeration system.

Protocol for Charging a Laboratory Refrigeration System

Objective: To safely charge a laboratory-scale refrigeration system with 1,1,1-Trifluoro-2-methylpropane.

Materials:

• Cylinder of 1,1,1-Trifluoro-2-methylpropane

• Laboratory-scale refrigeration unit (e.g., for cooling a condenser or reaction vessel)

• Refrigerant charging manifold with gauges

• Vacuum pump

• Leak detector compatible with HFCs

• Appropriate PPE

Procedure:

• System Evacuation:

  • Connect the charging manifold to the service ports of the refrigeration system and the vacuum pump.

  • Open the manifold valves and start the vacuum pump.

  • Evacuate the system to a deep vacuum (below 500 microns) to remove air and moisture.

  • Close the manifold valves and turn off the vacuum pump.

  • Monitor the system pressure for at least 15 minutes to ensure there are no leaks.

• Refrigerant Charging:

  • Connect the 1,1,1-Trifluoro-2-methylpropane cylinder to the center port of the charging manifold.

  • Purge the charging line with a small amount of refrigerant to remove any air.

  • With the refrigeration system off, open the low-side manifold valve to allow the vaporized refrigerant to enter the system.

  • Monitor the pressure on the gauges.

  • If charging as a liquid is required, invert the cylinder and charge into the high-side of the system (follow manufacturer's instructions for the specific unit).

  • Charge the system with the appropriate amount of refrigerant as specified by the equipment manufacturer or based on calculations for the system volume.

  • Close all manifold and cylinder valves.

• Leak Check:

  • Use an electronic leak detector to thoroughly check all fittings and connections for leaks.

Protocol for Performance Evaluation

Objective: To evaluate the cooling performance of 1,1,1-Trifluoro-2-methylpropane in a laboratory setting.

Materials:

• Charged laboratory refrigeration system

• Temperature sensors (e.g., thermocouples, RTDs)

• Pressure transducers

• Power meter for the compressor

• Data acquisition system

Procedure:

• System Setup:

  • Place temperature sensors at the inlet and outlet of the evaporator and condenser.

  • Install pressure transducers on the high and low-pressure sides of the system.

  • Connect the power meter to the compressor.

  • Connect all sensors and transducers to the data acquisition system.

• Data Collection:

  • Turn on the refrigeration system.

  • Allow the system to reach a steady-state operating condition.

  • Record the following data at regular intervals:

    • Evaporator inlet and outlet temperatures

    • Condenser inlet and outlet temperatures

    • Suction (low-side) pressure

    • Discharge (high-side) pressure

    • Compressor power consumption

    • Ambient temperature

• Performance Calculation:

  • Calculate the refrigerating effect, coefficient of performance (COP), and other relevant performance metrics based on the collected data and the thermodynamic properties of 1,1,1-Trifluoro-2-methylpropane (using property estimation software if necessary).

Visualizations

Experimental Workflow for Refrigerant Charging

Caption: Workflow for charging a laboratory refrigeration system.

Logical Relationship of Refrigerant Properties

Caption: Predicted properties and implications for 1,1,1-Trifluoro-2-methylpropane.

References

• 1. theengineeringmindset.com [theengineeringmindset.com]
• 2. R-134a Refrigerant: Properties, Applications, Environmental Impact, and Future Alternatives [winsen-sensor.com]
• 3. refrigerantscenter.com [refrigerantscenter.com]
• 4. gas-servei.com [gas-servei.com]
• 5. daikin-solutions.com [daikin-solutions.com]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Isobutane [cdc.gov]
• 7. nationalref.com [nationalref.com]
• 8. images.thdstatic.com [images.thdstatic.com]
• 9. gas-servei.com [gas-servei.com]
• 10. restoredcdc.org [restoredcdc.org]
• 11. gacosarl.com [gacosarl.com]

Application Notes and Protocols for the Incorporation of Trifluoromethyl Groups into Organic Molecules

For Researchers, Scientists, and Drug Development Professionals

The introduction of the trifluoromethyl (CF₃) group into organic molecules is a pivotal strategy in modern drug discovery and materials science.[1] The unique properties conferred by the CF₃ group, such as high electronegativity, metabolic stability, and increased lipophilicity, can significantly enhance the therapeutic efficacy and pharmacokinetic profile of drug candidates.[2][3] This document provides detailed application notes and experimental protocols for the three primary methodologies used to incorporate trifluoromethyl groups: nucleophilic, electrophilic, and radical trifluoromethylation.

Nucleophilic Trifluoromethylation

Nucleophilic trifluoromethylation involves the transfer of a trifluoromethyl anion (CF₃⁻) equivalent to an electrophilic substrate. This method is particularly effective for the trifluoromethylation of carbonyl compounds and their derivatives.[4][5]

Application Notes

Key Reagents:

• Ruppert-Prakash Reagent (TMSCF₃): Trimethyl(trifluoromethyl)silane is a widely used, commercially available, and versatile reagent for nucleophilic trifluoromethylation.[6][7][8] It requires activation by a nucleophilic catalyst, typically a fluoride (B91410) source, to generate the reactive trifluoromethyl anion.[7][9]

• Fluoroform (HCF₃): As an inexpensive and environmentally benign source of the CF₃ group, fluoroform can be deprotonated by a strong base to generate the trifluoromethyl anion.[10]

Advantages:

• High efficiency for the trifluoromethylation of a wide range of aldehydes and ketones.[4][6]

• The Ruppert-Prakash reagent is relatively stable and easy to handle.[7]

• The use of fluoroform presents a cost-effective and greener alternative.[10]

Limitations:

• The Ruppert-Prakash reagent requires anhydrous conditions for optimal performance.

• Strong bases are needed for the deprotonation of fluoroform, which may not be compatible with all functional groups.

Experimental Protocol: Trifluoromethylation of Aldehydes using the Ruppert-Prakash Reagent

This protocol describes the general procedure for the nucleophilic trifluoromethylation of an aromatic aldehyde using TMSCF₃ and a catalytic amount of a fluoride source.

Materials:

• Aldehyde (1.0 equiv)

• Ruppert-Prakash Reagent (TMSCF₃) (1.5 equiv)

• Potassium Carbonate (K₂CO₃) (0.1 equiv)

• Anhydrous Dimethylformamide (DMF)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

Procedure:

• To a solution of the aldehyde (1.0 equiv) in anhydrous DMF, add the catalyst (e.g., K₂CO₃, 0.1 equiv).

• Cool the mixture to 0 °C in an ice bath.[6]

• Slowly add the Ruppert-Prakash reagent (1.5 equiv) dropwise to the reaction mixture.[6]

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.[6]

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to afford the crude TMS-protected trifluoromethylated alcohol.

• For deprotection, dissolve the crude product in a suitable solvent and treat with 1 M HCl until the reaction is complete (monitored by TLC).

• Extract the product, dry the organic layer, and concentrate to yield the final trifluoromethylated alcohol, which can be further purified by column chromatography.

Quantitative Data:

The following table summarizes the yields for the trifluoromethylation of various aldehydes using the Ruppert-Prakash reagent.

Aldehyde	Catalyst	Solvent	Time (h)	Yield (%)
Benzaldehyde	TBAF (5 mol%)	THF	1	95
4-Methoxybenzaldehyde	TBAF (5 mol%)	THF	1	98
4-Nitrobenzaldehyde	TBAF (5 mol%)	THF	2	85
Cinnamaldehyde	TBAF (5 mol%)	THF	1.5	92
Cyclohexanecarboxaldehyde	TBAF (5 mol%)	THF	2	88

Data compiled from various sources, specific conditions may vary.

Experimental Workflow:

Caption: Workflow for nucleophilic trifluoromethylation of aldehydes.

Electrophilic Trifluoromethylation

Electrophilic trifluoromethylation introduces a "CF₃⁺" equivalent to a nucleophilic substrate. This approach is highly effective for the trifluoromethylation of arenes, heterocycles, and enolates.[5][11]

Application Notes

Key Reagents:

• Togni Reagents: These hypervalent iodine compounds are among the most popular and versatile electrophilic trifluoromethylating agents.[1][12] They are known for their broad substrate scope and functional group tolerance.[13][14]

• Umemoto's Reagents: These are S-(trifluoromethyl)dibenzothiophenium salts that are powerful electrophilic trifluoromethylating agents.[8][12][15] They are particularly effective for the trifluoromethylation of a wide range of nucleophiles.[16][17]

Advantages:

• Broad substrate scope, including arenes, heterocycles, alkenes, and β-ketoesters.[8][12]

• Togni and Umemoto's reagents are commercially available and relatively stable.[12][15]

• Reactions can often be performed under mild conditions.

Limitations:

• These reagents can be expensive, which may be a consideration for large-scale synthesis.

• The reaction mechanism can be complex and may involve radical intermediates in addition to polar pathways.[11]

Experimental Protocol: Trifluoromethylation of β-Ketoesters with Togni's Reagent

This protocol outlines a general procedure for the electrophilic trifluoromethylation of a β-ketoester using a Togni reagent.

Materials:

• β-Ketoester (1.0 equiv)

• Togni's Reagent II (1.2 equiv)

• Base (e.g., NaH, 1.2 equiv)

• Anhydrous solvent (e.g., THF, CH₃CN)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of the base (e.g., NaH) in the anhydrous solvent at 0 °C, add a solution of the β-ketoester (1.0 equiv) in the same solvent dropwise.

• Stir the mixture at room temperature for 30 minutes to form the enolate.

• Cool the reaction mixture to 0 °C and add the Togni's reagent (1.2 equiv) in one portion.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Quench the reaction with saturated aqueous NaHCO₃.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the α-trifluoromethyl-β-ketoester.

Quantitative Data:

The following table presents representative yields for the trifluoromethylation of various β-ketoesters with Togni's reagent.

β-Ketoester	Base	Solvent	Time (h)	Yield (%)
Ethyl 2-oxocyclohexanecarboxylate	NaH	THF	2	92
Ethyl benzoylacetate	NaH	THF	3	85
Diethyl malonate	NaH	THF	4	78
Ethyl 2-oxocyclopentanecarboxylate	NaH	THF	2	90
Ethyl acetoacetate	NaH	THF	3	88

Data compiled from various sources, specific conditions may vary.

Logical Relationship Diagram:

Caption: Key steps in the electrophilic trifluoromethylation of β-ketoesters.

Radical Trifluoromethylation

Radical trifluoromethylation utilizes a trifluoromethyl radical (CF₃•) to functionalize organic molecules. This method is particularly useful for the trifluoromethylation of alkenes and arenes via C-H activation.[1][5]

Application Notes

Key Reagents/Methods:

• Trifluoroiodomethane (CF₃I): A common source of trifluoromethyl radicals upon photolysis or in the presence of a radical initiator.[18]

• Langlois' Reagent (NaSO₂CF₃): Sodium trifluoromethanesulfinate is an inexpensive and stable solid that can generate CF₃ radicals under oxidative conditions.[19]

• Photoredox Catalysis: Visible-light photoredox catalysis has emerged as a powerful tool for generating trifluoromethyl radicals under mild conditions from various precursors.[20][21][22][23][24]

Advantages:

• Effective for the functionalization of unactivated C-H bonds.[19]

• Mild reaction conditions are often possible, especially with photoredox catalysis.[20][24]

• A broad range of substrates, including complex molecules, can be trifluoromethylated.

Limitations:

• Regioselectivity can be a challenge in some cases.

• Radical reactions can sometimes lead to side products.

Experimental Protocol: Radical Trifluoromethylation of Alkenes using CF₃I and a Photoredox Catalyst

This protocol provides a general method for the visible-light-mediated trifluoromethylation of an alkene.

Materials:

• Alkene (1.0 equiv)

• Trifluoroiodomethane (CF₃I) (excess)

• Photoredox catalyst (e.g., Ru(bpy)₃Cl₂, 1-2 mol%)

• Base (e.g., DBU, 1.5 equiv)

• Anhydrous and degassed solvent (e.g., CH₃CN)

• Visible light source (e.g., blue LEDs)

Procedure:

• In a Schlenk tube, combine the alkene (1.0 equiv), the photoredox catalyst, and the base.

• Seal the tube and degas the mixture by several freeze-pump-thaw cycles.

• Introduce an excess of trifluoroiodomethane (CF₃I) gas or a solution of CF₃I.

• Irradiate the reaction mixture with a visible light source at room temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully vent the excess CF₃I in a well-ventilated fume hood.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to isolate the trifluoromethylated product.

Quantitative Data:

The following table shows representative yields for the photoredox-catalyzed trifluoromethylation of various alkenes.

Alkene	Catalyst	Solvent	Time (h)	Yield (%)
Styrene	Ru(bpy)₃Cl₂	CH₃CN	12	85
1-Octene	Ru(bpy)₃Cl₂	CH₃CN	24	75
Cyclohexene	Ru(bpy)₃Cl₂	CH₃CN	18	68
Methyl acrylate	Ru(bpy)₃Cl₂	CH₃CN	16	80
4-Phenyl-1-butene	Ru(bpy)₃Cl₂	CH₃CN	20	72

Data compiled from various sources, specific conditions may vary.

Signaling Pathway Diagram:

Caption: General pathway for photoredox-catalyzed radical trifluoromethylation.

References

• 1. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. scilit.com [scilit.com]
• 6. benchchem.com [benchchem.com]
• 7. Trimethyl(trifluoromethyl)silane (Ruppert–Prakash Reagent) [sigmaaldrich.com]
• 8. Recent advances in trifluoromethylation of organic compounds using Umemoto's reagents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. Nucleophilic, Radical and Electrophilic Trifluoromethylation Using Fluoroform - University of Michigan [available-inventions.umich.edu]
• 11. Recent advances in trifluoromethylation reactions with electrophilic trifluoromethylating reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of trifluoromethylated 2 H-azirines through Togni reagent-mediated trifluoromethylation followed by PhIO-mediated azirination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Umemoto’s Reagent II : A Powerful and Thermally Stable Trifluoromethylating Agent | TCI Deutschland GmbH [tcichemicals.com]
• 16. Synthesis and applications of S-(trifluoromethyl)-2,8-bis(trifluoromethoxy)dibenzothiophenium triflate (Umemoto reagent IV) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Trifluoromethyl alkene synthesis by trifluoromethylation [organic-chemistry.org]
• 19. Practical Method for the Cu-Mediated Trifluoromethylation of Arylboronic Acids with CF3 Radicals Derived from NaSO2CF3 and tert-Butyl Hydroperoxide (TBHP) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC03280F [pubs.rsc.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. researchgate.net [researchgate.net]
• 24. The Enantioselective α-Trifluoromethylation of Aldehydes via Photoredox Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Fluorinated Compounds as Probes in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of fluorinated compounds as versatile probes in biological systems. The unique properties of the fluorine atom, including its high sensitivity in Nuclear Magnetic Resonance (NMR) spectroscopy, its utility as a positron-emitting isotope for Positron Emission Tomography (PET), and its ability to modulate the photophysical properties of fluorescent dyes, make it an invaluable tool for studying biological processes at the molecular and cellular levels.

This document details the principles, experimental protocols, and data analysis for three key applications: ¹⁹F NMR Spectroscopy, ¹⁸F PET Imaging, and Fluorescence Microscopy.

¹⁹F NMR Spectroscopy: A Sensitive Probe for Molecular Interactions and Conformational Changes

The fluorine-19 (¹⁹F) nucleus is an ideal probe for NMR spectroscopy due to its 100% natural abundance, spin ½ nucleus, and high gyromagnetic ratio, resulting in high sensitivity (83% of ¹H).[1][2] Its chemical shift is exquisitely sensitive to the local electronic environment, making it a powerful tool to detect subtle changes in protein conformation and to quantify protein-ligand interactions.[3][4] The absence of endogenous fluorine in most biological systems provides a background-free spectrum, enabling the study of complex biological macromolecules.[1][2]

Data Presentation: ¹⁹F NMR Chemical Shift Perturbations

Changes in the ¹⁹F chemical shift (Δδ) upon ligand binding or conformational changes provide quantitative information about these events. The following tables present representative data.

Table 1: ¹⁹F Chemical Shift Changes Upon Ligand Binding to Fluorine-Labeled Proteins.

Protein	Fluorinated Residue	Ligand	Dissociation Constant (K_d)	¹⁹F Chemical Shift Change (Δδ, ppm)	Reference
SH3 Domain	5-Fluorotryptophan	Proline-rich Peptide	150 µM	0.8	[3]
Brd4 Bromodomain	5-Fluorotryptophan	JQ1 (inhibitor)	50 nM	0.25	[5]
Fatty Acid Binding Protein	Phenylalanine analog	Oleate	0.2 µM	1.2	[6]

Table 2: ¹⁹F Chemical Shift Changes Reflecting Protein Conformational Changes.

Protein	Fluorinated Residue	Condition	¹⁹F Chemical Shift (ppm)	Conformational State	Reference
Galactose-binding protein	Tryptophan-183	Apo	-52.5	Open	[7]
Galactose-bound	-48.7	Closed	[7]
Dihydrofolate Reductase	6-Fluorotryptophan	Apo	-49.8	Unbound	[4]
Methotrexate-bound	-50.5	Ligand-bound	[4]

Experimental Protocols

This protocol describes the incorporation of fluorinated aromatic amino acids into a protein of interest expressed in E. coli.[1][8]

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression vector containing the gene of interest

• Minimal media (e.g., M9)

• Fluorinated amino acid (e.g., 5-fluorotryptophan)

• Glyphosate (B1671968) (for aromatic amino acid synthesis inhibition)

• Standard protein purification reagents

Procedure:

• Culture Preparation: Grow E. coli cells harboring the expression plasmid in minimal media at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Inhibition of Aromatic Amino Acid Synthesis: Add glyphosate to the culture to a final concentration of 1 mM to inhibit the endogenous synthesis of aromatic amino acids.[1]

• Addition of Fluorinated Amino Acid: Supplement the culture with the desired fluorinated amino acid (e.g., 50 mg/L of 5-fluorotryptophan).[1]

• Induction: Induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside) at a final concentration of 0.5-1 mM.

• Expression: Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours.

• Harvesting and Purification: Harvest the cells by centrifugation and purify the labeled protein using standard chromatography techniques.

• Verification: Confirm the incorporation of the fluorinated amino acid by mass spectrometry.

This protocol outlines the general steps for acquiring ¹⁹F NMR spectra of a fluorinated probe within living cells.[9]

Materials:

• Mammalian cells expressing the target protein

• Fluorinated probe (e.g., a fluorinated ligand)

• Cell culture medium

• NMR spectrometer with a ¹⁹F-capable probe

• NMR tubes suitable for cell suspensions (e.g., Shigemi tubes)

Procedure:

• Cell Culture: Culture the mammalian cells to the desired density.

• Probe Incubation: Add the fluorinated probe to the cell culture medium at a predetermined concentration and incubate for a specific duration to allow for cell uptake and target engagement.

• Cell Harvesting: Gently harvest the cells by centrifugation and wash with an appropriate buffer to remove excess probe.

• Sample Preparation: Resuspend the cell pellet in a suitable NMR buffer (e.g., DMEM with D₂O) and transfer to an NMR tube.

• NMR Acquisition: Acquire ¹⁹F NMR spectra using a standard one-pulse experiment. Key parameters to optimize include the number of scans for adequate signal-to-noise and the relaxation delay.

• Data Processing: Process the acquired data using NMR software. This typically involves Fourier transformation, phasing, and baseline correction. The ¹⁹F chemical shifts are typically referenced to an external standard like CFCl₃.[9]

Visualization: Workflow for ¹⁹F NMR-based Fragment Screening

The following diagram illustrates a typical workflow for identifying small molecule binders (fragments) to a target protein using ¹⁹F NMR.

References

• 1. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 2. Fluorine-19 NMR of integral membrane proteins illustrated with studies of GPCRs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Use of 19F NMR to probe protein structure and conformational changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Application of Fluorinated Alcohols in Molecular Dynamics Simulations: Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluorinated alcohols, such as 2,2,2-trifluoroethanol (B45653) (TFE) and 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), are potent co-solvents known to influence the conformation of peptides and proteins.[1][2] In molecular dynamics (MD) simulations, these alcohols are valuable tools for studying protein folding, unfolding, and stability, particularly for inducing and stabilizing secondary structures like α-helices and β-sheets.[2] This document provides detailed application notes and protocols for utilizing fluorinated alcohols in MD simulations.

Mechanism of Action

The stabilizing effect of fluorinated alcohols on peptide secondary structure is primarily attributed to their preferential interaction with the peptide backbone.[2] This interaction displaces water molecules from the peptide surface, creating a microenvironment with a lower dielectric constant. This, in turn, strengthens intra-peptide hydrogen bonds, favoring the formation and stabilization of secondary structures.[2] Molecular dynamics simulations have shown that TFE and HFIP molecules tend to form clusters around the peptide, effectively "coating" it and shielding it from the bulk solvent.[2] Of the commonly used fluorinated alcohols, HFIP is generally considered a more potent helix-inducing agent than TFE.[1]

Caption: Mechanism of fluorinated alcohol-induced peptide folding.

Quantitative Data from MD Simulations

MD simulations provide valuable quantitative data on the conformational changes induced by fluorinated alcohols. Key metrics include the percentage of secondary structure content (e.g., helicity), Root-Mean-Square Deviation (RMSD) from a reference structure, and the number of intra-peptide hydrogen bonds.

Peptide	Solvent	Simulation Time (ns)	Average Helicity (%)	Average RMSD (nm)	Average Intra-peptide H-bonds	Reference
Melittin	Water	100	~20	~0.8	~10	[2]
Melittin	35% (v/v) HFIP/Water	100	>80	~0.3	>20	[2]
Betanova	Water	30	Low (predominantly β-sheet)	-	-	Roccatano et al., 2002
Betanova	30% (v/v) TFE/Water	30	Increased β-sheet stability	-	-	Roccatano et al., 2002
B-hairpin (from protein G)	Water	30	Low (predominantly β-hairpin)	-	-	Roccatano et al., 2002
B-hairpin (from protein G)	30% (v/v) TFE/Water	30	Increased β-hairpin stability	-	-	Roccatano et al., 2002

Experimental Protocols

This section provides generalized protocols for setting up and running MD simulations of peptides in mixed fluorinated alcohol/water solvents using GROMACS and AMBER.

General Workflow

Caption: General workflow for MD simulations.

Protocol 1: Using GROMACS

This protocol outlines the steps for simulating a peptide in a TFE/water mixture using the GROMACS software package.[3]

• Prepare the Protein Structure:

  • Obtain the peptide structure in PDB format.

  • Clean the PDB file by removing any heteroatoms (HETATM) and water molecules (HOH) not part of the peptide.

• Generate Topology:

  • Use gmx pdb2gmx to generate the GROMACS topology (.top) and coordinate (.gro) files. Select an appropriate force field (e.g., OPLS-AA/L).

• Define the Simulation Box:

  • Use gmx editconf to define a simulation box around the peptide. A dodecahedron box is often efficient.

• Solvate with Mixed Solvent:

  • This is a two-step process. First, add the fluorinated alcohol (e.g., TFE) to the box. You will need the .gro and .itp files for TFE, which may need to be generated or obtained from a reliable source.

  • Next, fill the rest of the box with water using gmx solvate.

  • Remember to include the TFE .itp file in your main topology file (topol.top).

• Add Ions:

  • Add ions to neutralize the system using gmx grompp and gmx genion.

• Energy Minimization:

  • Perform energy minimization to remove steric clashes.

• Equilibration:

  • Perform equilibration in two phases: NVT (constant number of particles, volume, and temperature) followed by NPT (constant number of particles, pressure, and temperature).

• Production MD:

  • Run the production MD simulation for the desired length of time.

• Analysis:

  • Use GROMACS analysis tools (e.g., gmx rms, gmx do_dssp, gmx hbond) to analyze the trajectory.

Protocol 2: Using AMBER

This protocol provides a general outline for simulating a peptide in an HFIP/water mixture using the AMBER software suite.

• Prepare the Protein and Ligand Files:

  • Prepare the peptide PDB file, ensuring standard residue and atom names.

  • Create a mol2 file for the HFIP molecule. Use antechamber to generate the prep file and parmchk2 to check for and generate missing force field parameters for HFIP, likely using the General Amber Force Field (GAFF).

• Create Topology and Coordinate Files with LEaP:

  • Use tleap or xleap to build the simulation system.

  • Load the necessary force fields (e.g., a protein force field like ff14SB and GAFF for HFIP).

  • Load the peptide PDB and the HFIP prep file.

  • Use the solvatebox command with a pre-equilibrated mixed solvent box of HFIP and water at the desired concentration. Alternatively, use solvatebox first with HFIP and then with water.

  • Add counter-ions to neutralize the system.

  • Save the topology (.prmtop) and coordinate (.inpcrd) files.

• Energy Minimization:

  • Perform a series of energy minimization steps, gradually removing restraints on the solute. Create an input file (min.in) for this.

• Equilibration:

  • Perform a gradual heating of the system under NVT conditions, followed by density equilibration under NPT conditions. This typically involves multiple steps with decreasing restraints. Create appropriate input files (heat.in, equil.in).

• Production MD:

  • Run the production simulation for the desired duration. Create a production input file (md.in).

• Analysis:

  • Use the cpptraj program in AmberTools to analyze the resulting trajectory (.nc file). Calculate properties such as RMSD, secondary structure content (using the dssp command), and hydrogen bonds.

Conclusion

Molecular dynamics simulations incorporating fluorinated alcohols are a powerful technique for investigating the conformational dynamics of peptides and proteins. By carefully setting up and executing these simulations, researchers can gain valuable insights into the mechanisms of secondary structure formation and stability, which is crucial for applications in drug design and protein engineering. The protocols provided here offer a starting point for conducting such studies using widely available MD simulation packages.

References

• 1. Molecular simulation of the effects of alcohols on peptide structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of hexafluoroisopropanol alcohol on the structure of melittin: A molecular dynamics simulation study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bioinformaticsreview.com [bioinformaticsreview.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,1,1-Trifluoro-2-methylpropane

Welcome to the technical support center for the synthesis of 1,1,1-Trifluoro-2-methylpropane. This resource is intended for researchers, scientists, and professionals in drug development. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address potential challenges during your experiments.

Synthesis Overview

The synthesis of 1,1,1-Trifluoro-2-methylpropane is typically achieved in a two-step process:

• Grignard Reaction: Reaction of a methylmagnesium halide (e.g., methylmagnesium bromide) with 1,1,1-trifluoroacetone (B105887) to produce the intermediate alcohol, 1,1,1-trifluoro-2-methyl-2-propanol.

• Deoxygenation: Removal of the hydroxyl group from 1,1,1-trifluoro-2-methyl-2-propanol to yield the final product, 1,1,1-Trifluoro-2-methylpropane. A common method for this step is the Barton-McCombie deoxygenation.

Troubleshooting Guides & FAQs

This section is formatted in a question-and-answer style to directly address specific issues you may encounter.

Step 1: Grignard Reaction with 1,1,1-Trifluoroacetone

Q1: My Grignard reaction is not initiating. What could be the problem?

A1: Difficulty in initiating a Grignard reaction is a common issue. Here are the primary causes and troubleshooting steps:

• Moisture: Grignard reagents are highly sensitive to moisture. Ensure all glassware is thoroughly flame-dried or oven-dried before use.[1][2][3] Use anhydrous solvents, typically diethyl ether or tetrahydrofuran (B95107) (THF).[2][4]

• Magnesium Surface Inactivity: The surface of the magnesium turnings may have an oxide layer that prevents the reaction from starting.[2][5]

  • Activation: Use a crystal of iodine, a few drops of 1,2-dibromoethane, or sonication to activate the magnesium surface.[1][2][5][6] Fresh, shiny magnesium turnings are recommended.[6]

• Alkyl Halide Quality: Ensure your methyl halide is pure and dry.

Q2: The yield of my Grignard reaction is low. What are the potential side reactions?

A2: Low yields can be attributed to several side reactions:

• Wurtz Coupling: The Grignard reagent can couple with the unreacted alkyl halide. This is more prevalent with primary and benzylic halides.[6]

• Reaction with Carbon Dioxide: Exposure to air can cause the Grignard reagent to react with atmospheric CO2 to form a carboxylate salt after workup.[7] Maintaining an inert atmosphere (e.g., nitrogen or argon) is crucial.[2]

• Enolization of the Ketone: Although less common with highly reactive Grignard reagents, enolization of the ketone can occur, leading to the recovery of starting material after workup.[8]

• Addition to Esters (if applicable as impurity): If your starting materials contain ester impurities, the Grignard reagent will add twice to form a tertiary alcohol.[2][7]

Q3: How can I improve the yield of 1,1,1-trifluoro-2-methyl-2-propanol?

A3: To optimize your yield:

• Strict Anhydrous Conditions: This is the most critical factor.

• Slow Addition: Add the 1,1,1-trifluoroacetone solution to the Grignard reagent slowly and at a low temperature (e.g., 0 °C) to control the exothermicity of the reaction.[9]

• Inert Atmosphere: Consistently use an inert atmosphere of nitrogen or argon.[2]

• Catalyst: The use of a catalyst, such as gallium trichloride, has been reported to improve the reaction yield.

Q4: What is the best way to purify the product alcohol?

A4: After quenching the reaction with a saturated aqueous solution of ammonium (B1175870) chloride or dilute acid, the product is typically extracted into an organic solvent. Purification can be achieved by:

• Distillation: If the product is sufficiently volatile and thermally stable, distillation under reduced pressure can be effective.

• Column Chromatography: For smaller scales or to remove closely related impurities, silica (B1680970) gel column chromatography is a standard method.

Step 2: Deoxygenation of 1,1,1-Trifluoro-2-methyl-2-propanol

Q5: I am having trouble with the Barton-McCombie deoxygenation of my tertiary alcohol. What are the common challenges?

A5: The Barton-McCombie deoxygenation of a tertiary alcohol, especially one with an electron-withdrawing trifluoromethyl group, can present specific challenges:

• Formation of the Thiocarbonyl Derivative: The first step, converting the alcohol to a xanthate or other thiocarbonyl derivative, can be sluggish with sterically hindered tertiary alcohols. Ensure complete conversion before proceeding.

• Radical Stability: The stability of the tertiary radical intermediate is crucial for the success of the reaction. The electron-withdrawing nature of the trifluoromethyl group may influence this stability.

• Incomplete Reaction: The reaction may not go to completion. Monitor the reaction progress by TLC or GC-MS.

• Side Reactions: Elimination reactions can sometimes compete with the desired deoxygenation, especially at higher temperatures.[10]

Q6: The removal of tin byproducts from my Barton-McCombie reaction is difficult. Are there any solutions?

A6: The removal of toxic and often non-volatile tin byproducts is a significant drawback of the traditional Barton-McCombie reaction.[11][12]

• Aqueous KF Treatment: Washing the reaction mixture with an aqueous solution of potassium fluoride (B91410) can precipitate insoluble tin fluorides, which can then be removed by filtration.[12]

• Tin-Free Alternatives: Consider using alternative, "tin-free" deoxygenation methods. Several have been developed using silanes or other radical initiators and hydrogen donors.[13] One such method involves the deoxygenation of trifluoroacetate (B77799) derivatives of tertiary alcohols using diphenylsilane.[13]

Q7: What are some alternative methods for the deoxygenation of a tertiary alcohol?

A7: Besides the Barton-McCombie reaction, other methods for deoxygenating tertiary alcohols include:

• Reductive Deoxygenation via Trifluoroacetates: Conversion of the alcohol to its trifluoroacetate ester followed by radical reduction with a silane.[13]

• Catalytic Deoxygenation: Some catalytic methods using transition metals have been developed, although they may have specific substrate scope limitations.

Q8: How should I purify the final product, 1,1,1-Trifluoro-2-methylpropane?

A8: 1,1,1-Trifluoro-2-methylpropane is a volatile compound.

• Distillation: Careful fractional distillation is the most common method for purification.

• Preparative Gas Chromatography (Prep-GC): For very high purity on a small scale, preparative GC can be employed.

Experimental Protocols

Step 1: Synthesis of 1,1,1-Trifluoro-2-methyl-2-propanol via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine crystal (for activation)

• Anhydrous diethyl ether or THF

• Methyl bromide or methyl iodide

• 1,1,1-Trifluoroacetone

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Place magnesium turnings in the flask and add a small crystal of iodine.

• Add a small amount of anhydrous diethyl ether to cover the magnesium.

• Prepare a solution of methyl bromide or iodide in anhydrous diethyl ether in the dropping funnel.

• Add a small portion of the methyl halide solution to the magnesium. The reaction should initiate, as indicated by a color change and gentle refluxing. If the reaction does not start, gentle warming may be necessary.

• Once the reaction has started, add the remaining methyl halide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture until the magnesium is consumed.

• Cool the reaction mixture to 0 °C in an ice bath.

• Prepare a solution of 1,1,1-trifluoroacetone in anhydrous diethyl ether in the dropping funnel.

• Add the 1,1,1-trifluoroacetone solution dropwise to the Grignard reagent, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography.

Step 2: Deoxygenation of 1,1,1-Trifluoro-2-methyl-2-propanol via Barton-McCombie Reaction

Materials:

• 1,1,1-Trifluoro-2-methyl-2-propanol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous THF

• Carbon disulfide (CS2)

• Methyl iodide

• Tributyltin hydride (n-Bu3SnH)

• Azobisisobutyronitrile (AIBN)

• Toluene (B28343) or benzene

• Aqueous potassium fluoride (KF) solution

Procedure:

Part A: Formation of the Xanthate Ester

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve 1,1,1-trifluoro-2-methyl-2-propanol in anhydrous THF.

• Cool the solution to 0 °C and carefully add sodium hydride. Stir for 30 minutes at this temperature.

• Add carbon disulfide at 0 °C and allow the mixture to warm to room temperature, stirring for 1 hour.

• Add methyl iodide and continue stirring at room temperature for 2-4 hours or until the reaction is complete (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Purify the crude xanthate ester by column chromatography.

Part B: Deoxygenation

• In a round-bottom flask, dissolve the purified xanthate ester in toluene or benzene.

• Add tributyltin hydride and a catalytic amount of AIBN.

• Heat the reaction mixture to reflux (typically 80-110 °C) for several hours, monitoring the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• To remove tin byproducts, wash the reaction mixture with an aqueous solution of potassium fluoride. A precipitate of tin fluorides will form.

• Filter off the precipitate and wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and carefully remove the solvent by distillation due to the volatility of the product.

• Purify the final product, 1,1,1-Trifluoro-2-methylpropane, by fractional distillation.

Data Presentation

Step	Reaction	Key Reactants	Typical Solvents	Typical Temperature	Reported Yields	Purification Method
1	Grignard Reaction	Methylmagnesium halide, 1,1,1-Trifluoroacetone	Diethyl ether, THF	0 °C to reflux	50-80%	Distillation, Column Chromatography
2	Barton-McCombie	Xanthate ester, n-Bu3SnH, AIBN	Toluene, Benzene	Reflux (80-110 °C)	60-90%	Fractional Distillation

Visualizations

Experimental Workflow: Synthesis of 1,1,1-Trifluoro-2-methylpropane

Caption: Workflow for the two-step synthesis of 1,1,1-Trifluoro-2-methylpropane.

Troubleshooting Logic: Low Yield in Grignard Reaction

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. adichemistry.com [adichemistry.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. reddit.com [reddit.com]
• 7. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 8. Grignard Reaction [organic-chemistry.org]
• 9. www1.udel.edu [www1.udel.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Barton–McCombie deoxygenation - Wikipedia [en.wikipedia.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1,1,1-Trifluoro-2-methylpropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,1,1-Trifluoro-2-methylpropane. The information is designed to address common challenges encountered during the purification of this volatile fluorinated compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 1,1,1-Trifluoro-2-methylpropane?

A1: The main challenges stem from its high volatility (low boiling point), which can lead to sample loss during handling and purification. Additionally, the synthesis of 1,1,1-Trifluoro-2-methylpropane may result in a mixture of structural isomers and other closely related fluorinated alkanes, which can be difficult to separate due to their similar physical properties.

Q2: What are the most likely impurities in a crude sample of 1,1,1-Trifluoro-2-methylpropane?

A2: While specific impurities depend on the synthetic route, common contaminants in the synthesis of fluorinated alkanes can include:

• Structural isomers: Such as 1,1,2-Trifluoro-2-methylpropane.

• Unreacted starting materials: Depending on the synthesis method.

• Byproducts of fluorination: Including incompletely fluorinated versions of the target molecule or other halogenated alkanes.

• Solvents: Residual solvents used in the synthesis or workup.

Q3: Which analytical techniques are recommended for assessing the purity of 1,1,1-Trifluoro-2-methylpropane?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the most suitable technique for analyzing the purity of volatile compounds like 1,1,1-Trifluoro-2-methylpropane. It allows for the separation of volatile components and their identification based on their mass spectra. For chiral analysis, a chiral GC column would be necessary.

Troubleshooting Guides

Fractional Distillation

Fractional distillation is a primary technique for purifying volatile liquids with close boiling points.

Problem: Poor separation of components (co-distillation).

Possible Cause	Solution
Insufficient column efficiency (too few theoretical plates).	Use a longer fractionating column or one with a more efficient packing material (e.g., structured packing).
Distillation rate is too fast.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established in the column. A slow, steady distillation rate is crucial.
Poor insulation of the column.	Wrap the distillation column with glass wool or aluminum foil to minimize heat loss and maintain a proper temperature gradient.
Formation of an azeotrope.	If an azeotrope is suspected, further purification may require a different technique, such as extractive distillation or preparative gas chromatography.

Problem: Sample loss during distillation.

Possible Cause	Solution
High volatility of the compound.	Ensure all joints in the distillation apparatus are well-sealed. Use a cooled receiver (e.g., in an ice bath) to minimize evaporation of the collected distillate.
Leaks in the apparatus.	Check all connections and ground glass joints for a proper seal. Use appropriate grease for joints if compatible with the compound.

Preparative Gas Chromatography (Prep GC)

Prep GC offers high-resolution separation for small-scale purification of volatile compounds.

Problem: Broad or tailing peaks, leading to poor resolution.

Possible Cause	Solution
Column overloading.	Reduce the injection volume. For preparative scale, it may be necessary to perform multiple smaller injections rather than one large one.
Inappropriate column temperature.	Optimize the temperature program. A slower ramp rate or an isothermal period at a lower temperature may improve separation.
Active sites in the injector or column.	Use a deactivated injector liner and a column designed for inertness.

Problem: Low recovery of the purified compound.

Possible Cause	Solution
Inefficient trapping of the eluting compound.	Ensure the collection trap is sufficiently cooled (e.g., with liquid nitrogen or a dry ice/acetone bath). The design of the trap is also critical for efficient collection.
Compound degradation on the column.	Use a column with a stationary phase that is stable at the required operating temperatures and chemically compatible with the analyte. Lowering the injector and column temperatures as much as possible can also help.
Leaks in the system post-column.	Check all connections between the column outlet, detector splitter (if used), and the collection trap.

Data Presentation

Physical Properties of 1,1,1-Trifluoro-2-methylpropane and Potential Isomers

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C) (Predicted/Estimated)
1,1,1-Trifluoro-2-methylpropane	C₄H₇F₃	112.09	~20-30
1,1,2-Trifluoro-2-methylpropane	C₄H₇F₃	112.09	~25-35

Experimental Protocols

General Protocol for Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a packed fractionating column (e.g., Vigreux or packed with Raschig rings or metal sponge), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all joints are properly sealed.

• Charging the Flask: Charge the round-bottom flask with the crude 1,1,1-Trifluoro-2-methylpropane and a few boiling chips or a magnetic stir bar. Do not fill the flask to more than two-thirds of its volume.

• Heating: Gently heat the flask using a heating mantle.

• Distillation: As the mixture boils, the vapor will rise through the fractionating column. Adjust the heating rate to ensure a slow and steady rise of the vapor. The temperature at the distillation head should stabilize at the boiling point of the most volatile component.

• Fraction Collection: Collect the distillate that comes over at a constant temperature. It is advisable to collect the initial distillate (forerun) separately, as it may contain more volatile impurities.

• Monitoring: Monitor the temperature at the distillation head. A sharp rise in temperature indicates that the next, less volatile component is beginning to distill. Change the receiving flask to collect different fractions.

• Analysis: Analyze the collected fractions by GC-MS to determine their purity.

General Protocol for Preparative Gas Chromatography (Prep GC)

• Column Selection: Choose a GC column with a stationary phase that provides good selectivity for fluorinated alkanes and their isomers (e.g., a non-polar or mid-polarity column). The column dimensions (length, diameter, and film thickness) should be appropriate for preparative-scale injections.

• Method Development: Develop an analytical-scale GC method to determine the optimal temperature program and gas flow rate for separating 1,1,1-Trifluoro-2-methylpropane from its impurities.

• System Setup: Connect the outlet of the GC column to a collection system. This typically involves a heated transfer line and a cold trap.

• Injection: Inject a small volume of the crude material onto the preparative GC system.

• Fraction Collection: Monitor the chromatogram. As the peak corresponding to 1,1,1-Trifluoro-2-methylpropane begins to elute, switch the flow path to the cold trap to collect the purified compound.

• Recovery: After the peak has fully eluted, switch the flow path away from the trap. Allow the collected compound to warm to room temperature (or a suitable temperature for handling) and transfer it to a sealed vial.

• Purity Check: Analyze a small aliquot of the collected fraction by analytical GC-MS to confirm its purity.

Mandatory Visualization

Caption: General workflow for the purification of 1,1,1-Trifluoro-2-methylpropane.

Caption: Troubleshooting guide for poor separation in fractional distillation.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. youtube.com [youtube.com]

Technical Support Center: Optimizing Reactions with 1,1,1-Trifluoro-2-methylpropane

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,1,1-Trifluoro-2-methylpropane (tert-butyl fluoride). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help improve yields and address common challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 1,1,1-Trifluoro-2-methylpropane in organic synthesis?

A1: 1,1,1-Trifluoro-2-methylpropane, also known as tert-butyl fluoride, is primarily used as a tert-butylating agent in electrophilic aromatic substitution reactions, particularly Friedel-Crafts alkylation. The tert-butyl group is a common motif in organic chemistry, though its high lipophilicity can be a consideration in medicinal chemistry. Alkyl fluorides are noted to be more reactive than other alkyl halides in Friedel-Crafts alkylations.[1][2]

Q2: Why is my Friedel-Crafts alkylation with 1,1,1-Trifluoro-2-methylpropane resulting in a low yield?

A2: Low yields in Friedel-Crafts reactions can stem from several factors. One of the most common issues is the deactivation of the aromatic ring by strongly electron-withdrawing substituents (e.g., -NO₂, -CN, -SO₃H).[3] Another frequent problem is the inactivation of the Lewis acid catalyst (e.g., AlCl₃) by moisture; it is crucial to maintain anhydrous conditions.[3] In some cases, the product of the reaction can be more nucleophilic than the starting material, leading to polyalkylation.[1][4]

Q3: Can carbocation rearrangements occur when using 1,1,1-Trifluoro-2-methylpropane in Friedel-Crafts alkylation?

A3: One of the advantages of using a tertiary alkyl halide like 1,1,1-Trifluoro-2-methylpropane is that it forms a relatively stable tertiary carbocation, which is less prone to rearrangement compared to primary and secondary carbocations.[4][5][6] This minimizes the formation of isomeric products, which is a common issue with other alkylating agents.[5][7]

Q4: What are some common side reactions to be aware of?

A4: The most significant side reaction in Friedel-Crafts alkylation is polyalkylation, where the initial product undergoes further alkylation.[1][4][7] This occurs because the introduction of an alkyl group activates the aromatic ring, making it more susceptible to further electrophilic attack. Using a large excess of the aromatic substrate can help to minimize this.[7]

Troubleshooting Guide

Issue 1: Low or No Product Yield in Friedel-Crafts Alkylation

Possible Cause	Recommended Solution
Deactivated Aromatic Substrate	Aromatic rings with strongly electron-withdrawing groups are not suitable for Friedel-Crafts alkylation.[3] Consider using a different synthetic route if your substrate is highly deactivated.
Catalyst Inactivity	Lewis acid catalysts like AlCl₃ are highly sensitive to moisture. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents.[3]
Insufficient Catalyst	In Friedel-Crafts reactions, the catalyst can form a complex with the product, rendering it inactive. A stoichiometric amount of the Lewis acid catalyst is often necessary.[3]
Sub-optimal Reaction Temperature	The optimal temperature can vary depending on the specific substrates and catalyst. It is advisable to perform small-scale trials at different temperatures to find the ideal conditions.

Issue 2: Formation of Multiple Products (Polyalkylation)

Possible Cause	Recommended Solution
Product is More Reactive than Starting Material	The alkylated product is often more nucleophilic than the starting aromatic compound, leading to further alkylation.[1][4]
Molar Ratio of Reactants	To favor mono-alkylation, use a significant excess of the aromatic substrate relative to the 1,1,1-Trifluoro-2-methylpropane.[7]
Reaction Time	Monitor the reaction progress using techniques like TLC or GC-MS to stop the reaction once the desired product is maximized and before significant polyalkylation occurs.

Experimental Protocols

General Protocol for Friedel-Crafts Alkylation of an Aromatic Compound with 1,1,1-Trifluoro-2-methylpropane

Materials:

• Aromatic substrate

• 1,1,1-Trifluoro-2-methylpropane (tert-butyl fluoride)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous solvent (e.g., dichloromethane (B109758) or carbon disulfide)

• Round-bottom flask with a magnetic stirrer

• Drying tube

• Ice bath

Procedure:

• Ensure all glassware is thoroughly dried in an oven and allowed to cool under a stream of inert gas (e.g., nitrogen or argon).

• To a round-bottom flask, add the anhydrous solvent and the aromatic substrate.

• Cool the mixture in an ice bath.

• Slowly and carefully add the anhydrous aluminum chloride to the stirred solution.

• Once the Lewis acid has dissolved or formed a suspension, add the 1,1,1-Trifluoro-2-methylpropane dropwise to the reaction mixture.

• Allow the reaction to stir at 0°C and then gradually warm to room temperature. Monitor the reaction progress by an appropriate method (e.g., TLC or GC).

• Upon completion, quench the reaction by slowly pouring the mixture over crushed ice and water.

• Separate the organic layer, wash it with a suitable aqueous solution (e.g., dilute HCl, followed by water and brine), dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and concentrate it under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography or distillation.

This is a general guideline and may require optimization for specific substrates.

Visualizations

Troubleshooting Low Yield in Friedel-Crafts Alkylation

Caption: Troubleshooting workflow for low yield in Friedel-Crafts reactions.

References

• 1. Friedel-Crafts Reactions | NROChemistry [nrochemistry.com]
• 2. quora.com [quora.com]
• 3. benchchem.com [benchchem.com]
• 4. cerritos.edu [cerritos.edu]
• 5. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Safety Precautions for Handling Highly Flammable Fluorinated Compounds

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling of highly flammable fluorinated compounds. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with highly flammable fluorinated compounds?

A1: Highly flammable fluorinated compounds present a dual hazard profile. Their high volatility and low flash points mean their vapors can readily form ignitable mixtures with air.[1][2] Additionally, they can pose significant health risks. Some are toxic if inhaled or absorbed through the skin and can cause severe eye damage.[3] A major concern is the potential for some fluorinated compounds to decompose upon heating or in the presence of moisture, forming hazardous substances like hydrogen fluoride (B91410) (HF), which is extremely corrosive and toxic.[4]

Q2: What Personal Protective Equipment (PPE) is mandatory when working with these compounds?

A2: The proper selection and use of PPE is crucial to prevent exposure.[5] The minimum required PPE includes:

• Eye Protection: Chemical splash goggles are essential. A face shield should be worn in addition to goggles when there is a higher risk of splashing.[3]

• Hand Protection: Chemical-resistant gloves are required. The specific glove material (e.g., nitrile, neoprene) should be chosen based on the Safety Data Sheet (SDS) recommendations for the particular compound and any solvents being used.[1][6] For highly corrosive or easily absorbed compounds, double-gloving is recommended.[5]

• Body Protection: A flame-resistant lab coat is necessary. Avoid synthetic materials that can melt and adhere to the skin if ignited.[3] For larger scale work, a chemical-resistant apron or suit may be appropriate.[5]

• Footwear: Closed-toe shoes are mandatory at all times in the laboratory.[3]

Q3: What are the proper storage requirements for highly flammable fluorinated compounds?

A3: These compounds must be stored in a cool, dry, and well-ventilated area, away from direct sunlight and all sources of ignition.[1][2] They should be kept in approved, tightly sealed containers.[3] It is critical to segregate them from incompatible materials such as oxidizing agents, strong acids, and bases.[5] Storage should be within a designated flammable liquids storage cabinet.[1] The maximum quantity of flammable liquids stored in a lab area should not exceed 50 liters.[7]

Q4: How should I dispose of waste containing highly flammable fluorinated compounds?

A4: All waste containing these compounds must be treated as hazardous waste.[3] Collect the waste in a clearly labeled, compatible container.[5] Never mix different types of hazardous waste.[3] It is crucial to follow your institution's specific hazardous waste disposal procedures and contact your Environmental Health & Safety (EHS) department for guidance.[3] Do not pour these chemicals down the drain.[8]

Q5: What should I do in the event of a spill?

A5: The response depends on the size of the spill.

• For a small spill: Alert personnel in the immediate area.[3] Eliminate all ignition sources and ensure adequate ventilation.[9] Wear the appropriate PPE, including gloves, goggles, and a lab coat.[3] Contain the spill using a spill kit with absorbent materials compatible with the chemical.[3] Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[10] Clean the spill area with soap and water.[3]

• For a large spill: Evacuate the area immediately.[8] If there is a fire or medical attention is needed, contact your institution's emergency response team.[10]

Troubleshooting Guide

Q1: My fluorination reaction is giving a low yield or not proceeding at all. What are the common causes?

A1: Several factors can contribute to low yields in fluorination reactions.

• Inactive Fluorinating Reagent: Many fluorinating reagents are moisture-sensitive. Ensure all reagents are handled under anhydrous conditions, potentially using a glovebox.[10]

• Inappropriate Solvent: The solvent choice is critical. Nucleophilic solvents like methanol (B129727) can lead to side products.[10] Some electrophilic reagents can react exothermically and dangerously with solvents like DMF, pyridine, and DMSO.[11] Always check for reagent-solvent compatibility.[10]

• Reaction Temperature: The temperature may be too low for the reaction to proceed or too high, leading to decomposition or side reactions.[12]

• Poor Leaving Group (for deoxyfluorination): If starting from an alcohol, the hydroxyl group may need to be converted to a better leaving group (e.g., a sulfonate ester) before fluorination.[12]

Q2: I'm observing unexpected side products in my reaction. What could be the cause?

A2: The formation of side products is often related to the stability of your substrate or reaction conditions.

• Substrate Decomposition: Some heterocyclic substrates can be sensitive to strongly acidic or basic conditions, leading to degradation or polymerization.[10] Consider using milder, neutral fluorination methods for sensitive compounds.[10]

• Elimination Reactions: The presence of a strong base can promote elimination side reactions. If a base is necessary, a non-nucleophilic, sterically hindered base may minimize this issue.[12]

• Solvent Participation: As mentioned, the solvent can sometimes react with the substrate or reagents, leading to unwanted byproducts.[10]

Q3: I'm having difficulty with product purification. What are some common issues?

A3: Purification of fluorinated compounds can present unique challenges.

• Azeotrope Formation: Fluorinated solvents can form azeotropes with other solvents or reagents, making separation by distillation difficult. Consider alternative purification methods like chromatography or extraction.[3]

• High Solvent Density: Many fluorinated solvents are denser than water, which can lead to phase inversion during aqueous extractions. Be cautious in identifying the organic layer.[3]

Data Presentation: Properties of Representative Fluorinated Compounds

The following tables summarize key quantitative data for some common fluorinated compounds. Always consult the specific Safety Data Sheet (SDS) for the substance you are using.

Table 1: Physical and Flammability Properties

Chemical Name	CAS Number	Boiling Point (°C)	Flash Point (°C)	Flammability
Trifluoromethane	75-46-7	-82.1	Not Flammable	Non-flammable gas[4]
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	920-66-1	59	None	Non-flammable[13]
2,2,2-Trifluoroethanol (TFE)	75-89-8	73.6	29 - 30	Flammable liquid and vapor[3]
Methyl Nonafluorobutyl Ether	163702-07-6	60 - 61	No flash point	May form flammable/explosive vapor-air mixture[3]

Table 2: Toxicological Data

Chemical Name	Acute Toxicity (LD50/LC50)	Key Health Hazards
Trifluoromethane	-	May displace oxygen and cause rapid suffocation; contact with liquid may cause frostbite.[14]
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	Oral LD50 (Rat): 1500 mg/kg	Toxic if swallowed; Causes severe burns; Risk of serious eye damage; Harmful by inhalation and in contact with skin.[13]
2,2,2-Trifluoroethanol (TFE)	Oral LD50 (Rat): 240 mg/kg	Toxic if swallowed or inhaled; Causes serious eye damage; May damage fertility; May cause organ damage through prolonged or repeated inhalation.[3]
Methyl Nonafluorobutyl Ether	No data available	May cause mild skin and eye irritation.[3]

Experimental Protocols

Protocol 1: General Procedure for Handling Highly Flammable Fluorinated Solvents

This protocol outlines the essential safety steps for using a flammable fluorinated solvent in a typical laboratory reaction.

1. Preparation and Precautionary Measures:

• Conduct a thorough risk assessment for the specific solvent and reaction.[5]
• Ensure a certified chemical fume hood is available and functioning correctly.[1]
• Have a compatible fire extinguisher (e.g., Class B for flammable liquids) and a spill kit readily accessible.
• Remove all potential ignition sources from the work area, including hot plates, stir plates with sparking motors, and static-generating materials.[15]
• Don all required PPE: chemical splash goggles, a face shield, a flame-resistant lab coat, and chemical-resistant gloves.[3]

2. Dispensing the Solvent:

• Ground and bond metal containers when transferring flammable liquids to prevent static discharge.[15]
• Dispense the required volume of the solvent inside the chemical fume hood.[15]
• Keep the solvent container tightly closed when not in use.[1]

3. Running the Reaction:

• Set up the reaction apparatus within the fume hood.
• If heating is required, use a spark-free heating source such as a heating mantle with a temperature controller or an oil bath. Do not use an open flame.[15]
• Maintain constant vigilance over the reaction, and do not leave it unattended.

4. Work-up and Waste Disposal:

• After the reaction is complete, cool the apparatus to room temperature before disassembly.
• Quench any reactive materials safely according to established procedures.
• Collect all liquid waste containing the flammable fluorinated solvent in a properly labeled hazardous waste container.[3]
• Dispose of contaminated solid materials (e.g., filter paper, gloves) in a separate, labeled solid hazardous waste container.[5]

Visualizations

Caption: General workflow for safely handling flammable fluorinated compounds.

Caption: Decision tree for responding to a flammable fluorinated compound spill.

References

• 1. purdue.edu [purdue.edu]
• 2. Fluorination - Wordpress [reagents.acsgcipr.org]
• 3. benchchem.com [benchchem.com]
• 4. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 5. benchchem.com [benchchem.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. agilent.com [agilent.com]
• 8. The universe of fluorinated polymers and polymeric substances and potential environmental impacts and concerns - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 10. benchchem.com [benchchem.com]
• 11. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 12. benchchem.com [benchchem.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. amp.generalair.com [amp.generalair.com]
• 15. reddit.com [reddit.com]

Degradation pathways of 1,1,1-Trifluoro-2-methylpropane under experimental conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,1,1-Trifluoro-2-methylpropane. The information is based on established principles of fluorinated alkane chemistry, as direct experimental data on the degradation of this specific compound is limited in publicly available literature.

Frequently Asked Questions (FAQs)

Q1: What are the expected primary degradation pathways for 1,1,1-Trifluoro-2-methylpropane under typical experimental conditions?

A1: Based on the chemical structure of 1,1,1-Trifluoro-2-methylpropane, the most probable degradation pathways are atmospheric photooxidation initiated by hydroxyl (OH) radicals and thermal decomposition at elevated temperatures. Due to the strength of the C-F bonds, hydrolysis and direct photolysis under typical laboratory UV wavelengths are expected to be negligible degradation routes. Biodegradation is also anticipated to be very slow, a common characteristic of highly fluorinated compounds.

Q2: I am not observing any degradation of 1,1,1-Trifluoro-2-methylpropane in my aqueous experimental system. Is this normal?

A2: Yes, this is expected. 1,1,1-Trifluoro-2-methylpropane is a saturated fluoroalkane, and the carbon-fluorine bonds are highly resistant to hydrolysis. Without the presence of strong oxidizing agents or high temperatures, significant degradation in aqueous media is unlikely.

Q3: What products can I expect from the atmospheric degradation of 1,1,1-Trifluoro-2-methylpropane?

A3: The atmospheric degradation is likely initiated by the abstraction of a hydrogen atom by a hydroxyl radical. This would lead to the formation of a fluorinated alkyl radical. Subsequent reactions with molecular oxygen and other atmospheric species would likely result in the formation of fluorinated aldehydes, ketones, and carboxylic acids. Ultimately, mineralization to CO2, H2O, and HF is the expected long-term fate.

Q4: At what temperature should I expect thermal decomposition of 1,1,1-Trifluoro-2-methylpropane to begin?

A4: While specific data for 1,1,1-Trifluoro-2-methylpropane is unavailable, its non-fluorinated analog, isobutane (B21531), begins to decompose at approximately 330-350°C. The presence of the trifluoromethyl group may influence this temperature. It is recommended to perform thermogravimetric analysis (TGA) to determine the specific decomposition temperature for your experimental setup.

Troubleshooting Guides

Issue: Inconsistent results in gas-phase kinetics experiments with OH radicals.

Possible Cause	Troubleshooting Steps
Inaccurate reactant concentrations	Verify the calibration of mass flow controllers. Use a calibrated syringe for liquid sample injection and ensure complete volatilization. Prepare gas standards with known concentrations for calibration.
Wall reactions in the reactor	Passivate the reactor surface, for example, by coating it with Teflon. Condition the reactor by flushing with high concentrations of the reactants before the experiment.
Secondary reactions	Work at low initial concentrations of reactants to minimize the impact of secondary reactions. Use a high excess of the radical precursor to ensure pseudo-first-order kinetics.
Temperature fluctuations	Ensure the reactor is in a temperature-controlled environment. Use a calibrated thermocouple to monitor the temperature inside the reactor accurately.
Interference from impurities	Use high-purity gases and solvents. Purify 1,1,1-Trifluoro-2-methylpropane if necessary, for example, by fractional distillation or preparative gas chromatography.

Issue: Difficulty in identifying thermal decomposition products.

Possible Cause	Troubleshooting Steps
Decomposition products are too volatile or reactive	Use a cold trap (e.g., with liquid nitrogen) to collect volatile products for subsequent analysis. Employ online analytical techniques such as mass spectrometry or FTIR spectroscopy coupled directly to the reactor outlet.
Low yield of decomposition products	Increase the reaction temperature or residence time to achieve higher conversion. Use a larger sample size if your analytical technique has low sensitivity.
Complex mixture of products	Use a high-resolution analytical technique such as GC-MS with a suitable column for separating fluorinated compounds. Consider two-dimensional gas chromatography (GCxGC) for very complex mixtures.
Matrix interference	If the decomposition is carried out in a solvent or matrix, perform a blank run with only the matrix to identify background signals. Use solid-phase microextraction (SPME) to selectively extract the analytes of interest.

Experimental Protocols

Protocol 1: Determination of the Gas-Phase Reaction Rate Constant with OH Radicals (Relative Rate Method)

• Experimental Setup: A smog chamber or a Teflon bag reactor with a UV light source. A gas chromatograph with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS) for concentration measurements.

• Reactants: 1,1,1-Trifluoro-2-methylpropane, a reference compound with a known OH reaction rate constant (e.g., isobutane or another alkane), an OH radical precursor (e.g., methyl nitrite (B80452) (CH₃ONO) or hydrogen peroxide (H₂O₂)), and a bath gas (e.g., purified air or N₂).

• Procedure:

  • Introduce known concentrations of 1,1,1-Trifluoro-2-methylpropane and the reference compound into the reactor.

  • Add the OH radical precursor.

  • Irradiate the mixture with UV light to generate OH radicals.

  • Monitor the concentrations of 1,1,1-Trifluoro-2-methylpropane and the reference compound over time using GC.

  • Plot ln([1,1,1-Trifluoro-2-methylpropane]t₀/[1,1,1-Trifluoro-2-methylpropane]t) versus ln([Reference]t₀/[Reference]t).

  • The slope of this plot gives the ratio of the rate constants (k_test / k_ref).

  • Calculate the rate constant for the reaction of OH with 1,1,1-Trifluoro-2-methylpropane using the known rate constant of the reference compound.

Protocol 2: Determination of Thermal Decomposition Temperature using Thermogravimetric Analysis (TGA)

• Instrument: A thermogravimetric analyzer (TGA) capable of operating in the desired temperature range.

• Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of 1,1,1-Trifluoro-2-methylpropane into the TGA sample pan. Due to its volatility, this will require a sealed pan with a pinhole lid.

• Experimental Conditions:

  • Atmosphere: Inert (e.g., Nitrogen) or oxidative (e.g., Air), depending on the desired experimental conditions.

  • Heating Rate: A typical heating rate is 10 °C/min.

  • Temperature Range: From ambient temperature to a temperature high enough to ensure complete decomposition (e.g., 600 °C).

• Procedure:

  • Place the sample pan in the TGA furnace.

  • Start the heating program and record the sample weight as a function of temperature.

  • The onset temperature of weight loss is typically reported as the decomposition temperature. This can be determined from the intersection of the baseline with the tangent of the weight loss curve.

  • The temperature at which a certain percentage of weight loss occurs (e.g., 5% or 50%) can also be reported for comparison.

Data Presentation

Table 1: Thermal Decomposition Temperatures of Related Compounds

Compound	Structure	Onset Decomposition Temperature (°C)	Atmosphere
Isobutane	CH(CH₃)₃	~330-350	Inert
2,2-Dimethylbutane	C(CH₃)₃CH₂CH₃	~350	Inert

Table 2: Atmospheric Lifetimes and OH Radical Reaction Rate Constants of Analogous Fluorinated Alkanes

Compound	Structure	k_OH (cm³ molecule⁻¹ s⁻¹) at 298 K	Atmospheric Lifetime
Trifluoromethane	CHF₃	2.0 x 10⁻¹⁶	~270 years
1,1,1,2-Tetrafluoroethane	CF₃CH₂F	4.5 x 10⁻¹⁵	~14 years
Isobutane	CH(CH₃)₃	2.3 x 10⁻¹²	~6 days

Visualizations

Below are hypothesized degradation pathways for 1,1,1-Trifluoro-2-methylpropane based on known chemical reactions of similar compounds.

Caption: Hypothesized atmospheric degradation pathway of 1,1,1-Trifluoro-2-methylpropane.

Caption: Potential initial steps in the thermal decomposition of 1,1,1-Trifluoro-2-methylpropane.

Technical Support Center: Overcoming Low Reactivity of Fluorinated Alkanes in Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the unique challenges posed by the low reactivity of fluorinated alkanes in synthetic chemistry. The inherent strength of the carbon-fluorine (C-F) bond, while beneficial for the metabolic stability of pharmaceuticals, presents a significant hurdle for synthetic functionalization.[1][2][3][4]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fundamental principles and strategies for working with fluorinated compounds.

Q1: Why are fluorinated alkanes, particularly C(sp³)–F bonds, so unreactive?

A1: The low reactivity of fluoroalkanes stems from several intrinsic molecular attributes:

• High Bond Strength: The C-F bond is the strongest single bond to carbon, with a bond dissociation energy (BDE) of approximately 110 kcal/mol for a typical primary C-F bond.[5] This high energy barrier makes bond cleavage thermodynamically and kinetically challenging.

• High Electronegativity of Fluorine: Fluorine is the most electronegative element, leading to a highly polarized C-F bond.[6] This polarization, however, results in a short bond length and a low-lying sigma-star (σ*) antibonding orbital, which is difficult for nucleophiles to access.

• Poor Leaving Group Ability: The fluoride (B91410) anion (F⁻) is a poor leaving group due to its high basicity and the strong ionic character of the M-F bond that forms during reactions.[7]

Q2: What are the primary strategies to activate a C-F bond for synthesis?

A2: Overcoming the stability of the C-F bond typically requires specific activation strategies. The main approaches include:

• Transition Metal Catalysis: This is a widely used method where low-valent transition metals (e.g., Ni, Pd, Cu) activate the C-F bond through oxidative addition.[8][9] This strategy is effective for forming new C-C, C-H, and C-heteroatom bonds.[8]

• Main-Group Lewis Acid Activation: Strong Lewis acids, such as those based on boron, aluminum, and silicon, can activate C-F bonds by abstracting the fluoride anion.[1][10] This approach is particularly powerful for activating non-activated C(sp³)–F bonds.[10]

• Photoredox and Radical-Based Pathways: These methods use light or a radical initiator to generate radical intermediates, which can facilitate C-F bond cleavage under mild conditions.[5][11] This is an attractive strategy for functionalizing α-trifluoromethyl carbonyl compounds.[11]

• Frustrated Lewis Pairs (FLP): FLPs have shown outstanding performance in activating high-energy bonds, including C-F bonds, providing a metal-free activation pathway.[8]

Q3: How does the position of the fluorine atom (e.g., primary, secondary, tertiary) affect its reactivity?

A3: The reactivity of a C-F bond is highly dependent on its substitution pattern. Tertiary alkyl fluorides are more susceptible to Lewis acid-catalyzed substitution reactions because they can form relatively stable tertiary carbocations upon fluoride abstraction.[1] In contrast, primary and secondary C-F bonds are much less reactive and often require more forceful conditions or different catalytic systems, such as transition metal-mediated or radical-based approaches.[5][10]

Q4: What role does fluorine play in drug development?

A4: The incorporation of fluorine into active pharmaceutical ingredients (APIs) is a common strategy in medicinal chemistry to enhance a molecule's properties.[3][12] Key benefits include:

• Increased Metabolic Stability: The strength of the C-F bond can block metabolically labile sites, preventing degradation by enzymes and increasing the drug's half-life.[1][12]

• Modulation of Physicochemical Properties: Fluorine can alter a molecule's lipophilicity, acidity/basicity (pKa), and conformation, which can improve membrane permeability and binding affinity to target proteins.[3][13]

• Enhanced Bioavailability: By fine-tuning the electronic properties and metabolic stability, fluorination can significantly improve a drug's overall bioavailability.[3][12]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: No or Low Conversion in C-F Activation Reaction

Q: I am attempting a transition-metal-catalyzed cross-coupling reaction with a fluorinated alkane, but I am seeing little to no product formation. What are the likely causes and how can I fix it?

A: This is a common issue stemming from the high activation barrier of the C-F bond. Consider the following troubleshooting steps.

Troubleshooting Workflow for Low C-F Activation Reactivity

Caption: A decision-making workflow for troubleshooting low conversion in C-F activation reactions.

Detailed Solutions:

• Catalyst System Inactivity:

  • Problem: The chosen catalyst or ligand may not be active enough for the specific substrate. For example, in Suzuki couplings of fluoro-aromatics, ortho-substituents can dramatically affect the reaction outcome.[8]

  • Solution: Screen different ligands (e.g., phosphines, N-heterocyclic carbenes) or transition metals. Nickel-based catalysts are often more effective than palladium for activating strong C-F bonds.[8][9] For instance, NiCl₂(dppp) has been used effectively in cross-couplings with organozinc reagents.[8]

• Insufficiently Forcing Conditions:

  • Problem: C-F activation is often the rate-limiting step and may require significant thermal energy.

  • Solution: Gradually increase the reaction temperature. While some activations occur at room temperature, many require heating to 100 °C or higher.[14] Microwave-assisted heating can also be effective for accelerating these reactions.[8]

• Inappropriate Activation Strategy:

  • Problem: A transition-metal approach may be unsuitable for your substrate. Non-activated aliphatic C-F bonds are particularly challenging for many catalytic systems.[5][10]

  • Solution: Consider an alternative strategy. For tertiary alkyl fluorides, a Lewis acid-catalyzed approach using reagents like B(C₆F₅)₃ may be more effective.[1]

Table 1: Comparison of Catalytic Systems for C-F Arylation of Fluoroarenes

Catalyst/Precursor	Ligand	Base/Additive	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Reference
Ni(COD)₂	PCy₃	NaOtBu	Toluene	100	12	60-95	[8]
Pd(OAc)₂	SPhos	K₃PO₄	Dioxane	110	24	50-85	[8]
NiCl₂(dppp)	-	(with R-ZnCl)	THF	60	16	70-98	[8]
B(C₆F₅)₃	-	(with R-SiMe₃)	CH₂Cl₂	25	4	45-92	[1]

Issue 2: Rapid Catalyst Deactivation

Q: My reaction starts well, but the yield drops significantly over time or in subsequent catalytic runs. What is causing my catalyst to deactivate?

A: Catalyst deactivation is a critical issue in fluorination chemistry, often caused by poisoning, fouling, or thermal degradation.[15][16]

Mechanisms of Catalyst Deactivation

Caption: Common pathways leading to the deactivation of catalysts in fluorination reactions.

Detailed Solutions:

• Poisoning:

  • Problem: Impurities in reactants or solvents (e.g., water, sulfur compounds, air) can irreversibly bind to the catalyst's active sites.[15] Lewis basic heterocycles like pyridine (B92270) can also deactivate catalysts.[17]

  • Solution: Use highly pure, anhydrous, and degassed solvents and reagents. If a substrate contains a known poison (like a thiol), it may need to be protected prior to the reaction.

• Fouling/Coking:

  • Problem: In high-temperature reactions, decomposition of reactants or products can lead to the deposition of carbonaceous materials (coke) on the catalyst surface, blocking active sites.[15][18]

  • Solution: Lower the reaction temperature if possible. The addition of co-catalysts or supports can sometimes mitigate coke formation. For example, adding zinc to a chromium-based catalyst for fluorination reactions can help prevent deactivation.[19]

• Thermal Degradation (Sintering):

  • Problem: For supported catalysts, high temperatures can cause the small metal nanoparticles to agglomerate into larger, less active particles, reducing the catalyst's surface area.[15]

  • Solution: Operate at the lowest effective temperature. Choose a thermally stable catalyst support material.

Issue 3: Poor Solubility of Reactants

Q: My perfluorinated alkane starting material is not soluble in my reaction solvent, leading to a heterogeneous mixture and poor reactivity. What can I do?

A: Perfluoroalkanes are known for their low solubility in common organic solvents, a property stemming from weak intermolecular van der Waals interactions.[4][20] This can severely hinder reaction rates.

Detailed Solutions:

• Solvent Screening:

  • Problem: Standard organic solvents may not be suitable.

  • Solution: Test a range of solvents. While challenging, some fluorinated solvents (e.g., hexafluoroisopropanol, trifluorotoluene) can improve solubility. In some cases, mixing hydrogenated and perfluorinated chains can surprisingly enhance the solubility of other components like water.[21]

• Phase-Transfer Catalysis:

  • Problem: The reactants are in separate phases.

  • Solution: Employ a phase-transfer catalyst (PTC) to shuttle one reactant across the phase boundary to react with the other. This is particularly useful for reactions involving an ionic species.

• Semifluorinated Alkane Co-solvents:

  • Problem: A single solvent is ineffective.

  • Solution: Semifluorinated alkanes (SFAs) are diblock molecules with both a perfluorinated and a hydrogenated segment.[22] They can act as surfactants or co-solvents to bridge the solubility gap between highly fluorinated compounds and traditional organic media.[22]

Table 2: Relative Solubility of Perfluorooctanesulfonic acid (PFOS) in Common Organic Solvents

Solvent	Dielectric Constant (ε)	Solubility (g/L)	Polarity
Methanol	32.7	37.1	High
Acetonitrile	37.5	12.0	High
Acetone	20.7	> Methanol	Medium
Carbon Tetrachloride	2.2	~0.025	Low
Hexane	1.9	<0.025	Low
Data adapted from reference[23]. Note: Absolute solubility can vary, but this table shows the general trend.

Key Experimental Protocols

Protocol 1: Ni-Catalyzed Defluoro-Silylation of Fluoroarenes

This protocol describes a general method for the C-F activation and silylation of an unactivated aryl fluoride, a key transformation for creating valuable synthetic intermediates.

Reaction Scheme: Ar-F + H-SiR₃ → Ar-SiR₃ + H-F

Materials:

• Nickel(0) catalyst precursor (e.g., Ni(COD)₂)

• Phosphine (B1218219) ligand (e.g., PPh₃, PCy₃)

• Fluoroarene substrate

• Hydrosilane reagent (e.g., HSiEt₃)

• Anhydrous, degassed solvent (e.g., Toluene or THF)

• Base (e.g., NaOtBu)

• Schlenk flask or glovebox

Procedure:

• Preparation: In a glovebox or under an inert atmosphere (N₂ or Ar), add the Ni(COD)₂ (5 mol%), phosphine ligand (10 mol%), and base (1.2 equivalents) to a dry Schlenk flask equipped with a magnetic stir bar.

• Solvent & Reagents: Add the anhydrous solvent (to achieve ~0.1 M concentration), followed by the fluoroarene substrate (1.0 equivalent).

• Initiation: Add the hydrosilane reagent (1.5 equivalents) dropwise to the stirring mixture at room temperature.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor its progress by TLC or GC-MS. Reactions typically run for 12-24 hours.

• Workup: After cooling to room temperature, quench the reaction by carefully adding saturated aqueous NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.

(This is a generalized protocol adapted from principles described in[8])

Protocol 2: Lewis Acid-Catalyzed Substitution of a Tertiary Alkyl Fluoride

This protocol details the activation of a C(sp³)-F bond using a strong Lewis acid for substitution with a nucleophile.

Reaction Scheme: R₃C-F + Nu-H → R₃C-Nu + H-F

Materials:

• Tertiary alkyl fluoride substrate

• Lewis acid catalyst (e.g., B(C₆F₅)₃·H₂O, 10 mol%)

• Nucleophile (e.g., indole, silyl (B83357) enol ether)

• Anhydrous solvent (e.g., Dichloromethane, CH₂Cl₂)

Procedure:

• Preparation: To a dry oven-dried vial under an inert atmosphere, add the tertiary alkyl fluoride (1.0 equivalent), the nucleophile (1.2 equivalents), and the Lewis acid catalyst (10 mol%).

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Stir the reaction mixture at the specified temperature (can range from room temperature to moderate heating) until the starting material is consumed, as monitored by TLC or NMR.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with an appropriate organic solvent.

• Purification: Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate. Purify the residue by column chromatography to yield the desired product.

(This is a generalized protocol adapted from principles described in[1])

References

• 1. Synthetic Advantages of Defluorinative C–F Bond Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pharmtech.com [pharmtech.com]
• 4. Harnessing Fluorine Chemistry: Strategies for Per‐ and Polyfluoroalkyl Substances Removal and Enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Catalysis for Fluorination and Trifluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers | MDPI [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Photochemical C-F Activation Enables Defluorinative Alkylation of Trifluoroacetates and -Acetamides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Main group metal-mediated strategies for C–H and C–F bond activation and functionalisation of fluoroarenes - Chemical Science (RSC Publishing) DOI:10.1039/D3SC03548D [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]
• 16. youtube.com [youtube.com]
• 17. mdpi.com [mdpi.com]
• 18. DSpace at KOASAS: Fluorination of CF3CH2Cl over Cr-Mg fluoride catalyst: The effect of temperature on the catalyst deactivation [koasas.kaist.ac.kr]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. tandfonline.com [tandfonline.com]
• 22. Semifluorinated Alkanes as New Drug Carriers—An Overview of Potential Medical and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Trifluoromethyl Group Insertion

Welcome to the technical support center for optimizing reaction conditions for trifluoromethyl group insertion. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions. The strategic incorporation of the trifluoromethyl (-CF3) group is a critical strategy in medicinal chemistry and agrochemicals, as it can significantly enhance properties like metabolic stability, lipophilicity, and bioavailability.[1][2]

This resource is divided into troubleshooting guides for common trifluoromethylation methods, detailed experimental protocols, and a summary of reaction condition optimization.

Troubleshooting Guides & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Category 1: Nucleophilic Trifluoromethylation (e.g., using Ruppert-Prakash Reagent - TMSCF₃)

Question 1: My reaction yield is low, or I'm observing no reaction. What are the common causes and solutions?

Answer: Low or no yield in nucleophilic trifluoromethylation is a frequent issue that can stem from several factors related to the initiator, reagent, solvent, or substrate.[3]

• Initiator/Catalyst Inactivity: The choice and quality of the initiator are critical.

  • Fluoride (B91410) Initiators (e.g., TBAF, CsF): These are highly effective but are notoriously sensitive to moisture. Ensure you are using a truly anhydrous fluoride source and completely dry reaction conditions. Consider purchasing a new bottle of the initiator or drying it under a high vacuum.[3]

  • Non-Fluoride Initiators (e.g., K₂CO₃, K₃PO₄): While less sensitive to moisture, their catalytic activity can be highly solvent-dependent. DMF has been shown to significantly accelerate reactions and improve yields with these catalysts.[3]

  • Catalyst Loading: Insufficient catalyst loading can lead to a stalled reaction. While catalytic amounts are typical, optimization may be required.[3]

• Reagent Quality: The purity of TMSCF₃ can vary. If you suspect reagent degradation, consider using a new batch.[3]

• Solvent Effects: The reaction is highly solvent-dependent. While THF is common, reactions can be sluggish. For less reactive substrates, switching to a more polar solvent like DMF can be beneficial.[3]

• Substrate Reactivity: Electron-deficient substrates (e.g., aldehydes, ketones with electron-withdrawing groups) are generally more reactive. For less reactive substrates, you may need to use a more powerful initiator system or a more forcing solvent.[3]

Question 2: I am working with an enolizable ketone and observing significant formation of the silyl (B83357) enol ether byproduct. How can I minimize this?

Answer: The formation of silyl enol ethers is a common side reaction with enolizable ketones. This occurs when the trifluoromethyl anion acts as a base, deprotonating the ketone.

• Lower Reaction Temperature: Running the reaction at lower temperatures can favor the nucleophilic addition over deprotonation.

• Choice of Initiator: Some initiators may favor the desired reaction pathway. A screening of different fluoride or non-fluoride initiators might be necessary.

• Alternative Reagents: Consider using alternative nucleophilic trifluoromethylating agents that are less basic.[4][5]

Question 3: My reaction stalls before the starting material is fully consumed. What can I do?

Answer: Reaction stalling can be caused by catalyst deactivation or the presence of inhibitors.

• Catalyst Deactivation: This is particularly relevant for moisture-sensitive initiators. Ensure all glassware is oven-dried or flame-dried and all reagents and solvents are anhydrous.[3]

• Inhibitors: Trace impurities in the substrate or solvent can sometimes inhibit the catalyst. Purifying the substrate and using high-purity solvents can help.

Category 2: Electrophilic Trifluoromethylation (e.g., using Togni's or Umemoto's Reagents)

Question 1: I am observing low yields and decomposition of my starting material. What could be the issue?

Answer: Electrophilic trifluoromethylation reagents can be highly reactive and may require careful optimization of reaction conditions.

• Reagent Stability: Some hypervalent iodine reagents can be thermally sensitive. Running the reaction at lower temperatures may be necessary to prevent reagent decomposition.[6]

• Reaction Conditions: The choice of solvent and additives is crucial. Aprotic solvents are generally preferred. In some cases, the addition of a Lewis or Brønsted acid can activate the reagent.[7]

• Substrate Compatibility: Electron-rich substrates are more susceptible to side reactions, such as oxidation or halogenation, if a halogen source is present.[8]

Question 2: I am attempting to trifluoromethylate a phenol (B47542) and getting a mixture of C- and O-trifluoromethylated products. How can I control the selectivity?

Answer: The regioselectivity of phenol trifluoromethylation is influenced by the reaction conditions and the substrate's electronic and steric properties.

• Base: Using a strong base like sodium hydride (NaH) to fully deprotonate the phenol to the more nucleophilic phenoxide can favor C-trifluoromethylation.[8]

• Solvent: The coordinating ability of the solvent can influence the reactivity of the phenoxide. Less coordinating solvents may increase the nucleophilicity of the oxygen, favoring O-trifluoromethylation.[8]

• Steric Hindrance: Bulky substituents on the phenol can direct the trifluoromethyl group to less sterically hindered positions.[8]

Category 3: Radical Trifluoromethylation (e.g., using Langlois Reagent or Photoredox Catalysis)

Question 1: My radical trifluoromethylation is giving low yields and multiple byproducts. How can I improve it?

Answer: Radical reactions can be complex, and optimizing for a clean, high-yielding transformation requires careful control of several parameters.

• Radical Initiator/Photocatalyst: The choice and concentration of the radical initiator or photocatalyst are critical. For photoredox reactions, ensure the light source has the correct wavelength and intensity to excite the photocatalyst.[1][9]

• Solvent: The solvent can influence the solubility of reagents and the stability of radical intermediates. Common solvents include acetonitrile (B52724) and DMSO.[10]

• Additives: The addition of acids or bases can significantly affect the reaction outcome by altering the redox potentials of the species involved or by aiding in catalyst turnover.[10][11]

• Degassing: Oxygen can quench excited states of photocatalysts and react with radical intermediates. Thoroughly degassing the reaction mixture is often essential.

Question 2: I am observing dimerization of my starting material or other unwanted side reactions. What can be done?

Answer: Dimerization and other side reactions often arise from suboptimal concentrations of the key radical intermediates.

• Concentration: Running the reaction at a lower concentration can sometimes disfavor bimolecular side reactions like dimerization.

• Rate of Addition: Slow addition of one of the reagents can help maintain a low, steady concentration of a reactive intermediate, thus minimizing side reactions.

• Alternative CF₃ Source: If using CF₃I, competitive iodination of the substrate can be a problem. Switching to a different trifluoromethyl radical precursor, such as CF₃SO₂Cl or the Langlois reagent (CF₃SO₂Na), can eliminate this side reaction.[8]

Data Presentation

Table 1: Optimization of Photoredox Trifluoromethylation of Styrene

Entry	Photocatalyst (mol%)	CF₃ Source	Base (equiv.)	Solvent	Yield (%)
1	Ru(bpy)₃Cl₂ (1)	CF₃I (2)	DBU (2)	CH₃CN	85
2	Ru(bpy)₃Cl₂ (0.1)	CF₃I (2)	DBU (2)	CH₃CN	82
3	Ru(bpy)₃Cl₂ (1)	CF₃I (1)	DBU (2)	CH₃CN	65
4	Ru(bpy)₃Cl₂ (1)	CF₃I (2)	None	CH₃CN	<10
5	Ru(bpy)₃Cl₂ (1)	CF₃I (2)	DBU (2)	THF	55
6	fac-Ir(ppy)₃ (1)	CF₃I (2)	DBU (2)	CH₃CN	78

Data is representative and compiled for illustrative purposes based on general findings in the literature.[1][9]

Table 2: Solvent Effects on Nucleophilic Trifluoromethylation of Benzaldehyde with TMSCF₃

Entry	Initiator (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	TBAF (10)	THF	0	2	88
2	TBAF (10)	DMF	0	1	95
3	TBAF (10)	CH₂Cl₂	0	4	75
4	CsF (10)	THF	25	6	82
5	CsF (10)	DMF	25	3	91
6	K₂CO₃ (20)	DMF	80	5	70

Data is representative and compiled for illustrative purposes based on general findings in the literature.[3][5]

Experimental Protocols

Protocol 1: General Procedure for Photoredox-Mediated Trifluoromethylation of Alkenes

This protocol is a general guideline for the trifluoromethylation of alkenes using a ruthenium-based photocatalyst.[1]

• Preparation: In a nitrogen-filled glovebox, add the alkene (0.2 mmol, 1.0 equiv.), the photocatalyst (e.g., Ru(Phen)₃Cl₂, 0.01-1 mol%), and a magnetic stir bar to an oven-dried reaction vial.

• Solvent and Reagents: Add anhydrous acetonitrile (2.0 mL) followed by the base (e.g., DBU, 2.0 equiv.).

• CF₃ Source: Add the trifluoromethyl source (e.g., CF₃I, 2.0 equiv.).

• Reaction Setup: Seal the vial and remove it from the glovebox. Place the vial approximately 5-10 cm from a blue LED lamp.

• Reaction Execution: Stir the reaction mixture at room temperature under irradiation for the required time (typically 12-24 h), monitoring by TLC or GC-MS.

• Work-up: Upon completion, quench the reaction with saturated aqueous NH₄Cl solution and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Nucleophilic Trifluoromethylation of Aldehydes using TMSCF₃

This protocol provides a general method for the trifluoromethylation of aldehydes with TMSCF₃.[3]

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add the aldehyde (1.0 mmol, 1.0 equiv.) and anhydrous solvent (e.g., THF, 5 mL).

• Cooling: Cool the solution to the desired temperature (typically 0 °C or -78 °C) using an ice or dry ice/acetone bath.

• Reagent Addition: Add the Ruppert-Prakash reagent (TMSCF₃, 1.2-1.5 equiv.) dropwise.

• Initiator Addition: Add the initiator (e.g., a solution of TBAF in THF, 0.1 equiv.) dropwise.

• Reaction Monitoring: Stir the reaction at the same temperature and monitor its progress by TLC.

• Quenching and Work-up: Once the starting material is consumed, quench the reaction by adding a few drops of water or saturated aqueous NH₄Cl. Allow the mixture to warm to room temperature and then extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography.

Visualizations

Caption: General experimental workflow for trifluoromethylation reactions.

Caption: Troubleshooting logic for low-yielding trifluoromethylation reactions.

Caption: Simplified photoredox catalytic cycle for trifluoromethylation.

References

• 1. Trifluoromethylation of Alkenes by Visible Light Photoredox Catalysis [organic-chemistry.org]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. New Stable Reagents for the Nucleophilic Trifluoromethylation. 1. Trifluoromethylation of Carbonyl Compounds with N-Formylmorpholine Derivatives [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Protecting group free radical C–H trifluoromethylation of peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Photoredox catalyzed reductive trifluoromethylation of imines via a radical umpolung strategy - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Unexpected Side Products in Fluorination Reactions

Welcome to the technical support center for fluorination reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the synthesis of fluorinated compounds.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your fluorination experiments.

Problem 1: Low or No Conversion of Starting Material

Q: My fluorination reaction shows low or no conversion of the starting material. What are the potential causes and how can I fix it?

A: Low or no conversion in a fluorination reaction can stem from several factors, primarily related to the reagents, reaction conditions, or the substrate itself.

Possible Causes & Solutions:

• Inactive Fluorinating Reagent: Many fluorinating agents are sensitive to moisture and can degrade over time if not stored under anhydrous conditions.

  • Solution: Use a fresh bottle of the fluorinating reagent. For instance, reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor can degrade and should be handled under anhydrous conditions. For nucleophilic fluorinations using anhydrous fluoride (B91410) salts, ensure they are thoroughly dried, as they are highly sensitive to moisture.

• Insufficient Reagent: The stoichiometry of the fluorinating agent is crucial.

  • Solution: Increase the equivalents of the fluorinating reagent, especially for sterically hindered substrates where a larger excess may be necessary.

• Low Reaction Temperature: Some fluorination reactions require a certain activation energy to proceed.

  • Solution: Gradually and cautiously increase the reaction temperature. Be aware that higher temperatures can sometimes promote side reactions like elimination.

• Poor Leaving Group (for Deoxyfluorination): In deoxyfluorination reactions, the hydroxyl group must be effectively activated.

  • Solution: If starting from an alcohol, consider converting it to a better leaving group, such as a sulfonate ester, before fluorination with a fluoride source.

• Inappropriate Solvent: The solvent plays a critical role in solubilizing reagents and influencing reactivity.

  • Solution: Ensure the solvent is anhydrous and compatible with your fluorinating agent. Common solvents for fluorination include dichloromethane (B109758) (DCM), acetonitrile (B52724), and toluene (B28343). Some electrophilic reagents like Selectfluor can react exothermically with solvents like DMF, pyridine, and DMSO.

Problem 2: Formation of Elimination Byproducts (Alkenes)

Q: My reaction is producing a significant amount of an alkene byproduct instead of the desired fluorinated compound. How can I minimize this elimination side reaction?

A: Elimination is a common competing side reaction in fluorination, especially in nucleophilic substitutions and deoxyfluorinations. It is favored under certain conditions which can be modified to favor the desired substitution reaction.

Possible Causes & Solutions:

• High Reaction Temperature: Elimination reactions are often favored at higher temperatures.

  • Solution: Lower the reaction temperature. The substitution pathway generally has a lower activation energy than elimination.

• Strongly Basic Conditions: The presence of a strong base can promote E2 elimination.

  • Solution: If possible, use neutral or acidic conditions. If a base is required, a non-nucleophilic, sterically hindered base can help minimize elimination. For nucleophilic fluorination, switching to a less basic fluoride source (e.g., from TBAF to CsF or using an HF-amine complex) can be beneficial.

• Solvent Choice: The polarity of the solvent can influence the competition between substitution and elimination.

  • Solution: Using a nonpolar solvent like toluene can sometimes suppress elimination reactions.

• Choice of Fluorinating Reagent: Reagents that favor an S(_N)1-type mechanism are more prone to elimination and rearrangement.

  • Solution: Switch to a reagent or reaction conditions that promote an S(_N)2-type mechanism, which involves a direct backside attack and avoids a carbocation intermediate.

Entry	Fluoride Source	Solvent	Temperature (°C)	Yield of Fluoride (%)	Yield of Alkene (%)
1	TBAF	THF	25	45	55
2	CsF	t-BuOH	80	75	25
3	Et(_3)N·3HF	Dioxane	25	85	15

Data is illustrative and based on general trends in allylic fluorination.

Caption: A logical workflow for troubleshooting elimination byproducts.

Problem 3: Formation of Rearrangement Products

Q: I am observing rearranged products in my deoxyfluorination reaction. What causes this and how can I prevent it?

A: Rearrangements are common side reactions in deoxyfluorinations, particularly with reagents like DAST, and are often indicative of a carbocationic intermediate (S(_N)1-type mechanism).

Possible Causes & Solutions:

• Carbocation Formation: The substrate structure may favor the formation of a stable carbocation, which can then undergo rearrangement (e.g., Wagner-Meerwein or pinacol (B44631) rearrangements).

  • Solution: Switch to a fluorinating reagent or conditions that favor an S(_N)2 mechanism, which avoids a discrete carbocation intermediate. Modern, more thermally stable reagents like Deoxo-Fluor or PyFluor may offer better selectivity in some cases.

• Reaction Conditions: The choice of solvent and temperature can influence the reaction pathway.

  • Solution: Running the reaction at a lower temperature can sometimes disfavor rearrangement by favoring the S(_N)2 pathway.

Frequently Asked Questions (FAQs)

Q1: What are the primary differences between nucleophilic and electrophilic fluorination?

A1: The key difference lies in the nature of the fluorine source.

• Nucleophilic fluorination employs a fluoride ion (F

  $^-$ ) source, such as potassium fluoride (KF), cesium fluoride (CsF), or tetrabutylammonium (B224687) fluoride (TBAF), to displace a leaving group. These reactions typically follow S(_N)2 or S(_N)Ar mechanisms.

• Electrophilic fluorination uses a reagent with an electron-deficient fluorine atom (formally "F

  $^+$ "), such as Selectfluor® or N-fluorobenzenesulfonimide (NFSI), to react with a nucleophilic carbon center (e.g., an enol, enolate, or electron-rich aromatic ring).

Q2: I am observing a significant amount of difluorinated product. How can I favor monofluorination?

A2: The formation of a difluorinated byproduct is a common issue, especially in the α-fluorination of ketones.

• Stoichiometry: Carefully control the stoichiometry of the fluorinating agent. Using a slight excess (e.g., 1.1 equivalents) is often sufficient for monofluorination.

• Reaction Time: Monitor the reaction closely and stop it once the starting material is consumed to prevent over-fluorination.

• Temperature: Running the reaction at a lower temperature can sometimes improve selectivity for the monofluorinated product.

Q3: My substrate is sensitive and decomposes under the reaction conditions. What can I do?

A3: Substrate decomposition can occur under harsh conditions (e.g., strongly acidic or basic).

• Solution: Employ milder reaction conditions. For sensitive substrates, neutral fluorination methods should be considered. The use of a mild base like Li(_2)CO(_3) at low temperatures has been shown to be effective in preventing the formation of dimeric byproducts in the fluorination of indoles.

Caption: Factors influencing the competition between S(_N)2 and E2 pathways.

Experimental Protocols

Protocol 1: General Procedure for Deoxyfluorination of a Secondary Alcohol with DAST

This protocol provides a general method for the deoxyfluorination of an alcohol, with considerations for minimizing side reactions.

Materials:

• Secondary alcohol (1.0 eq)

• Diethylaminosulfur trifluoride (DAST) (1.2-1.5 eq)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO(_3)) solution

• Anhydrous sodium sulfate (B86663) (Na(_2)SO(_4))

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., argon), dissolve the alcohol (1.0 eq) in anhydrous DCM to a concentration of approximately 0.1 M.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST (1.2-1.5 eq) dropwise to the stirred solution. A slow addition rate is crucial to control the reaction exotherm.

• Allow the reaction to stir at -78 °C and monitor the progress by TLC. Let the reaction warm slowly to room temperature over several hours if necessary.

• Once the reaction is complete, carefully quench the reaction by slowly adding the reaction mixture to a cold (0 °C) saturated aqueous solution of NaHCO(_3). Caution: DAST reacts violently with water.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, dry over Na(_2)SO(_4), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Safety Note: DAST is toxic, corrosive, and can decompose violently upon heating. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 2: α-Monofluorination of a Ketone with Selectfluor®

This protocol is a general guideline for the selective monofluorination of a ketone.

Materials:

• Ketone substrate (1.0 eq)

• Selectfluor® (1.1 eq)

• Anhydrous acetonitrile

• Celite

Procedure:

• In a round-bottom flask, dissolve the ketone (1.0 eq) in anhydrous acetonitrile (to a concentration of ~0.1 M).

• To the stirred solution, add Selectfluor® (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by TLC or LC-MS. If the reaction is slow, it can be gently heated.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with additional acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: A typical experimental workflow for a fluorination reaction.

Managing pressure and temperature for reactions with volatile reagents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with volatile reagents.

Troubleshooting Guides

Issue: Unexpected Pressure Increase in the Reactor

Possible Cause	Troubleshooting Steps
Exothermic Reaction	1. Immediately initiate cooling protocols. 2. Reduce or stop the addition of reagents. 3. Monitor the reaction temperature and pressure closely.[1][2] 4. If the reaction is approaching unsafe limits, consider quenching the reaction.
Gas Evolution	1. Ensure the reactor's vent or pressure relief system is functioning correctly. 2. If safe, slowly vent the excess pressure. 3. Review the reaction stoichiometry to confirm the expected gas evolution.
Insufficient Headspace	1. For future reactions, ensure the total reaction volume does not exceed the recommended fill volume of the reactor to accommodate liquid expansion upon heating.[3]
External Heat Source Malfunction	1. Immediately turn off or reduce the external heating source. 2. Use a secondary temperature probe to verify the accuracy of the primary temperature controller.

Issue: Loss of Volatile Reagent or Product

Possible Cause	Troubleshooting Steps
Inadequate Sealing of Reactor	1. Before starting the reaction, perform a leak test by pressurizing the system with an inert gas and monitoring for a pressure drop.[4] 2. Check all seals, gaskets, and fittings for signs of wear or damage and replace if necessary.[4]
High Vapor Pressure of Reagent/Product	1. Use a condenser, possibly with a chilled coolant, to minimize the loss of volatile components.[5][6] 2. For reactions at elevated temperatures, consider using a sealed-tube apparatus or a high-pressure reactor.[5][6][7]
Evaporation During Workup	1. When removing solvents via rotary evaporation, reduce the vacuum strength or use a higher boiling point solvent if possible.[5][6] 2. Keep samples cooled during and after workup procedures.
Product is in the Aqueous Layer or Filtration Media	1. If your product has some water solubility, check the aqueous layer from your workup.[8] 2. If a filtration step was performed, rinse the filtration media with an appropriate solvent and check the filtrate for your product.[8]

Frequently Asked Questions (FAQs)

Q1: How can I predict the pressure increase in my reaction?

A1: Predicting the exact pressure increase can be complex. However, you can estimate it by considering the vapor pressure of your solvent and reagents at the reaction temperature, and any gases that may be evolved during the reaction. Consulting vapor pressure tables and understanding the stoichiometry of your reaction is crucial. For exothermic reactions, the heat generated will further increase the pressure.[9][10]

Q2: What are the key safety precautions when working with volatile reagents under pressure?

A2: Always work in a well-ventilated area, preferably inside a fume hood.[11][12] Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.[11][12] Ensure your pressure reactor is rated for the expected temperature and pressure and has a functioning pressure relief valve or rupture disk.[3][13] Never heat a closed system without a pressure relief mechanism.

Q3: How do I choose the right solvent for a high-temperature reaction with volatile reagents?

A3: Select a solvent with a boiling point well above your intended reaction temperature to minimize pressure buildup. Consider the solvent's stability at the reaction temperature and its compatibility with your reagents.

Q4: What should I do if I suspect a thermal runaway reaction?

A4: A thermal runaway is a dangerous situation where an exothermic reaction goes out of control.[2] If you observe a rapid, uncontrolled increase in temperature and pressure, immediately activate your lab's emergency procedures. This may include emergency cooling, stopping reagent addition, and evacuating the area.[2]

Data Presentation

Vapor Pressure of Common Volatile Solvents at 20°C

Solvent	Vapor Pressure (Torr)
N,N-Dimethylformamide	2.7
n-Butyl Alcohol	4.4
Toluene	28.5[14]
Isopropyl Alcohol	32.4[14]
Ethyl Acetate	73.0[14]
Methanol	97[14]
Hexane	124[14]
Tetrahydrofuran	142[14]
Acetone	184.5[14]
Dichloromethane	350[14]
Pentane	420[14]
Ethyl Ether	442[14]

Note: Data sourced from various chemical suppliers and literature.[14] Values can vary slightly based on purity and measurement conditions.

Experimental Protocols

Protocol: Leak Testing a Pressure Reactor

• Assemble the Reactor: Assemble the pressure reactor system according to the manufacturer's instructions, ensuring all seals and fittings are clean and properly seated.[4]

• Seal the System: Close all inlet and outlet valves.

• Pressurize with Inert Gas: Connect a source of inert gas (e.g., nitrogen or argon) to the inlet valve.

• Introduce Pressure: Slowly introduce the inert gas into the reactor until it reaches a pressure slightly above your intended reaction pressure, but not exceeding the maximum allowable working pressure of the vessel.

• Isolate the System: Close the inlet valve from the inert gas source.

• Monitor Pressure: Monitor the pressure gauge for at least 30 minutes.[4] A stable pressure reading indicates a sealed system. A drop in pressure signifies a leak.

• Locate Leaks (if necessary): If a leak is detected, use a soap solution to check all joints and seals for bubbles to pinpoint the location of the leak.[4]

• Depressurize and Repair: Safely vent the pressure and address any identified leaks before proceeding with the reaction.

Visualizations

Caption: Troubleshooting workflow for an unexpected pressure increase.

Caption: Step-by-step workflow for performing a reactor leak test.

References

• 1. Monitoring for Thermal Runaways Due to Exothermic Reactions [miinet.com]
• 2. encyclopedia.che.engin.umich.edu [encyclopedia.che.engin.umich.edu]
• 3. ehs.ucsb.edu [ehs.ucsb.edu]
• 4. njhjchem.com [njhjchem.com]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. How To [chem.rochester.edu]
• 7. Pressure reactor - Wikipedia [en.wikipedia.org]
• 8. How To [chem.rochester.edu]
• 9. highschoolenergy.acs.org [highschoolenergy.acs.org]
• 10. Exothermic reaction - Wikipedia [en.wikipedia.org]
• 11. research.columbia.edu [research.columbia.edu]
• 12. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 13. safetynet.web.unc.edu [safetynet.web.unc.edu]
• 14. Vapor Pressure [macro.lsu.edu]

Technical Support Center: Disposal and Waste Management of Fluorinated Organic Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. It addresses common issues encountered during the handling and disposal of fluorinated organic compounds.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue: Accidental Mixing of Fluorinated Waste

Q1: What should I do if I accidentally mix halogenated (e.g., fluorinated) solvent waste with non-halogenated solvent waste?

A1: If you have accidentally mixed halogenated and non-halogenated solvent waste, the entire mixture must be treated as halogenated waste.[1][2] This is crucial because disposal methods for halogenated waste are different and typically more expensive than for non-halogenated waste.[1] Do not attempt to separate the solvents. Clearly label the container as "Mixed Halogenated and Non-Halogenated Solvent Waste" and follow your institution's guidelines for hazardous waste disposal. Contact your Environmental Health & Safety (EHS) department for specific instructions.[3]

Issue: Inconsistent Analytical Results for PFAS Degradation

Q2: My analytical results for PFAS (per- and polyfluoroalkyl substances) degradation are inconsistent. What could be the cause?

A2: Inconsistent results in PFAS degradation studies can stem from several factors. One common issue is the presence of co-contaminants or degradation additives in your samples, which can interfere with the analysis.[4][5] For example, cationic surfactants like CTAB, sometimes used in plasma-based degradation, can severely compromise the linearity, sensitivity, and reproducibility of PFAS calibration curves in LC-MS/MS analysis.[4][5] Isotopically labeled internal standards may not fully correct for these matrix effects.[4][5]

To troubleshoot this, it is recommended to systematically evaluate the matrix effect on your PFAS quantification by using a recovery matrix to validate your analytical methods before use.[4][5] Additionally, ensure that all solvents and reagents are PFAS-free, as contamination is a common source of error.[6]

Issue: Quenching Reactive Fluorinating Agents

Q3: What is the correct procedure for quenching a reactive fluorinating agent like DAST (diethylaminosulfur trifluoride)?

A3: Quenching reactive fluorinating agents requires careful and controlled procedures to avoid energetic and potentially dangerous reactions. A general protocol involves slowly and cautiously adding the reaction mixture to a stirred, ice-cold saturated solution of sodium bicarbonate (NaHCO₃) in a fume hood.[7] Gas evolution is expected, so the addition must be slow.[7] For extremely reactive compounds, cooling the quenching solution in a dry ice/acetone bath may be necessary.[8] The quenching process should first use a less reactive quenching agent like isopropanol (B130326), followed by a more reactive one like methanol (B129727), and finally water to ensure all reactive material is consumed.[8]

Frequently Asked Questions (FAQs)

Waste Segregation and Collection

Q4: How should I segregate my fluorinated organic compound waste in the lab?

A4: Proper segregation of waste is critical. All waste containing fluorinated compounds should be collected in clearly labeled, compatible containers.[3] Do not mix different types of hazardous waste.[3] It's essential to keep halogenated solvent wastes separate from non-halogenated ones because they require different disposal methods.[1][9] Always follow your institution's specific waste disposal procedures and consult your EHS department for guidance.[3]

Q5: What are the common mistakes to avoid when handling hazardous waste containers?

A5: Common mistakes include improperly labeling containers, leaving containers open or loosely sealed, and using containers that are in poor condition.[10] The EPA and state agencies require that all hazardous waste containers be closed and securely fastened when not in use.[10] Ensure labels are complete and accurate, including the chemical name and associated hazards.[3][10]

Disposal Methods

Q6: What are the approved methods for disposing of PFAS-containing waste?

A6: The U.S. Environmental Protection Agency (EPA) has provided interim guidance on the disposal of PFAS-containing materials, which includes high-temperature incineration, containment in hazardous waste landfills, and deep well injection.[11] Incineration is a promising method for the permanent destruction of PFAS, but it must be properly managed to prevent the release of these compounds into the environment.[11]

Q7: Are there any emerging technologies for the destruction of fluorinated organic compounds?

A7: Yes, several innovative technologies are being developed for the destruction of PFAS. These include electrochemical oxidation, sonolysis, and plasma treatment.[12][13] Electrochemical oxidation, for instance, has shown high efficiency in degrading PFAS in water.[12] These technologies aim to break the strong carbon-fluorine bond, mineralizing the compounds into less harmful substances.[14]

Regulations

Q8: Are there specific regulations for discharging wastewater containing fluorinated organic compounds?

A8: The regulatory landscape for PFAS is evolving. The EPA is in the process of developing technology-based effluent limitation guidelines (ELGs) for industrial dischargers of PFAS.[15] While numeric effluent limits for PFAS in wastewater permits are not yet widely established, the EPA has issued guidance for permit writers to begin incorporating PFAS monitoring requirements for facilities where these compounds are expected to be present in the discharge.[11][16] Some states have already established their own surface water quality standards for certain PFAS.[17]

Quantitative Data

Table 1: Comparison of PFAS Destruction Technologies

Technology	Target PFAS	Removal Efficiency (%)	Energy Consumption	Advantages	Disadvantages
Electrochemical Oxidation (EO)	PFOA, PFOS, other PFAS	>99% for long-chain, >95% for some short-chain	High (e.g., 1560-2370 kWh/m³-order)	Permanent destruction, no secondary waste, effective for concentrated streams.[12]	High energy consumption, expensive electrodes, potential for byproduct formation (e.g., chlorate).[12]
Sonolysis	PFOA, PFOS	>90%	Moderate	Complete defluorination possible, no chemical additives needed, low environmental impact.[12]	Less effective for short-chain PFAS, potential for lower efficiency in complex matrices.
Plasma Treatment	PFOA, PFOS, other PFAS	>98%	High	Rapid degradation, effective for a wide range of PFAS.[18]	High energy consumption, complex equipment, potential for byproduct formation.
Pyrolysis	PFOA, PFOS	81.3 to >99.9%	High	Effective for solid and liquid waste.	Potential for incomplete combustion and formation of harmful byproducts if not properly controlled.[14]
Photocatalysis	PFOA	Variable, generally lower than other methods	Low	Low energy requirement, potential for use of solar energy.	Lower degradation efficiency, can generate toxic intermediates, less effective for PFOS.[12]

Experimental Protocols

Protocol 1: General Laboratory Procedure for Quenching Reactive Fluorinating Agents

Objective: To safely neutralize excess reactive fluorinating agents after a reaction.

Materials:

• Reaction mixture containing the fluorinating agent.

• Inert solvent (e.g., toluene, heptane).

• Isopropanol.

• Methanol.

• Deionized water.

• Ice bath or dry ice/acetone bath.

• Stir plate and stir bar.

• Appropriate glassware.

• Personal Protective Equipment (PPE): safety goggles, face shield, lab coat, appropriate gloves.

Procedure:

• Preparation: Conduct the entire procedure in a well-ventilated chemical fume hood.[7] Ensure an appropriate fire extinguisher and spill kit are readily accessible.

• Dilution: If necessary, dilute the excess reagent by dissolving or dispersing it in an inert solvent under an inert atmosphere.[8]

• Cooling: Cool the quenching solution (initially isopropanol) in an ice bath or a dry ice/acetone bath for highly reactive agents.[8]

• Slow Addition of Quenching Agent: Slowly and dropwise, add isopropanol to the reaction mixture with continuous stirring.[8] Monitor the reaction for any signs of exotherm or gas evolution. Continue adding isopropanol until no further heat is released.[8]

• Second Quenching Step: Once the reaction with isopropanol has subsided, slowly add methanol to ensure the complete reaction of any remaining fluorinating agent.[8]

• Final Quench with Water: After the reaction with methanol is complete, slowly add a copious amount of water to neutralize any remaining reactive materials.[8]

• Disposal: The resulting neutralized mixture can then be disposed of according to your institution's standard hazardous waste disposal procedures.[8]

Protocol 2: Sample Preparation and Analysis of PFAS in Wastewater by LC-MS/MS (Based on EPA Method 1633)

Objective: To extract and quantify PFAS from wastewater samples.

Materials:

• Wastewater sample.

• Methanol (LC-MS grade).

• Acetic acid.

• PFAS-free reagent water.

• Surrogate spiking solution (containing isotopically labeled PFAS).

• Polypropylene/HDPE centrifuge vials (15 mL).

• Vortex mixer.

• Syringe filters (ensure they are PFAS-free).

• LC vials.

• Agilent Bond Elut PFAS WAX SPE cartridge (or equivalent).

• Agilent Carbon S for cleanup (or equivalent).

• LC-MS/MS system.

Procedure:

• Sample Collection: Collect 5 mL of the water sample in a 15 mL polypropylene/HDPE centrifuge vial.[19][20] Prepare a blank (5 mL reagent water) and a laboratory control sample.[19][20]

• Dilution and Spiking: Dilute the 5 mL sample 1:1 with methanol.[19][20] Spike the diluted sample with a known volume of the surrogate spiking solution and vortex for 2 minutes.[19][20]

• Solid Phase Extraction (SPE): Perform offline SPE using a WAX SPE cartridge.[21]

• Cleanup: Follow the SPE with a cleanup step using a carbon-based sorbent.[21]

• Filtration and pH Adjustment: Filter the sample and add a small amount of acetic acid to adjust the pH.[19][20]

• LC-MS/MS Analysis: Transfer an aliquot of the final extract to an LC vial for injection and analysis by LC-MS/MS.[19][20] Use an analytical method with optimized parameters for the specific PFAS compounds of interest, including precursor and product ions, and collision energies.[19][20]

Visualizations

Caption: Decision tree for the segregation of fluorinated organic waste in a laboratory setting.

Caption: A logical workflow for troubleshooting issues in analytical experiments.

References

• 1. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 2. Making sure you're not a bot! [oc-praktikum.de]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Challenges in PFAS Postdegradation Analysis: Insights from the PFAS-CTAB Model System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. epfl.ch [epfl.ch]
• 9. scienceready.com.au [scienceready.com.au]
• 10. mainelabpack.com [mainelabpack.com]
• 11. PFAS and Your Wastewater Discharge Permit: What to Know and How PFAS Affects Permit Requirements | Williams Mullen [williamsmullen.com]
• 12. A Review of PFAS Destruction Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchwith.njit.edu [researchwith.njit.edu]
• 14. mdpi.com [mdpi.com]
• 15. congress.gov [congress.gov]
• 16. Regulation of PFAS in Wastewater Permits: Recent Guidance and Rulemaking Actions by EPA | Williams Mullen - JDSupra [jdsupra.com]
• 17. lathropgpm.com [lathropgpm.com]
• 18. newmoa.org [newmoa.org]
• 19. lcms.cz [lcms.cz]
• 20. ssi.shimadzu.com [ssi.shimadzu.com]
• 21. lcms.cz [lcms.cz]

Stabilizing intermediates in the synthesis of fluorinated molecules

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when stabilizing intermediates in the synthesis of fluorinated molecules.

Frequently Asked Questions (FAQs)

Q1: My nucleophilic fluorination reaction has a low yield and a significant amount of alkene byproduct. What is the likely cause and how can I fix it?

A: A low yield accompanied by alkene formation strongly suggests that an elimination side reaction (E1 or E2) is outcompeting your desired nucleophilic substitution (SN2). This is a common issue, particularly when the fluoride (B91410) source is too basic or the reaction temperature is too high.

Troubleshooting Steps:

• Change Fluoride Source: Switch to a less basic fluoride source. For example, if you are using tetrabutylammonium (B224687) fluoride (TBAF), consider cesium fluoride (CsF) or an amine-HF complex like triethylamine (B128534) tris(hydrofluoric acid) (Et₃N·3HF).

• Lower Reaction Temperature: Elimination reactions generally have a higher activation energy than substitution reactions. Lowering the temperature will favor the desired SN2 pathway.

• Solvent Choice: The choice of solvent can influence the reactivity of the fluoride ion. Using a nonpolar solvent can sometimes suppress background elimination reactions.

• Substrate Modification: If possible, modify the substrate to reduce steric hindrance near the reaction center, which can disfavor the SN2 pathway.

Q2: I am using an electrophilic N-F fluorinating agent like NFSI and observing catalyst degradation. What is happening?

A: The degradation of your catalyst when using N-Fluorobenzenesulfonimide (NFSI) can often be attributed to the generation of strong acidic byproducts during the reaction. These acids can degrade sensitive catalysts or ligands.

Troubleshooting Steps:

• Add a Non-Nucleophilic Base: Incorporate a mild, non-nucleophilic base (e.g., a hindered amine) into your reaction mixture to neutralize the acidic byproducts as they form.

• Select Robust Ligands: If catalyst degradation persists, consider switching to a catalyst system with more robust ligands that are resistant to acidic conditions.

• Evaluate Catalyst-Free Systems: Depending on your substrate, it may be possible to achieve the desired transformation without a catalyst, thereby avoiding this issue altogether.

Q3: How can I stabilize a carbocation intermediate generated during an electrophilic fluorination reaction?

A: Carbocation intermediates are electron-poor and highly reactive. Stabilization can be achieved by modulating the reaction environment to better accommodate the positive charge.

Stabilization Strategies:

• Use Fluorinated Solvents: Specialty fluorinated solvents, such as 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), are highly polar yet poorly nucleophilic. They are excellent at stabilizing cationic intermediates through hydrogen bonding and strong solvent polarity effects, often leading to improved reaction yields.

• Neighboring Group Participation: The fluorine atom itself can stabilize an adjacent carbocation. The lone pairs on fluorine can be donated to the vacant p-orbital of the carbocation, a phenomenon known as lone-pair resonance or +M effect. This interaction is most effective due to the good orbital overlap between carbon and fluorine, which are in the same period.[1][2][3]

• Hyperconjugation: Increasing the number of alkyl substituents on the carbon atom bearing the positive charge (tertiary > secondary > primary) enhances stability through hyperconjugation, where adjacent C-H or C-C sigma bonds donate electron density to the empty p-orbital of the carbocation.[3]

Q4: Are there specific solvent compatibility issues I should be aware of with common fluorinating agents?

A: Yes, safety and reactivity are key concerns. Many powerful fluorinating agents can react exothermically or even explosively with common laboratory solvents.[4]

• Selectfluor™: Reacts rapidly and exothermically with DMF, DMSO, and pyridine.[4] It is, however, compatible with acetonitrile (B52724) and even water.[4][5]

• Elemental Fluorine (F₂): Is highly reactive and compatible with only a few solvents, such as acetonitrile (MeCN), formic acid (HCO₂H), and sulfuric acid (H₂SO₄).[4]

• Always consult the safety data sheet (SDS) and relevant literature before mixing a fluorinating agent with a new solvent.

Troubleshooting Guides & Data

Guide 1: Optimizing Electrophilic Fluorination

Unsatisfactory results in electrophilic fluorination often stem from a mismatch between the reactivity of the substrate and the fluorinating agent. A quantitative reactivity scale can guide the selection of the appropriate N-F reagent.

Table 1: Quantitative Reactivity Scale of Electrophilic N-F Reagents This table presents the relative rate constants (krel) for various electrophilic fluorinating agents, with Selectfluor™ used as the reference standard (krel = 1.00). The data is based on kinetic studies in acetonitrile (CH₃CN).[6][7]

Reagent ID	Fluorinating Agent	Abbreviation	Relative Rate Constant (krel)
1	2,3,4,5,6-Pentachloro-N-fluoropyridinium triflate	1.30 x 10⁵
2	2,6-Dichloro-N-fluoropyridinium triflate	1.21
3	Selectfluor™	1.00 (Reference)
4	N-Fluorobenzenesulfonimide	NFSI	1.10 x 10⁻²
5	N-Fluoro-2,4,6-trimethylpyridinium triflate	1.15 x 10⁻³
6	N-Fluoro-2,6-dimethylpyridinium triflate	1.70 x 10⁻⁴
7	N-Fluoropyridinium triflate	1.20 x 10⁻⁵

Data sourced from kinetic studies measuring the rate of reaction with 1,3-dicarbonyl derivatives.[6]

Guide 2: Improving Nucleophilic Fluorination Yields

In nucleophilic fluorination, achieving high yields often requires careful optimization of the reagent, additives, and reaction conditions. The following data illustrates the impact of additives on the fluorination of 4-tert-butylbenzyl bromide.

Table 2: Effect of Additives on Nucleophilic Fluorination Yield The reaction involves the conversion of 4-tert-butylbenzyl bromide to its corresponding fluoride using the fluorinating agent [IPrH][H₂F₃]. Yields were determined by ¹H NMR.[8]

Entry	Fluorinating Agent (equiv)	Additive (DIPEA) (equiv)	Conversion (%)	Yield (%)
1	0.6	0.0	35	28
2	0.6	0.6	75	60
3	0.6	1.2	90	74
4	0.6	1.8	>99	94

DIPEA: N,N-Diisopropylethylamine[8]

Experimental Protocols & Workflows

Protocol 1: General Procedure for Low-Temperature NMR Monitoring

Detecting and characterizing unstable intermediates often requires analysis at low temperatures to slow down decomposition or subsequent reaction steps.

Objective: To prepare and analyze a reaction mixture in situ using a low-temperature NMR spectrometer to observe transient species.

Methodology:

• Safety First: Ensure you are trained on the specific variable temperature (VT) operation of your NMR spectrometer. Use only appropriate Class A borosilicate glass NMR tubes (e.g., Wilmad 507 or equivalent) rated for VT work.[9]

• Equipment Setup:

  • Connect the nitrogen transfer line from a dewar of liquid nitrogen to the spectrometer's VT unit. Ensure the dewar has a sufficient level of liquid N₂ for the duration of the experiment.[10][11]

  • Remove the standard autosampler carousel if present and place the protective cap over the magnet bore.[10]

  • Use a ceramic spinner, especially for temperatures below 223 K (-50 °C).[10]

• Sample Preparation:

  • In a separate flask cooled in a dry ice/acetone bath, dissolve the stable starting material(s) in a deuterated solvent with a low freezing point (e.g., CD₂Cl₂, toluene-d₈, THF-d₈).

  • Transfer the solution to the NMR tube and cap it.

• Cooling the Probe:

  • Insert a standard solvent sample for calibration.

  • Using the spectrometer's VT control software (e.g., Bruker's edte), gradually lower the probe temperature in steps of 10-20 °C to prevent thermal shock.[9] Allow the temperature to equilibrate at each step, which may take several minutes.[9]

  • Once the target temperature is reached and stable, eject the calibration sample.

• Data Acquisition:

  • Insert the pre-cooled sample into the magnet.

  • Lock, tune, and shim the spectrometer at the target temperature.

  • Acquire a reference spectrum of the starting materials.

  • Carefully and quickly, add the initiating reagent (e.g., fluorinating agent) to the NMR tube, re-cap, shake gently, and re-insert into the probe.

  • Immediately begin acquiring spectra (e.g., ¹H, ¹⁹F, or 2D NMR) in series to monitor the appearance and disappearance of signals corresponding to starting materials, intermediates, and products.

Diagrams and Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. Identifying Reaction Intermediates and Catalytic Active Sites Through in situ Characterization Techniques | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 5. mdpi.com [mdpi.com]
• 6. A quantitative reactivity scale for electrophilic fluorinating reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A quantitative reactivity scale for electrophilic fluorinating reagents - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. cdn.dal.ca [cdn.dal.ca]
• 11. weizmann.ac.il [weizmann.ac.il]

Avoiding decomposition of 1,1,1-Trifluoro-2-methylpropane during distillation

This technical support center provides guidance for researchers, scientists, and drug development professionals on avoiding the decomposition of 1,1,1-Trifluoro-2-methylpropane during distillation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 1,1,1-Trifluoro-2-methylpropane decomposition during distillation?

The primary cause of decomposition is believed to be thermal stress, potentially leading to dehydrofluorination, which is the elimination of a molecule of hydrogen fluoride (B91410) (HF). This reaction is often catalyzed by the presence of contaminants such as bases or certain metals.

Q2: What is the likely decomposition product of 1,1,1-Trifluoro-2-methylpropane?

The anticipated decomposition product is 3,3,3-trifluoro-2-methyl-1-propene, formed through the loss of hydrogen fluoride.

Q3: What are the signs of decomposition during distillation?

Signs of decomposition can include:

• Discoloration of the distillation pot residue.

• Lower than expected yield of the purified product.

• Inconsistent boiling point during distillation.

• Presence of unexpected peaks in analytical results (e.g., GC-MS) of the distillate.

• An acidic pH of the distillate, indicating the presence of HF.

Q4: Are there any recommended stabilizers to prevent decomposition?

While specific stabilizers for 1,1,1-Trifluoro-2-methylpropane are not extensively documented, the use of radical scavengers or weakly basic compounds that can neutralize any formed HF without promoting further elimination may be beneficial. However, introducing any additive requires careful consideration of its compatibility with the desired application of the final product and the ease of its subsequent removal.

Q5: How can I minimize the risk of decomposition?

To minimize decomposition risk, it is recommended to:

• Use the lowest possible distillation temperature by employing a vacuum.

• Ensure all glassware is scrupulously clean and free of basic or metallic residues.

• Use an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Minimize the residence time of the compound at elevated temperatures.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Low Distillation Yield	Decomposition of the starting material.	- Lower the distillation pressure to reduce the boiling point.- Check for and eliminate any sources of basic contamination in the glassware.- Analyze the distillation residue for decomposition products.
Discoloration of Pot Residue	Thermal decomposition and polymerization of byproducts.	- Reduce the pot temperature by using a higher vacuum.- Consider a shorter path distillation apparatus to minimize heating time.
Unexpected Peaks in GC-MS of Distillate	Co-distillation of decomposition products.	- Optimize the distillation conditions (e.g., use a column with higher theoretical plates for better separation).- Characterize the impurities to understand the decomposition pathway.- Implement preventative measures as outlined in the FAQs.
Acidic Distillate	Formation of Hydrogen Fluoride (HF).	- Handle the distillate with extreme care in a well-ventilated fume hood, using appropriate personal protective equipment.- Consider passing the distillate through a neutral alumina (B75360) plug to remove acidic impurities, if compatible with the final application.

Experimental Protocols

Protocol for Analysis of 1,1,1-Trifluoro-2-methylpropane and Potential Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the qualitative and quantitative analysis of 1,1,1-Trifluoro-2-methylpropane and its potential dehydrofluorination product.

1. Instrumentation:

• Gas chromatograph equipped with a mass selective detector (GC-MS).

• Capillary column suitable for volatile organic compounds (e.g., a mid-polarity column like a 5% phenyl-methylpolysiloxane).

2. Sample Preparation:

• Prepare a dilute solution of the sample (e.g., 1 µL in 1 mL) in a volatile solvent such as dichloromethane (B109758) or hexane.

• Prepare a series of standards of purified 1,1,1-Trifluoro-2-methylpropane for calibration if quantitative analysis is required.

3. GC-MS Conditions:

• Injector Temperature: 200 °C (or lower, if thermal decomposition in the injector is suspected)[1].

• Injection Mode: Split (e.g., 50:1 split ratio) to avoid column overloading.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at a rate of 10 °C/min.

  • Hold at 150 °C for 2 minutes.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 30-200.

  • Scan Speed: Sufficient to obtain at least 10-15 scans across each chromatographic peak.

4. Data Analysis:

• Identify the peak for 1,1,1-Trifluoro-2-methylpropane based on its retention time and mass spectrum.

• Search for peaks corresponding to the potential decomposition product, 3,3,3-trifluoro-2-methyl-1-propene (expected molecular ion and fragmentation pattern).

• Integrate the peak areas to determine the relative purity or to quantify against the calibration curve.

Visualizations

Caption: Troubleshooting workflow for suspected decomposition.

Caption: Plausible dehydrofluorination of 1,1,1-Trifluoro-2-methylpropane.

References

• 1. [Study on decomposed products of trichlorfon in process of gas chromatographic analysis by mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enantioselective Reactions with Fluorinated Substrates

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the improvement of enantioselectivity in reactions involving fluorinated substrates.

Frequently Asked Questions (FAQs)

Q1: Why is achieving high enantioselectivity challenging with fluorinated substrates?

A1: The introduction of fluorine can significantly alter a molecule's electronic properties, steric profile, and bond strengths.[1] Fluorine's high electronegativity can influence the acidity of adjacent protons, affecting enolate formation and reactivity.[1][2] Furthermore, the stereoelectronic effects of fluorine-containing groups can impact the binding and orientation of the substrate within the chiral catalyst's active site, which is crucial for achieving high stereocontrol.

Q2: What are the most common strategies for improving enantioselectivity in these reactions?

A2: Key strategies focus on optimizing the catalytic system. This includes:

• Catalyst and Ligand Selection: Screening a variety of chiral catalysts, such as those based on transition metals (e.g., Pd, Ni, Cu, Ru) or organocatalysts (e.g., cinchona alkaloids, primary amines), is crucial.[1][3][4] The choice of chiral ligand is often the most critical factor.[1][5]

• Reaction Conditions: Optimization of solvent, temperature, and concentration can have a dramatic effect on enantiomeric excess (ee).[1][6]

• Additives: The use of co-catalysts, bases, or acidic additives can promote the desired reaction pathway and enhance selectivity.[1][7] For example, 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) has been shown to be crucial for high enantioselectivity in some copper-catalyzed fluorinations.[1]

• Fluorinating Reagent: For direct fluorination reactions, the choice of the electrophilic fluorine source (e.g., N-fluorobenzenesulfonimide (NFSI), Selectfluor®) can influence the outcome.[1][8]

Q3: How do organocatalysts compare to transition metal catalysts for these reactions?

A3: Both catalyst types have proven effective.

• Transition Metal Catalysts: Complexes of palladium, nickel, copper, and ruthenium are widely used, often with specialized chiral ligands like bis(oxazolines) (BOX) or phosphines.[1][3] They are highly effective for a range of transformations including arylations, alkylations, and fluorinations of β-ketoesters.[1][3] A notable phenomenon is "elective" enantioselectivity, where switching the metal center (e.g., from copper to nickel) with the same ligand can completely reverse the enantioselectivity.[8]

• Organocatalysts: Chiral amines, cinchona alkaloids, and phosphoric acids are common choices.[4] They are particularly effective for activating carbonyl compounds through enamine or enolate intermediates and have been successfully applied to the fluorination of aldehydes and ketones.[6][7]

Troubleshooting Guide

Problem 1: My reaction has low enantioselectivity (low ee). What should I try?

Answer: Low enantioselectivity is a common issue. A systematic approach to troubleshooting is recommended.

• Step 1: Re-evaluate the Catalyst and Ligand. The interaction between the catalyst's chiral environment and the substrate is paramount.

  • Screen Ligands: If using a metal catalyst, screen a panel of related chiral ligands. Small structural modifications on the ligand can lead to significant improvements. For instance, bulky substituents on a ligand can enhance facial discrimination.[6]

  • Switch Catalyst Type: If an organocatalyst is providing low ee, consider a transition metal-based system, or vice versa.

• Step 2: Optimize Reaction Temperature.

  • Lower the Temperature: Generally, lower reaction temperatures lead to higher enantioselectivity by increasing the energy difference between the diastereomeric transition states. However, this may come at the cost of a slower reaction rate.[9]

• Step 3: Screen Solvents.

  • The polarity and coordinating ability of the solvent can influence catalyst aggregation, solubility, and the stability of reaction intermediates. Test a range of anhydrous, non-nucleophilic solvents like toluene, CH₂Cl₂, and 2-MeTHF.[3][6][9]

• Step 4: Investigate Additives.

  • Co-catalysts/Bases: For reactions involving enolate formation, the choice of base (e.g., Cs₂CO₃, NaOtBu) can be critical.[3] In some cases, acidic co-catalysts can improve both reactivity and selectivity.[6]

  • Slow Addition: In some cases, the slow addition of a reagent, such as the fluorinating agent, can dramatically improve enantiomeric excess.[1]

Problem 2: The reaction yield is low, or there is no conversion of the starting material.

Answer: Low reactivity can stem from several factors.

• Step 1: Check Reagent Purity and Activity.

  • Fluorinating Reagents: Electrophilic fluorinating reagents like NFSI and Selectfluor can be sensitive to moisture. Ensure they are handled under anhydrous conditions.[9]

  • Catalyst Integrity: Ensure the catalyst has not decomposed. Some catalysts are sensitive to air or moisture.

• Step 2: Increase Reaction Temperature.

  • While lower temperatures often favor enantioselectivity, some reactions require thermal energy to overcome the activation barrier. Gradually increase the temperature and monitor both conversion and ee.[9]

• Step 3: Modify the Substrate.

  • The electronic nature of the substrate is key. If applicable, consider modifying the substrate's protecting groups or other functional groups to enhance its reactivity. For example, converting a ketone to a silyl (B83357) enol ether can facilitate certain Pd-catalyzed reactions.[3]

Problem 3: I am observing multiple side products and low regioselectivity.

Answer: The formation of multiple products indicates competing reaction pathways or lack of selectivity.

• Step 1: Refine the Catalytic System.

  • Directing Groups: Employing a directing group on the substrate can force the reaction to occur at a specific site, which is a common strategy in C-H activation reactions.[4][9]

  • Catalyst/Ligand Choice: Different catalysts can exhibit different regioselectivities. For example, in the 1,3-arylfluorination of chromenes, the choice of a PyrOx ligand was crucial for high regioselectivity.[10]

• Step 2: Adjust Reaction Conditions.

  • Milder Conditions: Sensitive substrates can decompose or undergo side reactions under harsh conditions. Consider using milder bases, lower temperatures, or neutral fluorination methods.[9]

  • Fluorinating Reagent: Different fluorinating reagents can display varying selectivities. If one reagent gives a mixture of products, testing another is a valid strategy.[9]

Data Presentation: Catalyst Performance in Enantioselective Fluorination

Table 1: Transition Metal-Catalyzed Enantioselective Reactions

Reaction Type	Substrate	Catalyst / Ligand	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
Arylation	α-Fluoro amide	Pd / NHC Ligand	Toluene	RT	-	up to 94	[3]
Allylation	Fluorinated Silyl Enol Ether	[Pd(C₃H₅)Cl]₂ / L31	-	-	Moderate	up to 95	[3]
Fluorination	β-Ketoester	Ni(ClO₄)₂ / DBFOX-Ph	CH₂Cl₂	0	-	93-99	[1]
Fluorination	Oxindole	Pd Complex	2-Propanol	-	Good	75-96	[1]
Fluorination	α-Cyano Ester	Cationic Pd Complex	-	-	High	85-99	[1]

| Nucleophilic C-H Fluorination | Amide | Pd / MPASA Ligand | - | - | - | up to 94:8 er |[5] |

Table 2: Organocatalyzed Enantioselective Reactions

Reaction Type	Substrate	Catalyst	Fluorinating Agent	Solvent	Yield (%)	ee (%)	Reference
Fluorination	α-Branched Aldehyde	Chiral Primary Amine	NFSI	Toluene	High	up to 90	[6]
Fluorocyclization	Indole Derivative	Cinchona Alkaloid	NFSI / Selectfluor	-	-	Moderate-High	[11]
Fluorination	β-Dicarbonyl	β,β-Diaryl Serine	Selectfluor	-	50-99	up to 98	[7]

| Fluorination | α-Chloroaldehyde | Jørgensen–Hayashi Catalyst | NFSI | - | - | High | |

Experimental Protocols

Protocol 1: General Procedure for Ni-Catalyzed Enantioselective Fluorination of β-Ketoesters [1]

This protocol is based on the method developed by Shibata and co-workers for the fluorination of cyclic β-ketoesters.

• Preparation:

  • To an oven-dried reaction vial under an inert atmosphere (e.g., Argon or Nitrogen), add the chiral ligand DBFOX-Ph (11 mol%).

  • Add Ni(ClO₄)₂·6H₂O (10 mol%).

  • Add anhydrous CH₂Cl₂ as the solvent.

  • Stir the mixture at room temperature for 1 hour to allow for complex formation.

• Reaction:

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Add the β-ketoester substrate (1.0 equivalent).

  • Add 2,6-lutidine (1.0 equivalent).

  • Add the fluorinating agent, N-fluorobenzenesulfonimide (NFSI), in one portion.

  • Stir the reaction at 0 °C and monitor its progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

  • Extract the aqueous layer with CH₂Cl₂ (3 times).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product using silica (B1680970) gel column chromatography to obtain the α-fluoro-β-ketoester.

  • Determine the enantiomeric excess (ee) using chiral High-Performance Liquid Chromatography (HPLC).

Protocol 2: General Procedure for Organocatalytic Fluorination of α-Branched Aldehydes [6]

This protocol is based on the method for the enantioselective fluorination of α-branched aldehydes using a chiral primary amine catalyst.

• Preparation:

  • In a dry reaction vial under an inert atmosphere, dissolve the α-branched aldehyde substrate (1.0 equivalent) in toluene.

  • Add the chiral primary amine catalyst (e.g., a derivative of 1,2-diphenylethylene-1,2-diamine) (5-10 mol%).

  • If required, add a co-catalyst such as 3,5-dinitrobenzoic acid (10 mol%).

• Reaction:

  • Add N-fluorobenzenesulfonimide (NFSI) (1.1-1.5 equivalents).

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction for the disappearance of the aldehyde starting material via TLC or Gas Chromatography (GC).

• Work-up and Purification:

  • Upon completion, concentrate the reaction mixture directly onto silica gel.

  • Purify by column chromatography. Note: α-fluoroaldehydes can be unstable. For easier handling and purification, the crude aldehyde is often directly reduced to the corresponding primary alcohol.

  • Reduction Step (Optional): Dissolve the crude product in methanol (B129727) and cool to 0 °C. Add sodium borohydride (B1222165) (NaBH₄) portion-wise. Stir until the reduction is complete (monitored by TLC). Quench carefully with water, and extract with an organic solvent (e.g., ethyl acetate). Dry the organic layer, concentrate, and purify the resulting alcohol by column chromatography.

  • Determine the enantiomeric excess (ee) of the alcohol product by chiral HPLC or GC.

Visualizations

Caption: Troubleshooting workflow for low enantioselectivity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. Recent advances in stereoselective construction of fluorinated quaternary carbon centers from fluorinated compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Modern Approaches for Asymmetric Construction of Carbon−Fluorine Quaternary Stereogenic Centers: Synthetic Challenges and Pharmaceutical Needs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Enantioselective fluorination of α-branched aldehydes and subsequent conversion to α-hydroxyacetals via stereospecific C–F bond cleavage - Chemical Science (RSC Publishing) DOI:10.1039/C5SC03486H [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Development of Enantioselective Fluorination Reaction and Its Application to the Synthesis of Biologically Active Compounds [jstage.jst.go.jp]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of 1,1,1-Trifluoro-2-methylpropane and Other Fluorinated Solvents for Pharmaceutical Research

In the landscape of scientific research and pharmaceutical development, the choice of solvent is a critical parameter that can significantly influence experimental outcomes, from reaction kinetics to compound solubility and purification efficiency. Fluorinated solvents have garnered considerable interest due to their unique physicochemical properties. This guide provides a detailed comparison of 1,1,1-Trifluoro-2-methylpropane and other prevalent fluorinated solvents, offering a valuable resource for researchers, scientists, and drug development professionals.

The solvents included in this comparison are:

• 1,1,1-Trifluoro-2-methylpropane

• α,α,α-Trifluorotoluene (TFT)

• 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

• Perfluorohexane (B1679568)

Physicochemical Properties: A Tabular Comparison

The following table summarizes the key physicochemical properties of the selected fluorinated solvents. These parameters are crucial for determining the suitability of a solvent for specific applications.

Property	1,1,1-Trifluoro-2-methylpropane	α,α,α-Trifluorotoluene (TFT)	1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)	Perfluorohexane
Molecular Formula	C₄H₇F₃[1]	C₇H₅F₃	C₃H₂F₆O	C₆F₁₄
Molecular Weight ( g/mol )	112.09[1]	146.11	168.04	338.04
Boiling Point (°C)	~25 (estimated)	102	59	56
Density (g/mL)	Not available	1.19	1.596	1.68
Refractive Index	Not available	1.414	1.275	1.251
Polarity	Low	Medium	High	Low (non-polar)

Note: Data for 1,1,1-Trifluoro-2-methylpropane is limited in publicly available literature. The boiling point is an estimate based on its structure.

Performance and Applications in Drug Development

The unique properties of fluorinated solvents make them valuable in various stages of drug discovery and development.[2][3] The incorporation of fluorine into active pharmaceutical ingredients (APIs) can enhance their metabolic stability and bioavailability.[4][5][6]

• α,α,α-Trifluorotoluene (TFT) is often used as a substitute for more hazardous solvents like dichloromethane (B109758) and benzene (B151609) in organic synthesis due to its higher boiling point and similar solvent properties.[7] Its moderate polarity allows it to dissolve a wide range of organic compounds.

• 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) is a highly polar, acidic solvent known for its ability to dissolve peptides and promote the formation of specific secondary structures, such as α-helices.[8] This property is particularly useful in peptide chemistry and for studying protein folding.[8]

• Perfluorohexane is a non-polar, inert, and immiscible with both aqueous and organic solvents. This makes it an excellent solvent for fluorous synthesis, a technique that facilitates the separation of fluorinated compounds from non-fluorinated ones.

Experimental Protocols

1. Determination of Physicochemical Properties:

• Boiling Point: The boiling point can be determined using a distillation apparatus. The liquid is heated, and the temperature at which the vapor pressure equals the atmospheric pressure is recorded as the boiling point.

• Density: The density is measured using a pycnometer or a digital density meter. The mass of a known volume of the solvent is determined, and the density is calculated.

• Refractive Index: A refractometer is used to measure the refractive index of the solvent. This value provides information about the purity and composition of the liquid.

2. Solubility Assessment of an Active Pharmaceutical Ingredient (API):

The following protocol provides a general method for assessing the solubility of a solid API in a given solvent.

Workflow for API Solubility Determination

Detailed Experimental Protocol for API Solubility:

• Preparation : Accurately weigh the API and measure a precise volume of the fluorinated solvent.[9]

• Dissolution :

  • Add a small, pre-weighed amount of the API to a vial containing a known volume of the solvent at a controlled temperature.

  • Stir the mixture vigorously using a magnetic stirrer until the solid is completely dissolved.

  • Continue adding small, known increments of the API to the solution, allowing it to dissolve completely after each addition.

  • The point at which no more solid dissolves, and a small amount of excess solid remains at the bottom of the vial, indicates that a saturated solution has been formed.

• Equilibration : Allow the saturated solution to equilibrate by stirring for an extended period (e.g., 24 hours) at a constant temperature to ensure that the maximum amount of API has dissolved.

• Separation and Analysis :

  • Carefully filter the saturated solution through a syringe filter (e.g., 0.45 µm) to remove any undissolved solid.

  • Dilute an aliquot of the clear filtrate with a suitable solvent.

  • Analyze the diluted sample using a calibrated analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy, to determine the concentration of the API.

• Calculation : The solubility is expressed as the concentration of the API in the saturated solution (e.g., in mg/mL or mol/L).

Conclusion

The choice of a fluorinated solvent is highly dependent on the specific requirements of the application. While established solvents like TFT, HFIP, and perfluorohexane have well-defined roles in pharmaceutical research, emerging solvents like 1,1,1-Trifluoro-2-methylpropane may offer unique advantages. Further research is needed to fully characterize the properties and potential applications of 1,1,1-Trifluoro-2-methylpropane. The experimental protocols outlined in this guide provide a framework for researchers to systematically evaluate and compare the performance of different fluorinated solvents for their specific needs.

References

• 1. 1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. pharmtech.com [pharmtech.com]
• 5. Fluorine-Containing Drug Administration in Rats Results in Fluorination of Selected Proteins in Liver and Brain Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmtech.com [pharmtech.com]
• 7. researchgate.net [researchgate.net]
• 8. 1,1,1,3,3,3-Hexafluoro-2-propanol and 2,2,2-trifluoroethanol solvents induce self-assembly with different surface morphology in an aromatic dipeptide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]

A Comparative Guide to Refrigerants: 1,1,1-Trifluoroethane (R-143a) and the Quest for Alternatives

An in-depth analysis of 1,1,1-Trifluoroethane (R-143a) as a refrigerant is presented, alongside a discussion on the significant data gap for a potential alternative, 1,1,1-Trifluoro-2-methylpropane. This guide is intended for researchers, scientists, and professionals in drug development and other fields requiring precise thermal management.

In the ongoing search for efficient and environmentally responsible refrigerants, a thorough evaluation of existing and potential compounds is crucial. This guide provides a comprehensive overview of 1,1,1-Trifluoroethane, a widely recognized but high global warming potential (GWP) refrigerant. It also highlights the current lack of available performance data for 1,1,1-Trifluoro-2-methylpropane, underscoring the challenges in identifying and validating new refrigerant candidates.

1,1,1-Trifluoroethane (R-143a): A Detailed Profile

1,1,1-Trifluoroethane, commercially known as R-143a, is a hydrofluorocarbon (HFC) that has been utilized as a refrigerant, often as a component in blended mixtures.[1] It is a colorless gas under standard conditions.[2] Unlike chlorofluorocarbons (CFCs), R-143a does not contain chlorine and therefore does not contribute to ozone layer depletion.[1]

Physicochemical and Thermodynamic Properties

A summary of the key properties of R-143a is presented in the table below. These properties are critical for modeling and understanding its performance in a refrigeration cycle.

Property	Value
Chemical Formula	C2H3F3
Molar Mass	84.04 g/mol
Boiling Point	-47.6 °C
Critical Temperature	73 °C[2]
ASHRAE Designation	R-143a
ASHRAE Safety Group	A2L

Refrigerant Performance and Applications

R-143a has been used in various refrigeration applications due to its thermodynamic properties.[1] Its performance is typically evaluated within a vapor-compression refrigeration cycle, the most widely used method for air conditioning and refrigeration.[3]

Environmental Impact

Despite its zero ozone depletion potential, R-143a has a high global warming potential (GWP), estimated to be 4300 times that of carbon dioxide over a 100-year period.[1] This has led to regulatory actions and a search for more environmentally benign alternatives.

1,1,1-Trifluoro-2-methylpropane: An Uncharacterized Alternative

In contrast to the extensive data available for R-143a, there is a significant lack of information regarding the refrigerant properties and performance of 1,1,1-Trifluoro-2-methylpropane. Searches of scientific literature and chemical databases have not yielded experimental data on its thermodynamic properties, cooling capacity, or energy efficiency as a refrigerant. Furthermore, it does not have an assigned ASHRAE designation, which is a standard naming convention for refrigerants.[4][5][6][7][8] This absence of data prevents a direct and meaningful comparison with R-143a at this time.

Experimental Protocols for Refrigerant Performance Evaluation

The evaluation of a potential refrigerant involves a series of standardized experimental procedures to determine its thermodynamic properties and performance in a refrigeration system. These protocols are essential for generating the data necessary for a comprehensive comparison.

Thermodynamic Property Measurement

Accurate measurement of thermodynamic properties is fundamental to understanding a refrigerant's behavior. Key properties and the experimental methods to determine them include:

• Vapor Pressure: Measured using a static or dynamic equilibrium apparatus.

• Density: Determined using a vibrating tube densimeter.[9]

• Heat Capacity: Measured by calorimetry.

• Thermal Conductivity and Viscosity: Determined using methods such as the transient hot-wire method for thermal conductivity and a vibrating-wire viscometer for viscosity.[10]

Vapor-Compression Refrigeration Cycle Analysis

The performance of a refrigerant is ultimately assessed in a working refrigeration system. A standard vapor-compression refrigeration cycle test rig is typically used.[11][12] The key components of this cycle are the compressor, condenser, expansion valve, and evaporator.[3][12]

The experimental procedure involves:

• Charging the system with the refrigerant under investigation.

• Operating the system under controlled conditions (e.g., specified evaporator and condenser temperatures).

• Measuring key parameters such as temperatures and pressures at various points in the cycle, refrigerant mass flow rate, and compressor power consumption.[13][14]

From these measurements, critical performance indicators are calculated:

• Refrigerating Effect: The amount of heat absorbed by the refrigerant in the evaporator.

• Compressor Work: The energy consumed by the compressor.

• Coefficient of Performance (COP): The ratio of the refrigerating effect to the compressor work. A higher COP indicates greater efficiency.

The following diagram illustrates the logical workflow for evaluating and comparing refrigerants.

Caption: Workflow for the evaluation and comparison of refrigerant performance.

Conclusion

1,1,1-Trifluoroethane (R-143a) is a well-characterized refrigerant with known performance attributes but significant environmental drawbacks due to its high GWP. The scientific community is actively seeking low-GWP alternatives to mitigate climate impact. While 1,1,1-Trifluoro-2-methylpropane represents a potential area of investigation, the current absence of performance data makes any comparison with established refrigerants like R-143a impossible. This highlights the critical need for comprehensive experimental evaluation of novel compounds to identify viable and sustainable next-generation refrigerants. The experimental protocols outlined in this guide provide a standardized framework for such evaluations, ensuring that new candidates are rigorously assessed for their performance, safety, and environmental impact.

References

• 1. 1,1,1-Trifluoroethane - Wikipedia [en.wikipedia.org]
• 2. 1,1,1-Trifluoroethane [chemeurope.com]
• 3. Vapor-compression refrigeration - Wikipedia [en.wikipedia.org]
• 4. 2019 ANSI/ASHRAE Standard 34 Designation and Safety Classification of Refrigerants [codes.iccsafe.org]
• 5. refrigerantsensor.com [refrigerantsensor.com]
• 6. freelearningpoints.com [freelearningpoints.com]
• 7. ozone.unep.org [ozone.unep.org]
• 8. ANSI/ASHRAE Standard 34-2004 Designation and Safety Classification of Refrigerants | Building CodeHub [codehub.building.govt.nz]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. araner.com [araner.com]
• 12. resources.saylor.org [resources.saylor.org]
• 13. scribd.com [scribd.com]
• 14. files.core.ac.uk [files.core.ac.uk]

Validating the Structure of 1,1,1-Trifluoro-2-methylpropane: A Spectroscopic Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 1,1,1-Trifluoro-2-methylpropane. By comparing predicted spectral data against potential isomeric impurities or alternative structures, this document serves as a valuable resource for the validation of this fluorinated compound in research and development settings.

Spectroscopic Data Summary

The structural confirmation of 1,1,1-Trifluoro-2-methylpropane (C4H7F3) relies on the unique signals generated by its distinct chemical environment.[1] The following tables summarize the predicted quantitative data for its ¹H NMR, ¹³C NMR, and mass spectra.

Table 1: Predicted ¹H NMR Data for 1,1,1-Trifluoro-2-methylpropane

Signal	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
a	1.15	Doublet	6.8	6H	-CH(CH₃)₂
b	2.50	Multiplet (septet of quartets)	J_H-H = 6.8, J_H-F = 10.2	1H	-CH(CH₃)₂

Table 2: Predicted ¹³C NMR Data for 1,1,1-Trifluoro-2-methylpropane

Signal	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
1	22.5	Singlet	-	-CH(CH₃)₂
2	35.8	Quartet	J_C-F ≈ 25	-CH(CH₃)₂
3	128.0	Quartet	J_C-F ≈ 275	-CF₃

Table 3: Predicted Mass Spectrometry Data for 1,1,1-Trifluoro-2-methylpropane

m/z	Relative Abundance (%)	Proposed Fragment
112	5	[M]⁺
97	80	[M - CH₃]⁺
69	100	[CF₃]⁺
43	40	[CH(CH₃)₂]⁺

Experimental Protocols

To acquire the data presented above, the following experimental procedures are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the synthesized 1,1,1-Trifluoro-2-methylpropane in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Set the spectral width to cover a range of -1 to 10 ppm.

  • Employ a pulse angle of 30-45 degrees with a relaxation delay of 1-2 seconds.

  • Accumulate at least 16 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon spectrum with proton decoupling.

  • Set the spectral width to cover a range of 0 to 150 ppm.

  • Use a standard pulse program for quantitative ¹³C NMR with a sufficient relaxation delay (e.g., 5 seconds) to ensure accurate integration if needed, although routine identification relies on chemical shifts and multiplicities.

  • Accumulate a sufficient number of scans (e.g., 1024 or more) to achieve a good signal-to-noise ratio.

• Data Processing: Process the acquired Free Induction Decays (FIDs) with an appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Reference the ¹H and ¹³C spectra to the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H and δ = 77.16 ppm for ¹³C).

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of 1,1,1-Trifluoro-2-methylpropane in a volatile solvent (e.g., methanol (B129727) or acetonitrile) into the mass spectrometer via direct infusion or through a gas chromatography (GC) system for separation from any potential volatile impurities.

• Ionization: Employ Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Use a quadrupole or time-of-flight (TOF) mass analyzer.

• Data Acquisition: Acquire the mass spectrum over a mass-to-charge (m/z) range of 10 to 200.

Structural Validation Workflow

The following diagram illustrates the logical workflow for the structural validation of 1,1,1-Trifluoro-2-methylpropane using the described spectroscopic techniques.

Caption: Workflow for Spectroscopic Validation.

Comparison with Alternative Structures

The predicted data provides a clear distinction from potential isomers. For instance, an isomer such as 1,1,1-Trifluoro-3-methylpropane would exhibit a more complex ¹H NMR spectrum with three distinct signals (a triplet, a multiplet, and another multiplet) and a different fragmentation pattern in the mass spectrum. The presence of a highly deshielded quartet in the ¹³C NMR spectrum is a strong indicator of the -CF₃ group, and its coupling to the adjacent methine carbon further solidifies the proposed structure. The observation of the characteristic loss of a methyl group (m/z 97) and the stable trifluoromethyl cation (m/z 69) in the mass spectrum are also key identifiers for 1,1,1-Trifluoro-2-methylpropane.

References

• 1. NMR Prediction - ChemAxon's tool to predict Nuclear Magnetic Resonance spectra [cdb.ics.uci.edu]

The "Super-Methyl": A Comparative Guide to Trifluoromethyl Versus Methyl Group Effects in Molecules

In the landscape of medicinal chemistry and drug development, the strategic substitution of a methyl (CH₃) group with a trifluoromethyl (CF₃) group has emerged as a powerful tool for optimizing the pharmacological profile of lead compounds. This "super-methyl" bioisostere imparts a unique combination of steric and electronic properties that can profoundly influence a molecule's lipophilicity, metabolic stability, and target binding affinity. This guide provides a comprehensive comparison of these two critical functional groups, supported by experimental data and detailed methodologies, to aid researchers in making informed decisions during the molecular design process.

Physicochemical Properties: A Head-to-Head Comparison

The substitution of hydrogen atoms with highly electronegative fluorine atoms in the methyl group dramatically alters its fundamental properties. The trifluoromethyl group is significantly more electron-withdrawing and, in many contexts, more lipophilic than its methyl counterpart. These differences are quantified by various experimentally determined parameters.

Property	Methyl Group (CH₃)	Trifluoromethyl Group (CF₃)	Impact on Drug Design
Hansch Lipophilicity Parameter (π)	+0.56	+0.88[1][2]	The higher π value of the CF₃ group generally increases a molecule's lipophilicity, which can enhance its ability to cross biological membranes, such as the blood-brain barrier.[3]
Electronic Effect (Hammett Parameter, σ)	-0.17 (Electron-donating)	+0.54 (Strongly electron-withdrawing)	The potent electron-withdrawing nature of the CF₃ group can significantly alter the pKa of nearby acidic or basic centers, influencing ionization at physiological pH and modulating interactions with biological targets.[3][4]
Size (van der Waals radius)	~2.0 Å	~2.7 Å	The larger size of the CF₃ group can lead to more favorable van der Waals interactions within a binding pocket, potentially increasing binding affinity and selectivity.[1][2]
C-H vs. C-F Bond Dissociation Energy	~414.2 kJ/mol (for C-H)[1][2]	~485.3 kJ/mol (for C-F)[1][2]	The exceptional strength of the C-F bond makes the CF₃ group highly resistant to metabolic oxidation, a key advantage for improving a drug's half-life.[1][2][3]

Metabolic Stability: Blocking the Path of Degradation

One of the most significant advantages of the trifluoromethyl group is its ability to enhance a molecule's metabolic stability.[3][5] The primary route of metabolism for many drugs involves the oxidation of C-H bonds by cytochrome P450 (CYP) enzymes.[5] Replacing a metabolically vulnerable methyl group with a robust trifluoromethyl group can effectively block this metabolic pathway, leading to a longer drug half-life and improved bioavailability.[5]

A comparative study on picornavirus inhibitors demonstrated this protective effect. An analog with a methyl group on an isoxazole (B147169) ring was susceptible to hydroxylation. Replacing this methyl group with a trifluoromethyl group not only prevented hydroxylation at that position but also conferred a global protective effect on the entire molecule, significantly reducing the number of metabolites.[6]

Impact on Metabolic Profile:

Parameter	Methyl-Substituted Compound	Trifluoromethyl-Substituted Compound	Rationale
In vitro Half-life (t½)	Shorter	Longer	The CF₃ group's resistance to enzymatic cleavage slows down the rate of metabolism, leading to a longer persistence of the parent drug.[5]
Intrinsic Clearance (CLᵢₙₜ)	Higher	Lower	By blocking a primary site of metabolism, the overall metabolic capacity of the liver for the compound is reduced.[5]
Number of Metabolites	Generally higher	Significantly reduced	Inhibition of a major metabolic pathway limits the formation of downstream metabolic products.[5]

Binding Affinity and Biological Activity: A Double-Edged Sword

The impact of a CH₃ to CF₃ substitution on binding affinity is highly context-dependent. While the unique properties of the trifluoromethyl group can lead to enhanced binding, this is not a universal outcome. A statistical analysis of over 28,000 compound pairs revealed that, on average, this substitution does not improve bioactivity.[7][8] However, in a significant subset (9.19%), the replacement led to at least a tenfold increase in biological activity.[7][8]

The benefits of the CF₃ group are often realized through:

• Enhanced Hydrophobic Interactions: The increased lipophilicity and larger size of the CF₃ group can lead to more extensive and favorable hydrophobic interactions within the target's binding site.[1]

• Favorable Multipolar Interactions: The polarized C-F bonds can engage in unique, orthogonal multipolar interactions with protein backbones, such as C-F···C=O interactions, that are not possible with a methyl group.[9] These can significantly contribute to binding affinity.[9]

• Modulation of Agonist/Antagonist Activity: In some cases, replacing a CF₃ group can dramatically alter the functional activity of a ligand. For a glucocorticoid receptor ligand, replacing the trifluoromethyl group with a larger, non-fluorinated group maintained binding potency but switched the ligand's behavior from an agonist to an antagonist.[10][11]

A study on menin-MLL inhibitors demonstrated that substituting a methyl group with a trifluoromethyl group resulted in an over 8-fold increase in inhibitory activity, highlighting the positive impact of the fluorine atoms on binding affinity in that specific context.[9]

Experimental Protocols

In Vitro Microsomal Stability Assay

This assay is a standard method for evaluating the metabolic stability of a compound in the early stages of drug discovery.

Objective: To determine the rate at which a compound is metabolized by liver microsomes, which contain a high concentration of CYP enzymes.

Methodology:

• Preparation: A reaction mixture is prepared containing the test compound, liver microsomes (e.g., from human or monkey), and a buffered solution at physiological pH (typically 7.4).

• Initiation: The metabolic reaction is initiated by the addition of the cofactor NADPH, which is essential for CYP enzyme activity.

• Incubation: The reaction mixture is incubated at 37°C. Aliquots are taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

• Quenching: The metabolic reaction in each aliquot is stopped by adding a quenching solution, typically a cold organic solvent like acetonitrile, which also serves to precipitate the microsomal proteins.

• Analysis: The samples are centrifuged to remove the precipitated proteins. The supernatant, containing the remaining parent drug, is then analyzed by a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method to quantify the concentration of the parent drug at each time point.

• Data Analysis: The natural logarithm of the percentage of the remaining parent drug is plotted against time. The slope of the resulting linear regression provides the elimination rate constant (k). From this, the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLᵢₙₜ) can be calculated.[5]

Octanol-Water Partition Coefficient (LogP) Determination

LogP is a measure of a compound's lipophilicity and is a critical parameter in predicting its pharmacokinetic properties.

Objective: To determine the ratio of a compound's concentration in a non-polar solvent (n-octanol) to its concentration in a polar solvent (water) at equilibrium.

Methodology:

• Preparation: A solution of the test compound is prepared in either water or n-octanol.

• Partitioning: Equal volumes of the n-octanol and water phases are mixed in a vial containing the test compound.

• Equilibration: The mixture is shaken vigorously to allow the compound to partition between the two phases until equilibrium is reached.

• Separation: The mixture is then centrifuged to ensure complete separation of the two phases.

• Quantification: The concentration of the compound in each phase is determined using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

• Calculation: The LogP value is calculated as the base-10 logarithm of the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.

Visualizing the Impact

References

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. nbinno.com [nbinno.com]
• 4. Trifluoromethyl group - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hepatic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Rational Design of Orthogonal Multipolar Interactions with Fluorine in Protein–Ligand Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Trifluoromethyl group as a pharmacophore: effect of replacing a CF3 group on binding and agonist activity of a glucocorticoid receptor ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Performance of 1,1,1-Trifluoro-2-methylpropane as a Non-Polar Medium: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 1,1,1-trifluoro-2-methylpropane as a non-polar medium against commonly used alternatives such as hexane (B92381), cyclohexane, and toluene. The objective is to evaluate its potential performance in applications relevant to pharmaceutical and chemical research, including organic synthesis and natural product extraction. This analysis is based on available physicochemical data and performance data for the alternative solvents in established experimental protocols.

Physicochemical Properties: A Comparative Overview

The selection of a solvent is critical for the success of a chemical reaction or extraction process. The following table summarizes the key physicochemical properties of 1,1,1-trifluoro-2-methylpropane and its alternatives. While experimental performance data for 1,1,1-trifluoro-2-methylpropane is limited in publicly accessible literature, its properties suggest it may serve as a viable, less flammable alternative to traditional non-polar solvents in certain applications.

Property	1,1,1-Trifluoro-2-methylpropane	n-Hexane	Cyclohexane	Toluene
Molecular Formula	C₄H₇F₃[1]	C₆H₁₄[2]	C₆H₁₂[3]	C₇H₈
Molecular Weight ( g/mol )	112.09[1]	86.18	84.16[3]	92.14
Boiling Point (°C)	Not available	68.7[2]	80.7[3]	110.6
Melting Point (°C)	Not available	-95[2]	6.55[4]	-95
Density (g/mL at 20°C)	Not available	0.659	0.779[3]	0.867
Flash Point (°C)	Not available	-22	-20	4
Solubility in Water	Not available	Insoluble	Insoluble[3]	Insoluble
Dielectric Constant	Not available	1.88	2.02	2.38

Performance in Key Applications

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis, particularly in drug discovery for the formation of carbon-carbon bonds. The choice of solvent can significantly impact reaction yield and kinetics. Toluene is a widely used non-polar solvent for this reaction.

Solvent	Catalyst System	Base	Temperature (°C)	Reaction Time	Yield (%)	Reference
Toluene	Pd(OAc)₂	K₃PO₄·7H₂O	75	5 min	99	[5]
THF/H₂O	Pd/PtBu₃	-	-	-	-	[6]
Dioxane/H₂O	-	-	-	-	-	[7]

While no specific data exists for 1,1,1-trifluoro-2-methylpropane in Suzuki coupling, fluorinated solvents are known to sometimes offer unique solubility and reactivity profiles. Further experimental investigation is required to determine its efficacy.

Extraction of Natural Products

The extraction of bioactive compounds from natural sources is a critical step in drug discovery. Non-polar solvents are essential for isolating non-polar compounds. Hexane is a benchmark solvent in this field, known for its high extraction efficiency for oils and lipids.[2][4]

Solvent	Extraction Method	Target Compound	Extraction Efficiency (%)	Reference
n-Hexane	Soxhlet/Maceration	Botanical Oils	95-99	[8]
Cyclohexane	-	Essential Oils, Phytochemicals	Effective	[3]
Toluene	Pressurized Liquid Extraction	Fullerenes	75-95	[9]

Given its non-polar nature, 1,1,1-trifluoro-2-methylpropane could be a potential solvent for the extraction of non-polar natural products. Its higher density compared to hexane might offer advantages in phase separation. However, its extraction efficiency needs to be experimentally determined.

Experimental Protocols

Suzuki-Miyaura Cross-Coupling Reaction in Toluene

This protocol describes a general procedure for a ligand-free Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl halide (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (1-2 mol%)

• Potassium phosphate (B84403) tribasic heptahydrate (K₃PO₄·7H₂O) (2.0 equiv.)

• Toluene (anhydrous)

• Schlenk flask or sealed tube

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask or sealed tube under an inert atmosphere, add the aryl halide, arylboronic acid, and K₃PO₄·7H₂O.[10]

• Add Pd(OAc)₂ to the flask.

• Add anhydrous toluene.

• Seal the vessel and heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C).[10]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired biaryl product.[10]

Extraction of Natural Products with n-Hexane

This protocol outlines a general procedure for the extraction of non-polar compounds from plant material using n-hexane.

Materials:

• Dried and powdered plant material

• n-Hexane

• Soxhlet apparatus or maceration vessel

• Rotary evaporator

Procedure (Soxhlet Extraction):

• Place the powdered plant material in a thimble.

• Place the thimble in the Soxhlet extractor.

• Fill the round-bottom flask with n-hexane.

• Heat the flask to the boiling point of n-hexane. The solvent vapor will travel up to the condenser, condense, and drip onto the plant material, extracting the non-polar compounds.

• Continue the extraction for a sufficient period (typically several hours) until the solvent running through the siphon is colorless.

• After extraction, cool the apparatus and remove the flask containing the n-hexane extract.

• Concentrate the extract using a rotary evaporator to remove the n-hexane and obtain the crude extract.

Procedure (Maceration):

• Soak the powdered plant material in n-hexane in a sealed container.[11]

• Allow the mixture to stand for a specified period (e.g., 24-72 hours) with occasional agitation.[8][11]

• Filter the mixture to separate the extract from the solid plant material.

• Concentrate the filtrate using a rotary evaporator to obtain the crude extract.

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General workflow for solvent extraction of natural products.

References

• 1. 1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Towards Substitution of Hexane as Extraction Solvent of Food Products and Ingredients with No Regrets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyclohexane for Extraction: An Overview - Shandong Qibo New Energy Co., Ltd. [qiboch.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. alliancechemical.com [alliancechemical.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. scielo.br [scielo.br]

The Taming of Lipophilicity: A Comparative Guide to tert-Butyl and Trifluoromethyl Moieties in Drug Design

For researchers, scientists, and drug development professionals, managing a drug candidate's lipophilicity is a critical balancing act. While adequate lipophilicity is essential for membrane permeability and reaching biological targets, excessive lipophilicity can lead to poor solubility, increased metabolic breakdown, and off-target toxicity.[1][2] This guide provides a comparative analysis of two common structural motifs used to modulate lipophilicity: the tert-butyl group, a classic lipophilic enhancer, and its fluorinated bioisostere, the trifluoromethyl group.

While the specific molecule 1,1,1-Trifluoro-2-methylpropane is not directly employed to enhance drug lipophilicity, its constituent parts—a tert-butyl scaffold and a trifluoromethyl group—represent a key strategic choice in medicinal chemistry. The decision to use a simple hydrocarbon group versus a fluorinated analogue can significantly impact a drug candidate's physicochemical properties and ultimate clinical success.

Quantitative Comparison of Lipophilicity

The octanol-water partition coefficient (LogP) and distribution coefficient (LogD) are standard measures of lipophilicity. The following table summarizes experimental data comparing the lipophilicity of parent compounds with their tert-butyl and trifluoromethyl-containing analogues.

Parent Compound	tert-Butyl Analogue	LogP/LogD of tert-Butyl Analogue	Trifluoromethyl Analogue	LogP/LogD of Trifluoromethyl Analogue	Reference
Benzene	tert-Butylbenzene	2.11	Trifluoromethylbenzene	2.28	[3]
Proline	(4R)-4-methyl-proline	-1.13	(4R)-4-trifluoromethyl-proline	-0.63	[4]
Bosentan Analogue	Compound with tert-butyl	4.2	Compound with trifluoromethyl	4.0	[5]
Phenylcyclopropane	Phenylcyclopropane	3.34	1-phenyl-1-(trifluoromethyl)cyclopropane	3.86	[1]

Note: LogP and LogD values are highly dependent on the specific molecular scaffold and the experimental conditions under which they were measured.

Experimental Protocols

Accurate determination of lipophilicity is crucial for structure-activity relationship (SAR) studies. The two most common methods are the shake-flask method and high-performance liquid chromatography (HPLC).

Shake-Flask Method for LogP/LogD Determination

The shake-flask method is the gold standard for directly measuring partition coefficients.[6]

Protocol:

• Preparation of Phases: Prepare n-octanol saturated with an aqueous buffer (e.g., phosphate-buffered saline, PBS, at pH 7.4 for LogD) and the aqueous buffer saturated with n-octanol. This pre-saturation is critical to ensure thermodynamic equilibrium.[7]

• Compound Dissolution: A small, accurately weighed amount of the test compound is dissolved in the pre-saturated aqueous phase.

• Partitioning: A known volume of the pre-saturated n-octanol is added to the aqueous solution of the compound.

• Equilibration: The biphasic mixture is gently agitated (e.g., shaken or stirred) for a sufficient period (often several hours) to allow the compound to reach equilibrium between the two phases.[8] The mixture is then allowed to stand undisturbed for complete phase separation.[9]

• Quantification: The concentration of the compound in each phase is determined using a suitable analytical technique, such as UV-Vis spectroscopy or liquid chromatography-mass spectrometry (LC-MS).[6][8]

• Calculation: The LogP (for non-ionizable compounds) or LogD (for ionizable compounds at a specific pH) is calculated as the base-10 logarithm of the ratio of the compound's concentration in the n-octanol phase to its concentration in the aqueous phase.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Estimating Lipophilicity

RP-HPLC offers a higher throughput method for estimating lipophilicity by correlating a compound's retention time on a nonpolar stationary phase with known LogP/LogD values of a set of standards.[10]

Protocol:

• System Preparation: An HPLC system equipped with a C18 reversed-phase column is used. The mobile phase typically consists of a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol.[11]

• Calibration: A series of standard compounds with well-established LogP values are injected into the HPLC system to generate a calibration curve by plotting their retention times against their known LogP values.[12]

• Sample Analysis: The test compound is dissolved in a suitable solvent and injected into the HPLC system under the same conditions used for the standards.

• Determination of Retention Time: The retention time of the test compound is measured.

• Estimation of LogP/LogD: The LogP or LogD of the test compound is estimated by interpolating its retention time on the calibration curve.

Bioisosteric Replacement Strategy

The strategic replacement of a functional group with another that has similar physical or chemical properties is known as bioisosterism. This is a fundamental concept in drug design to optimize a molecule's properties. The diagram below illustrates the bioisosteric replacement of a methyl group (a component of the tert-butyl group) with a trifluoromethyl group to modulate a drug candidate's lipophilicity.

Caption: Bioisosteric replacement workflow for lipophilicity modulation.

Discussion and Conclusion

The choice between a tert-butyl group and a trifluoromethyl group is not merely about increasing lipophilicity. While the tert-butyl group is a reliable choice for increasing the nonpolar character of a molecule, it can be a site of metabolic attack (oxidation of the methyl groups), leading to rapid clearance from the body.[5]

The trifluoromethyl group, on the other hand, offers a more nuanced approach. Due to the high electronegativity of fluorine atoms, the C-F bond is very strong, making the trifluoromethyl group highly resistant to metabolic oxidation.[13] Its effect on lipophilicity can be context-dependent. In some cases, it can increase lipophilicity compared to a methyl group, while in other contexts, the introduction of fluorine can lead to a decrease in lipophilicity by altering the molecule's overall electronic properties and interactions with water.[2][14]

References

• 1. Evaluation of tert-butyl isosteres: case studies of physicochemical and pharmacokinetic properties, efficacies, and activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Comparative effects of trifluoromethyl- and methyl-group substitutions in proline - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C8NJ02631A [pubs.rsc.org]
• 5. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Shake Flask logK - Lokey Lab Protocols [lokeylab.wikidot.com]
• 8. enamine.net [enamine.net]
• 9. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy [jove.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Log D versus HPLC derived hydrophobicity: The development of predictive tools to aid in the rational design of bioactive peptoids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the stability of 1,1,1-Trifluoro-2-methylpropane against similar compounds

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Stability

In the realm of drug discovery and development, the stability of a molecule is a critical determinant of its therapeutic potential and viability. Enhanced stability can lead to improved pharmacokinetic profiles, longer shelf life, and more predictable in vivo behavior. The introduction of fluorine atoms into a molecule is a common strategy to enhance its stability. This guide provides a comparative analysis of the stability of 1,1,1-Trifluoro-2-methylpropane against its non-fluorinated analog, isobutane (B21531) (2-methylpropane), and other similar compounds.

Direct experimental data for the stability of 1,1,1-Trifluoro-2-methylpropane is limited in publicly available literature. Therefore, this comparison is based on the established stability of isobutane and the well-documented effects of trifluoromethyl groups on the stability of organic compounds. These principles are supported by data from analogous fluorinated molecules where accessible.

Physicochemical Properties

A fundamental understanding of a compound's physical properties is essential before delving into its stability. The table below summarizes key physicochemical properties of 1,1,1-Trifluoro-2-methylpropane and its non-fluorinated counterpart, isobutane.

Property	1,1,1-Trifluoro-2-methylpropane	Isobutane (2-methylpropane)
Molecular Formula	C₄H₇F₃	C₄H₁₀
Molecular Weight	112.09 g/mol	58.12 g/mol
Boiling Point	Not available	-11.7 °C
Melting Point	Not available	-159.6 °C
Density	Not available	0.593 g/cm³ (at 20 °C)

Comparative Stability Analysis

The stability of a compound can be assessed in three primary domains: thermal, chemical, and metabolic. The following table provides a comparative overview of the stability of 1,1,1-Trifluoro-2-methylpropane and isobutane in these areas. The data for isobutane is derived from experimental findings, while the assessment for 1,1,1-Trifluoro-2-methylpropane is based on established principles of fluorine chemistry.

Stability Type	1,1,1-Trifluoro-2-methylpropane (Predicted)	Isobutane (2-methylpropane) (Experimental Data)	Rationale for Prediction/Supporting Data
Thermal Stability	High	Moderate (Decomposition at 330-350 °C)[1]	The carbon-fluorine (C-F) bond (bond energy ~485 kJ/mol) is significantly stronger than the carbon-hydrogen (C-H) bond (~413 kJ/mol), leading to a higher energy requirement for thermal decomposition.
Chemical Stability	High	Moderate	The electron-withdrawing effect of the trifluoromethyl group reduces the reactivity of the molecule towards electrophiles and nucleophiles. Isobutane is generally stable but reacts with strong oxidizing agents and halogens under UV light[2].
Metabolic Stability	High	Low to Moderate	The C-F bonds are resistant to cleavage by metabolic enzymes, such as cytochrome P450. Fluorination at potential sites of metabolism blocks these pathways. Isobutane is known to be metabolized in vivo to tert-butanol (B103910) by liver microsomes[2][3].

Experimental Protocols

To empirically determine the stability of novel compounds, a suite of standardized experimental protocols is employed. Below are detailed methodologies for assessing thermal, chemical, and metabolic stability.

Thermal Stability Assessment: Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which a compound begins to decompose.

Methodology:

• A small, precisely weighed sample of the compound is placed in a high-purity ceramic or platinum pan.

• The pan is placed in a thermogravimetric analyzer.

• The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• The mass of the sample is continuously monitored as a function of temperature.

• The onset temperature of decomposition is identified as the point at which a significant loss of mass is observed.

Chemical Stability Assessment: Forced Degradation Studies

Objective: To evaluate the stability of a compound under various chemical stress conditions.

Methodology:

• Solutions of the test compound are prepared in various media, including acidic (e.g., 0.1 N HCl), basic (e.g., 0.1 N NaOH), and oxidative (e.g., 3% H₂O₂).

• Control samples in neutral aqueous solution are also prepared.

• The solutions are incubated at a controlled temperature (e.g., 40 °C) for a defined period (e.g., 24, 48, 72 hours).

• At each time point, an aliquot is withdrawn and analyzed by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC), to quantify the remaining parent compound and detect any degradation products.

Metabolic Stability Assessment: In Vitro Liver Microsomal Assay

Objective: To determine the rate of metabolism of a compound by liver enzymes.

Methodology:

• The test compound is incubated with pooled human liver microsomes at a standard concentration (e.g., 1 µM).

• The reaction is initiated by the addition of a NADPH-regenerating system.

• The incubation is carried out at 37 °C.

• Aliquots are removed at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes) and the reaction is quenched by the addition of a cold organic solvent (e.g., acetonitrile).

• The samples are centrifuged to precipitate proteins.

• The supernatant is analyzed by LC-MS/MS to quantify the concentration of the parent compound remaining at each time point.

• The half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) of the compound are then calculated from the rate of disappearance.[4][5][6][7]

Visualizing Stability Factors and Experimental Workflow

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate the key factors influencing the stability of the compounds and the workflow of a typical metabolic stability assay.

Factors influencing the stability of the compared compounds.

A typical workflow for an in vitro metabolic stability assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Study on the metabolism of volatile hydrocarbons in mice--propane, n-butane, and iso-butane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isobutane | C4H10 | CID 6360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mttlab.eu [mttlab.eu]
• 5. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. charnwooddiscovery.com [charnwooddiscovery.com]

A Researcher's Guide to the Cross-Validation of Experimental and Computational Data for Fluorinated Alkanes

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, offering the potential to fine-tune key physicochemical properties such as lipophilicity, solubility, and metabolic stability. The unique electronic properties of fluorine can significantly impact a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. To harness the full potential of fluorination, a robust cross-validation of experimental data with computational predictions is paramount. This guide provides a framework for this validation process, offering objective comparisons of performance and detailed experimental methodologies.

The synergy between in silico and in vitro methods accelerates the drug discovery pipeline. Computational models provide rapid, cost-effective screening of virtual libraries, while experimental data offers the real-world validation necessary to confirm these predictions and guide further optimization.

Cross-Validation Workflow

A systematic approach to cross-validating experimental and computational data is essential for making informed decisions in drug development. The following workflow outlines the key steps in this iterative process.

A streamlined workflow for the cross-validation of computational and experimental data.

Data Presentation: A Comparative Analysis

Clear and concise data presentation is crucial for comparing experimental and computational results. The following tables provide a comparative overview of key physicochemical properties for a selection of fluorinated alkanes.

Lipophilicity (logP)

Lipophilicity, often expressed as the logarithm of the partition coefficient (logP), is a critical parameter influencing a drug's membrane permeability and overall bioavailability.

Compound	Experimental logP[1][2]	Calculated logP (GAFF2)[2]
Butane	2.89	2.85
1-Fluorobutane	2.41	2.38
Pentane	3.45	3.42
1-Fluoropentane	2.97	2.95
Hexane	4.00	3.98
1-Fluorohexane	3.54	3.51
Heptane	4.50	4.55
1-Fluoroheptane	4.10	4.08
Octane	5.00	5.11
1-Fluorooctane	4.67	4.64

Aqueous Solubility

Aqueous solubility is a key determinant of a drug's absorption and distribution. Poor solubility can lead to low bioavailability and formulation challenges.

Compound	Experimental Aqueous Solubility (mol fraction)	Predicted Aqueous Solubility (SAFT-γ Mie)
Water in n-Hexane	5.6 x 10-4 (at 298.15 K)	Matched to experimental data for parameterization
Water in n-Perfluorohexane	3.8 x 10-4 (at 298.15 K)[3][4]	In good agreement with experimental data[3]

Metabolic Stability

Metabolic stability provides an indication of how susceptible a compound is to metabolism by liver enzymes, which in turn affects its half-life and duration of action.

Compound Series	General Observation on Fluorination's Effect on Metabolic Stability in Human Liver Microsomes (HLM)	Computational Prediction Approach
Various Drug Scaffolds	Blocking metabolically liable sites with fluorine often increases stability.[5][6]	QSAR models, Machine Learning (e.g., Random Forest, GNNs)[7][8][9]
Aliphatic Chains	The position of fluorination is critical; can either increase or have no significant effect on stability.	Prediction of sites of metabolism (cytochrome P450).

Experimental Protocols

Detailed and standardized experimental protocols are essential for generating reliable and reproducible data.

Determination of Lipophilicity (logP): The Shake-Flask Method

The shake-flask method is the gold-standard for experimental logP determination.[10]

Objective: To determine the partition coefficient of a fluorinated alkane between n-octanol and water.

Materials:

• Test compound

• n-Octanol (HPLC grade, pre-saturated with water)

• Water (HPLC grade, pre-saturated with n-octanol)

• Volumetric flasks

• Centrifuge tubes

• Mechanical shaker or vortex mixer

• Centrifuge

• Analytical instrumentation for quantification (e.g., GC-MS, LC-MS, or ¹⁹F NMR)

Procedure:

• Preparation of Pre-saturated Solvents: Mix n-octanol and water in a large vessel and shake vigorously for 24 hours at a controlled temperature. Allow the layers to separate completely.

• Standard Solution Preparation: Prepare a stock solution of the test compound in n-octanol.

• Partitioning:

  • Add a known volume of the n-octanol stock solution to a centrifuge tube.

  • Add a known volume of water to the tube.

  • Securely cap the tube and shake vigorously for a predetermined time (e.g., 1-2 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the tube at a sufficient speed and duration to ensure complete separation of the n-octanol and water layers.

• Quantification:

  • Carefully withdraw an aliquot from both the n-octanol and water layers.

  • Determine the concentration of the test compound in each aliquot using an appropriate analytical method.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase. The logP is the base-10 logarithm of P.

Determination of Aqueous Solubility: Kinetic Solubility Assay

The kinetic solubility assay is a high-throughput method used in early drug discovery to estimate a compound's solubility.[11][12][13]

Objective: To determine the kinetic aqueous solubility of a fluorinated alkane.

Materials:

• Test compound

• Dimethyl sulfoxide (B87167) (DMSO)

• Aqueous buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

• 96-well microtiter plates

• Plate shaker

• Plate reader (e.g., nephelometer or UV-Vis spectrophotometer)

Procedure:

• Stock Solution Preparation: Prepare a high-concentration stock solution of the test compound in DMSO (e.g., 10 mM).

• Assay Plate Preparation:

  • Add a small volume of the DMSO stock solution to the wells of a 96-well plate.

  • Rapidly add the aqueous buffer to each well to achieve the desired final compound concentrations. The final DMSO concentration should be kept low (e.g., <1%) to minimize its effect on solubility.

• Incubation: Incubate the plate on a shaker for a defined period (e.g., 1-2 hours) at a controlled temperature.

• Detection:

  • Nephelometry: Measure the light scattering caused by any precipitated compound.

  • UV-Vis Spectroscopy: After centrifugation or filtration to remove any precipitate, measure the absorbance of the supernatant at the compound's λ_max.

• Data Analysis: A solubility value is determined by comparing the measurements to a standard curve or by identifying the concentration at which precipitation occurs.

Determination of Metabolic Stability: In Vitro Assay with Human Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes, primarily cytochrome P450s.[14][15][16][17][18]

Objective: To determine the in vitro metabolic stability of a fluorinated alkane in human liver microsomes (HLM).

Materials:

• Test compound

• Pooled human liver microsomes

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (cofactor solution)

• Acetonitrile (for reaction termination)

• Incubator/water bath at 37°C

• LC-MS/MS for quantification

Procedure:

• Preparation of Incubation Mixture: Prepare a reaction mixture containing human liver microsomes and phosphate buffer.

• Compound Incubation:

  • Pre-warm the reaction mixture and the test compound solution to 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and add them to a quenching solution (e.g., cold acetonitrile) to stop the reaction.

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins.

• Quantification: Analyze the supernatant by LC-MS/MS to determine the concentration of the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression of this plot gives the elimination rate constant (k).

  • The in vitro half-life (t½) is calculated as 0.693/k.

  • The percentage of compound remaining at the final time point is also reported as a measure of stability.

Signaling Pathways and Logical Relationships

The interplay between a compound's physicochemical properties and its biological fate can be visualized as a signaling pathway.

The influence of physicochemical properties on pharmacokinetic processes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. MetStabOn—Online Platform for Metabolic Stability Predictions | MDPI [mdpi.com]
• 8. MetaboGNN: predicting liver metabolic stability with graph neural networks and cross-species data - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PredMS: a random forest model for predicting metabolic stability of drug candidates in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. encyclopedia.pub [encyclopedia.pub]
• 11. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 12. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 13. enamine.net [enamine.net]
• 14. mercell.com [mercell.com]
• 15. researchgate.net [researchgate.net]
• 16. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 17. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 18. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

A Comparative Analysis of the Toxicity of Fluorinated Hydrocarbon Refrigerants

A comprehensive guide for researchers and drug development professionals on the toxicological profiles of various hydrofluorocarbon (HFC) and hydrofluoroolefin (HFO) refrigerants. This report details key toxicity endpoints, environmental impacts, and the experimental methodologies used for their assessment.

Fluorinated hydrocarbons are central to modern refrigeration and air conditioning technologies. However, concerns over their environmental impact and potential toxicity necessitate a thorough comparative evaluation. This guide provides an objective overview of the toxicity of different classes of fluorinated hydrocarbon refrigerants, including older hydrofluorocarbons (HFCs) and newer-generation hydrofluoroolefins (HFOs), supported by experimental data.

Environmental Impact and Safety Overview

A primary differentiator between refrigerant classes is their environmental footprint, characterized by the Ozone Depletion Potential (ODP) and Global Warming Potential (GWP). HFCs were developed as replacements for ozone-depleting chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs) and thus have an ODP of zero. However, many HFCs possess high GWPs, contributing to climate change. HFOs, the latest generation of fluorinated refrigerants, have been engineered to have both zero ODP and very low GWP.

From a safety perspective, refrigerants are classified based on their toxicity and flammability. Most HFCs and HFOs discussed in this guide fall into the lower toxicity categories (Class A) as defined by standards such as ASHRAE 34.

Quantitative Toxicity Data Summary

The following tables summarize key quantitative toxicity data for a selection of HFC and HFO refrigerants. The data is compiled from various toxicological studies.

Table 1: Acute and Subchronic Inhalation Toxicity of Selected HFC Refrigerants

Refrigerant	Chemical Name	4-hr LC50 (rat, ppm)	90-day NOAEL (rat, ppm)	Cardiac Sensitization NOAEL (dog, ppm)
HFC-134a	1,1,1,2-Tetrafluoroethane	> 500,000[1]	50,000[2]	50,000[1][2]
HFC-125	Pentafluoroethane	> 800,000	50,000[3]	75,000[1][3]
HFC-32	Difluoromethane	> 520,000	50,000	> 350,000
HFC-143a	1,1,1-Trifluoroethane	> 540,000	40,000	250,000[1]

Table 2: Acute and Subchronic Inhalation Toxicity of Selected HFO Refrigerants

Refrigerant	Chemical Name	4-hr LC50 (rat, ppm)	90-day NOAEL (rat, ppm)	Cardiac Sensitization NOAEL (dog, ppm)
HFO-1234yf	2,3,3,3-Tetrafluoropropene (B1223342)	> 405,800[4]	50,000[5]	120,000[4]
HFO-1234ze(E)	trans-1,3,3,3-Tetrafluoropropene	> 207,000[6]	1,500	120,000[6]
HCFO-1233zd(E)	trans-1-Chloro-3,3,3-trifluoropropene	120,000[7]	4,000[7]	25,000[7]

Table 3: Environmental and Safety Classification

Refrigerant	ODP	GWP (100-year)	ASHRAE Safety Classification
HFC-134a	0	1430	A1
HFC-125	0	3500	A1
HFC-32	0	675	A2L
HFC-143a	0	4470	A2L
HFO-1234yf	0	<1	A2L
HFO-1234ze(E)	0	<1	A2L
HCFO-1233zd(E)	~0	1	A1

Experimental Protocols

The toxicity data presented in this guide are primarily derived from studies following internationally recognized guidelines, predominantly those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Inhalation Toxicity (LC50)

Acute inhalation toxicity is typically assessed according to OECD Test Guideline 403 . This protocol involves the following key steps:

• Test Animals: Primarily rats, with both males and females being used.

• Exposure Method: Whole-body or nose-only exposure to the test substance in a gaseous or vaporous state.

• Exposure Duration: Typically a single 4-hour exposure.

• Concentrations: A range of concentrations are tested to determine the concentration that is lethal to 50% of the test animals (LC50).

• Observations: Animals are observed for clinical signs of toxicity and mortality during and after exposure for a period of up to 14 days. Gross necropsy is performed on all animals.

Acute Inhalation Toxicity Workflow

Subchronic Inhalation Toxicity (NOAEL)

Subchronic toxicity is generally evaluated based on OECD Test Guideline 413 (90-Day Inhalation Study) . This guideline provides data on adverse effects following repeated exposure and helps in determining a No-Observed-Adverse-Effect-Level (NOAEL).

• Test Animals: Typically rats, with an equal number of males and females.

• Exposure Method: Whole-body or nose-only inhalation exposure.

• Exposure Duration: 6 hours per day, 5 days a week, for 90 days.

• Concentrations: At least three concentrations plus a control group are used.

• Observations: Comprehensive monitoring includes clinical observations, body weight, food consumption, hematology, clinical chemistry, urinalysis, and detailed histopathological examination of organs and tissues.

Subchronic Inhalation Toxicity Workflow

Cardiac Sensitization

Cardiac sensitization potential is a critical endpoint for inhaled substances. The standard method involves an epinephrine (B1671497) challenge in dogs.

• Test Animals: Typically beagle dogs.

• Procedure:

  • A pre-exposure intravenous injection of epinephrine is administered to establish a baseline cardiac response.

  • The animal is then exposed to the test refrigerant at a specific concentration for a set period (e.g., 5-10 minutes).

  • During exposure, a challenge dose of epinephrine is administered.

• Endpoint: The occurrence of cardiac arrhythmias (e.g., ventricular fibrillation) following the epinephrine challenge indicates sensitization. The highest concentration at which no sensitization occurs is the No-Observed-Adverse-Effect-Level (NOAEL).

Cardiac Sensitization Test Protocol

Reproductive and Developmental Toxicity

These studies are conducted to assess the potential for adverse effects on reproductive function and the development of offspring. The study designs often follow OECD Guideline 414 (Prenatal Developmental Toxicity Study) and OECD Guideline 416 (Two-Generation Reproduction Toxicity Study) .

• Test Animals: Primarily rats and/or rabbits.

• Exposure: The substance is administered to parental animals before and during mating, and to females during gestation and lactation.

• Endpoints:

  • Parental: Effects on fertility, mating behavior, gestation length, and maternal health.

  • Offspring: Effects on viability, growth, and development (including skeletal and visceral examinations for malformations).

Signaling Pathways and Logical Relationships

The toxicity of fluorinated hydrocarbon refrigerants is not typically mediated by specific signaling pathways in the classical sense. The primary acute toxic effects at very high concentrations are related to central nervous system depression (anesthesia) and cardiac sensitization. The logical relationship between exposure and these effects is direct and concentration-dependent.

Logical Relationship of Acute Toxicity Effects

Conclusion

The data compiled in this guide indicate that both HFCs and HFOs generally exhibit a low order of acute and subchronic inhalation toxicity. The primary concerns at very high exposure levels are central nervous system effects and cardiac sensitization. HFOs offer a significant advantage over HFCs in terms of their substantially lower Global Warming Potential, making them more environmentally acceptable alternatives. However, the potential for the atmospheric degradation of some HFOs to form persistent substances like trifluoroacetic acid (TFA) warrants further long-term environmental monitoring and research. For all refrigerants, adherence to recommended occupational exposure limits and proper handling procedures are essential to ensure safety.

References

• 1. The effect of myocardial infarction on the cardiac sensitization potential of certain halocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nist.gov [nist.gov]
• 3. oecd.org [oecd.org]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. The acute, developmental, genetic and inhalation toxicology of 2,3,3,3-tetrafluoropropene (HFO-1234yf) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cardiac Sensitization - iodotrifluoromethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. The acute, genetic, developmental and inhalation toxicology of trans-1,3,3,3-tetrafluoropropene (HFO-1234ze) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Environmental Impact Assessment: 1,1,1-Trifluoro-2-methylpropane vs. Chlorofluorocarbons

For the attention of Researchers, Scientists, and Drug Development Professionals, this guide provides an objective comparison of the environmental impacts of 1,1,1-Trifluoro-2-methylpropane and Chlorofluorocarbons (CFCs), supported by experimental data and methodologies.

Executive Summary

Chlorofluorocarbons (CFCs) are a class of compounds notorious for their detrimental impact on the Earth's stratospheric ozone layer and their significant contribution to global warming.[1][2] In contrast, 1,1,1-Trifluoro-2-methylpropane, a hydrofluorocarbon (HFC), presents a theoretically less harmful alternative concerning ozone depletion. Due to the absence of chlorine and bromine atoms, its Ozone Depletion Potential (ODP) is considered to be zero.[3] However, like other HFCs, it is expected to be a potent greenhouse gas, contributing to global warming.

Quantitative Environmental Impact Data

The following table summarizes the key environmental metrics for representative CFCs and proxy compounds for 1,1,1-Trifluoro-2-methylpropane.

Compound Class	Compound Name	Chemical Formula	Atmospheric Lifetime (years)	Ozone Depletion Potential (ODP)¹	Global Warming Potential (GWP)²
CFC	Trichlorofluoromethane (CFC-11)	CCl₃F	45	1.0	4750
CFC	Dichlorodifluoromethane (CFC-12)	CCl₂F₂	100	1.0	10900
Proxy for HFC	Isobutane (B21531) (R-600a)	C₄H₁₀	~0.02 (days to weeks)	0	~3
Proxy for HFC	1,1,1,2-Tetrafluoroethane (HFC-134a)	C₂H₂F₄	14	0	1430
Proxy for HFC	1,1,1,3,3-Pentafluorobutane (HFC-365mfc)	C₄H₅F₅	8.6	0	794

¹ Ozone Depletion Potential (ODP) is a relative measure of the potential of a substance to cause ozone depletion, with CFC-11 having a reference value of 1.[3] ² Global Warming Potential (GWP) is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time, relative to carbon dioxide (CO₂ has a GWP of 1). The 100-year GWP is commonly used.[4]

Experimental Protocols

The determination of ODP and GWP values involves a combination of laboratory measurements and atmospheric modeling.

Determination of Ozone Depletion Potential (ODP)

The ODP of a substance is determined through a multi-step process that evaluates its potential to destroy stratospheric ozone relative to CFC-11.[5]

Experimental Workflow for ODP Determination

Experimental workflow for ODP determination.

• Laboratory Studies:

  • UV Photolysis: The substance is exposed to ultraviolet (UV) radiation in a laboratory setting to measure its absorption cross-section at different wavelengths. This determines how readily it will be broken down by solar radiation in the stratosphere.[6]

  • Reaction Kinetics: The rates of reaction with key atmospheric species, such as the hydroxyl radical (OH), are measured. For substances containing hydrogen, like HFCs, this is the primary removal mechanism in the troposphere.[7]

  • Product Analysis: The degradation products are identified to determine the number and type of ozone-depleting halogen atoms (chlorine or bromine) released per molecule.[7]

• Atmospheric Modeling:

  • Atmospheric Lifetime: The data from laboratory studies are used in atmospheric models to calculate the substance's atmospheric lifetime.[8]

  • Halogen Release: The models simulate the transport of the substance into the stratosphere and the subsequent release of chlorine or bromine atoms.

  • Ozone Destruction Efficiency: The model calculates the efficiency of the released halogens in destroying ozone molecules through catalytic cycles.

  • ODP Calculation: The ODP is then calculated as the ratio of the modeled total ozone depletion per unit mass of the substance to the ozone depletion per unit mass of CFC-11.[5]

Determination of Global Warming Potential (GWP)

The GWP of a substance is a measure of its contribution to global warming relative to carbon dioxide (CO₂).[4] The calculation is based on its radiative efficiency and atmospheric lifetime.

Experimental Workflow for GWP Determination

Experimental workflow for GWP determination.

• Infrared Spectroscopy: The infrared absorption spectrum of the gas is measured in the laboratory.[4] This determines the wavelengths at which the molecule absorbs thermal radiation and its efficiency in doing so. The key atmospheric window for greenhouse gases is in the 7-13 µm range.[9]

• Atmospheric Lifetime Determination: As with ODP, the atmospheric lifetime is determined through a combination of laboratory measurements of reaction rates (primarily with OH radicals for HFCs) and atmospheric modeling.[7]

• Radiative Forcing Calculation: The radiative forcing of the substance is calculated based on its infrared absorption spectrum and atmospheric concentration. This quantifies the change in the Earth's energy balance caused by the substance.

• GWP Calculation: The GWP is calculated by integrating the radiative forcing over a specified time horizon (typically 100 years) and normalizing it to the integrated radiative forcing of an equal mass of CO₂ over the same period.[4]

Atmospheric Degradation Pathways

The environmental impact of these compounds is directly linked to their atmospheric degradation pathways.

CFC Atmospheric Degradation and Ozone Depletion

CFCs are chemically inert in the troposphere, allowing them to persist and travel to the stratosphere.[2] In the stratosphere, they are exposed to high-energy UV radiation, which breaks the carbon-chlorine bonds, releasing chlorine atoms. These chlorine atoms then act as catalysts in the destruction of ozone.[10][11]

Catalytic ozone destruction by CFCs.

HFC Atmospheric Degradation

In contrast to CFCs, HFCs like 1,1,1-Trifluoro-2-methylpropane are primarily degraded in the troposphere by reaction with the hydroxyl radical (OH).[7] This shorter atmospheric lifetime prevents a significant amount of the substance from reaching the stratosphere, thus it does not contribute to ozone depletion. However, the parent molecule and some of its degradation products can absorb infrared radiation, contributing to the greenhouse effect.

Atmospheric fate of HFCs.

Conclusion

The assessment of 1,1,1-Trifluoro-2-methylpropane in comparison to CFCs highlights a significant trade-off in mitigating environmental harm. While HFCs, including our subject compound, offer a clear advantage by not depleting the ozone layer, their contribution to global warming remains a serious concern. The data on proxy compounds suggest that the GWP of 1,1,1-Trifluoro-2-methylpropane is likely to be substantial, emphasizing the need for continued research into and development of alternatives with low or zero GWP. For researchers and professionals in drug development and other industries, the selection of chemical agents must involve a thorough evaluation of both ODP and GWP to ensure environmentally responsible practices.

References

• 1. researchgate.net [researchgate.net]
• 2. tutorchase.com [tutorchase.com]
• 3. CFCs and the ozone layer - Crunch Chemistry [crunchchemistry.co.uk]
• 4. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 5. green-chem.sites.olt.ubc.ca [green-chem.sites.olt.ubc.ca]
• 6. What Specific Role Does UV Radiation Play in the Breakdown of CFCs? → Learn [pollution.sustainability-directory.com]
• 7. Atmospheric degradation of HFCs and HCFCs: chemistry and noxiousness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ipcc.ch [ipcc.ch]
• 9. omega-optical.com [omega-optical.com]
• 10. Ozone and the Atmosphere Ozone Cycle [paos.colorado.edu]
• 11. quora.com [quora.com]

A Comparative Analysis of C-H Bond Reactivity in 1,1,1-Trifluoro-2-methylpropane

For Researchers, Scientists, and Drug Development Professionals

Introduction to C-H Bond Reactivity

The reactivity of a C-H bond towards abstraction by a radical species (X•) is primarily governed by its bond dissociation energy (BDE). A lower BDE corresponds to a weaker bond, which is more easily broken, and thus, a more reactive C-H bond. In alkanes, the stability of the resulting alkyl radical is a key factor determining the BDE. The general order of alkyl radical stability is tertiary (3°) > secondary (2°) > primary (1°) > methyl. This trend is due to the stabilizing effects of hyperconjugation and inductive effects from the alkyl groups. Consequently, the reactivity of C-H bonds in simple alkanes follows the order: 3° > 2° > 1°.

However, the introduction of highly electronegative substituents, such as a trifluoromethyl (-CF3) group, can significantly alter this reactivity pattern through strong inductive effects. The -CF3 group is a powerful electron-withdrawing group, which can influence the stability of adjacent radical centers.[1]

Comparative Reactivity Data: Isobutane (B21531) vs. 1,1,1-Trifluoro-2-methylpropane

To understand the reactivity of C-H bonds in 1,1,1-trifluoro-2-methylpropane, we first consider the well-documented data for isobutane. The product distribution from radical halogenation of isobutane directly reflects the relative rates of abstraction of its primary and tertiary hydrogens.

Table 1: Relative Reactivity of C-H Bonds in Isobutane (2-Methylpropane) in Radical Halogenation

Halogen	Temperature	Reactivity per H (Primary)	Reactivity per H (Tertiary)	Selectivity Ratio (Tertiary:Primary)
Fluorine (F₂)	25°C	1	1.4	1.4 : 1
Chlorine (Cl₂)	25°C	1	5	5 : 1[2]
Bromine (Br₂)	125°C	1	1600	1600 : 1

Data for fluorine and bromine are generally accepted values in organic chemistry literature.

Analysis and Prediction for 1,1,1-Trifluoro-2-methylpropane

The presence of the electron-withdrawing -CF3 group at the carbon adjacent to the tertiary C-H bond in 1,1,1-trifluoro-2-methylpropane is expected to have a profound effect on its reactivity. This group will destabilize the adjacent tertiary radical through a strong inductive effect, thereby increasing the BDE of the tertiary C-H bond. This effect is expected to decrease the reactivity of the tertiary C-H bond compared to the tertiary C-H bond in isobutane.

Conversely, the primary C-H bonds on the methyl groups are further away from the -CF3 group, and thus, their BDEs are expected to be less affected. As a result, the selectivity for abstraction of the tertiary hydrogen is predicted to be significantly lower in 1,1,1-trifluoro-2-methylpropane than in isobutane. In fact, it is plausible that the primary C-H bonds may become preferentially abstracted, reversing the typical reactivity trend.

Table 2: Predicted Relative Reactivity of C-H Bonds in 1,1,1-Trifluoro-2-methylpropane

C-H Bond Type	Expected BDE relative to Isobutane	Expected Reactivity relative to Isobutane	Predicted Selectivity
Primary (1°)	Slightly increased	Slightly decreased	Potentially favored
Tertiary (3°)	Significantly increased	Significantly decreased	Potentially disfavored

This prediction highlights the importance of considering electronic effects when designing synthetic routes involving fluorinated molecules.

Experimental Protocols

The relative reactivity of C-H bonds in an alkane is typically determined by a competitive halogenation experiment.

Protocol: Determination of Relative Reactivity by Competitive Chlorination

• Reactant Preparation: A mixture of the alkane (e.g., 1,1,1-trifluoro-2-methylpropane) and a competing alkane with known C-H bond reactivities (e.g., cyclohexane) is prepared in an inert solvent (e.g., carbon tetrachloride) in a quartz reaction vessel. The molar ratio of the alkanes is precisely determined.

• Initiation: The reaction is initiated by photolysis using a UV lamp, which generates chlorine radicals from dissolved chlorine gas (Cl₂). The reaction is typically run at a constant temperature.

• Reaction Quenching: The reaction is allowed to proceed to a low conversion (typically <10%) to ensure that the initial concentrations of the reactants are not significantly changed and to minimize polyhalogenation. The reaction is then quenched by turning off the UV lamp and removing the remaining chlorine, for example, by bubbling with nitrogen gas.

• Product Analysis: The reaction mixture is analyzed by gas chromatography (GC) coupled with a mass spectrometer (MS) or a flame ionization detector (FID).

• Data Analysis:

  • The relative amounts of the chlorinated products from both the target alkane and the reference alkane are determined from the GC peak areas, after correcting for detector response factors.

  • The relative reactivity of the different C-H bonds in the target alkane can be calculated by comparing the product ratios with the statistical number of each type of hydrogen atom.

Visualizations

Diagram 1: Hydrogen Abstraction Pathways

Caption: Radical abstraction pathways for 1,1,1-trifluoro-2-methylpropane.

Diagram 2: Experimental Workflow for Reactivity Determination

References

• 1. Superelectrophiles and the effects of trifluoromethyl substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]

A Comparative Analysis of the Miscibility of Fluorinated Alcohols with Water for Researchers and Drug Development Professionals

A deep dive into the aqueous miscibility of fluorinated alcohols, from complete solubility to phase separation, supported by experimental data and protocols.

The miscibility of fluorinated alcohols with water is a critical consideration for their application as solvents, co-solvents, and reagents in chemical synthesis, protein chemistry, and pharmaceutical formulations. This guide provides a comparative analysis of the water miscibility of common fluorinated alcohols, including short-chain examples like 2,2,2-trifluoroethanol (B45653) (TFE) and 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), and their longer-chain perfluorinated counterparts.

Understanding Miscibility: A Tale of Two Ends

The miscibility of fluorinated alcohols in water is governed by a delicate interplay between two opposing molecular forces. The hydroxyl (-OH) group is hydrophilic, capable of forming strong hydrogen bonds with water molecules, which promotes mixing. Conversely, the perfluoroalkyl chain is both hydrophobic (water-repelling) and lipophobic (fat-repelling), a characteristic that becomes more pronounced with increasing chain length and hinders miscibility. The overall solubility behavior is therefore a direct consequence of the balance between these competing interactions.

Short-chain fluorinated alcohols, such as TFE and HFIP, are completely miscible with water in all proportions.[1][2][3][4][5][6][7][8][9] In these molecules, the strong hydrogen bonding contribution of the hydroxyl group and the polar nature of the molecule overcome the hydrophobic effect of the relatively small fluorinated segment.

As the length of the perfluoroalkyl chain increases, its hydrophobic and lipophobic character begins to dominate. This leads to a significant decrease in water miscibility, resulting in partial miscibility or immiscibility for longer-chain perfluorinated alcohols. A study on the mutual solubilities of linear perfluorinated alcohols (CF3(CF2)nCH2OH) with water at 298.15 K demonstrated this trend, showing that miscibility decreases as 'n' increases.[1]

Quantitative Comparison of Miscibility

The following table summarizes the miscibility of various fluorinated alcohols with water, providing a clear comparison between the short-chain and longer-chain compounds.

Fluorinated Alcohol	Chemical Formula	Common Abbreviation	Miscibility with Water
2,2,2-Trifluoroethanol	CF₃CH₂OH	TFE	Miscible in all proportions[1][3][4]
1,1,1,3,3,3-Hexafluoroisopropanol	(CF₃)₂CHOH	HFIP	Miscible in all proportions[2][5][6][7][8][9]
1H,1H-Perfluoropropan-1-ol	CF₃CF₂CH₂OH	-	Partially Miscible[1]
1H,1H-Perfluorobutan-1-ol	CF₃(CF₂)₂CH₂OH	PFB	Partially Miscible[1]
1H,1H-Perfluoropentan-1-ol	CF₃(CF₂)₃CH₂OH	-	Partially Miscible[1]
1H,1H-Perfluorohexan-1-ol	CF₃(CF₂)₄CH₂OH	-	Partially Miscible[1]
Perfluoro-tert-butanol	(CF₃)₃COH	-	Partially Miscible[1]

Experimental Determination of Miscibility: The Cloud Point Titration Method

A common and effective method for determining the miscibility of liquids and constructing liquid-liquid phase diagrams is the cloud point titration method. This technique involves the controlled addition of one liquid (the titrant) to a known amount of another liquid at a constant temperature until the solution becomes turbid, indicating the onset of phase separation.

Experimental Protocol:

• Preparation: Accurately weigh a known amount of the fluorinated alcohol into a jacketed glass vessel equipped with a magnetic stirrer and a temperature probe.

• Temperature Control: Circulate a fluid from a thermostatically controlled bath through the jacket of the vessel to maintain a constant and precise temperature.

• Titration: Slowly add deionized water (the titrant) to the stirred fluorinated alcohol from a calibrated burette.

• Observation: Continuously observe the mixture for the first sign of persistent turbidity. The point at which the solution turns cloudy is the "cloud point."

• Data Recording: Record the volume of water added to reach the cloud point.

• Repeatability: Repeat the measurement at different temperatures to construct a phase diagram.

This method allows for the precise determination of the boundary between the single-phase (miscible) and two-phase (immiscible) regions of the binary mixture.

Visualizing Miscibility and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the miscibility behavior of different fluorinated alcohols and the experimental workflow for its determination.

Caption: Miscibility behavior of short- and long-chain fluorinated alcohols with water.

Caption: Experimental workflow for determining miscibility using the cloud point titration method.

Conclusion

The miscibility of fluorinated alcohols with water is a structure-dependent property. Short-chain, highly fluorinated alcohols like TFE and HFIP are fully miscible due to the dominance of hydrogen bonding. In contrast, longer-chain perfluorinated alcohols exhibit partial miscibility as the hydrophobic and lipophobic nature of the extended fluoroalkyl chain becomes the determining factor. The choice of a suitable fluorinated alcohol for a specific application must therefore take into account its miscibility with water, which can be precisely determined using experimental techniques such as cloud point titration. This understanding is crucial for optimizing reaction conditions, formulating stable solutions, and predicting the behavior of these versatile compounds in aqueous environments.

References

• 1. inkworldmagazine.com [inkworldmagazine.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. web.williams.edu [web.williams.edu]
• 7. Cloud Point Determination - SHIJIAZHUANG CITY HORIZON CHEMICAL INDUSTRY CO.,LTD [horizonadmixtures.com]
• 8. ASTM D2500 Method for Cloud Point Testing | Ayalytical [ayalytical.com]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 1,1,1-Trifluoro-2-methylpropane: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 1,1,1-Trifluoro-2-methylpropane (CAS RN: 1550-49-8), a fluorinated hydrocarbon. Researchers, scientists, and drug development professionals are urged to adhere to these procedures to ensure laboratory safety and regulatory compliance. Due to the absence of a specific Safety Data Sheet (SDS) in publicly available databases, this guidance is based on the general protocols for handling and disposing of halogenated organic compounds, which are classified as hazardous waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1,1,1-Trifluoro-2-methylpropane with appropriate personal protective equipment (PPE). This includes, but is not limited to:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat and closed-toe shoes.

All handling of this substance and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The proper disposal of 1,1,1-Trifluoro-2-methylpropane is a critical step in maintaining a safe laboratory environment and adhering to environmental regulations.

• Waste Identification and Segregation:

  • 1,1,1-Trifluoro-2-methylpropane is a halogenated hydrocarbon and must be disposed of as hazardous waste.[1][2]

  • Do not mix this waste with non-halogenated solvents or other incompatible waste streams.[2][3]

  • Collect waste in a designated, properly labeled, and sealed container. The container should be made of a material compatible with the chemical.

• Waste Labeling and Storage:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1,1,1-Trifluoro-2-methylpropane".

  • Indicate the approximate volume or mass of the waste.[2]

  • Store the sealed container in a designated satellite accumulation area that is secure and away from ignition sources.[3]

• Arrange for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup and disposal.

  • Provide the disposal company with all available information about the waste, including its chemical name and any known hazards.

  • Waste will likely be incinerated at a regulated hazardous waste incineration facility.[2]

Hazardous Waste Classification

As a halogenated organic compound, waste 1,1,1-Trifluoro-2-methylpropane is likely to be classified under the following EPA hazardous waste codes, particularly if it is a spent solvent. The specific code depends on its use.

EPA Waste Code	Description	Relevant Use Case
F001	Spent halogenated solvents used in degreasing.[4][5][6][7][8]	If used for cleaning or degreasing purposes.
F002	Spent halogenated solvents used for purposes other than degreasing.[5][6][7][8]	If used as a solvent in a chemical reaction or for other non-degreasing applications.
F025	Condensed light ends, spent filters and filter aids, and spent desiccant wastes from the production of certain chlorinated aliphatic hydrocarbons.[6]	This code may apply to wastes generated during the synthesis of this compound.

Note: The generator of the waste is responsible for making the final waste determination.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,1,1-Trifluoro-2-methylpropane.

Caption: Disposal workflow for 1,1,1-Trifluoro-2-methylpropane.

Disclaimer: This information is intended for guidance purposes only. Always consult your institution's specific safety protocols and the Safety Data Sheet for any chemical before handling and disposal. The absence of a readily available SDS for 1,1,1-Trifluoro-2-methylpropane necessitates a cautious approach based on the properties of similar halogenated compounds.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. bucknell.edu [bucknell.edu]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. wmsolutions.com [wmsolutions.com]
• 5. F-Listed Hazardous Waste - Environmental Health and Safety [umaryland.edu]
• 6. wku.edu [wku.edu]
• 7. media.clemson.edu [media.clemson.edu]
• 8. unomaha.edu [unomaha.edu]

Personal protective equipment for handling 1,1,1-Trifluoro-2-methylpropane

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of 1,1,1-Trifluoro-2-methylpropane (CAS Number: 1550-49-8). Given the limited availability of a specific Safety Data Sheet (SDS) for this compound, the following guidance is based on the chemical properties of structurally similar fluorinated hydrocarbons and general laboratory safety principles. It is imperative to supplement this information with a thorough risk assessment before commencing any work.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₄H₇F₃	PubChem[1]
Molecular Weight	112.09 g/mol	PubChem[1]
CAS Number	1550-49-8	PubChem[1]
Physical State	Likely a gas or a highly volatile liquid at room temperature.	Inferred from similar small fluorinated hydrocarbons.
Flammability	Assumed to be a flammable gas or liquid.	Based on SDS of similar compounds[2][3][4].
Hazards	May cause skin, eye, and respiratory irritation. May cause drowsiness or dizziness. As a gas, it may displace oxygen and cause rapid suffocation.	Based on SDS of similar compounds[2][5].

Personal Protective Equipment (PPE)

A task-specific risk assessment is mandatory to determine the appropriate level of PPE. The following recommendations are based on the presumed hazards of 1,1,1-Trifluoro-2-methylpropane.

Routine Laboratory Handling (Small Quantities in a Fume Hood)

• Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required. A face shield should be worn over goggles when there is a significant risk of splashes or rapid release of gas.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential. It is crucial to consult the glove manufacturer's compatibility charts for breakthrough times for fluorinated hydrocarbons.

• Body Protection: A flame-retardant lab coat or a lab coat made of 100% cotton is required. Long pants and closed-toe shoes are mandatory.

• Respiratory Protection: All handling of 1,1,1-Trifluoro-2-methylpropane must be conducted in a certified chemical fume hood to control vapor and gas exposure.

Handling Larger Quantities or Outside of a Fume Hood

In situations involving larger quantities or work outside of a fume hood, a higher level of respiratory protection, such as a supplied-air respirator, may be necessary. A comprehensive risk assessment must be performed to determine the appropriate respiratory protection.

Emergency Situations (e.g., Spills or Leaks)

In the event of a spill or leak, the required PPE will depend on the scale of the release. For significant releases, a self-contained breathing apparatus (SCBA) and a fully encapsulating chemical-resistant suit may be required.

PPE Selection Workflow

Caption: PPE selection workflow for handling 1,1,1-Trifluoro-2-methylpropane.

Experimental Protocol: Transfer of a Volatile Flammable Liquid

This protocol outlines a general procedure for transferring a volatile and flammable liquid like 1,1,1-Trifluoro-2-methylpropane.

1. Preparation and Engineering Controls:

• Ensure a certified chemical fume hood is operational and the sash is at the appropriate height.

• Remove all ignition sources (e.g., hot plates, stir plates, electrical equipment) from the fume hood.

• Have a fire extinguisher rated for chemical fires (e.g., dry chemical or carbon dioxide) readily accessible.

• Ensure an emergency eyewash and safety shower are accessible.

• Ground all metal containers and equipment to prevent static discharge.

2. Donning Personal Protective Equipment (PPE):

• Wear chemical splash goggles and a face shield.

• Don chemical-resistant gloves (e.g., nitrile or neoprene).

• Wear a flame-retardant lab coat, long pants, and closed-toe shoes.

3. Chemical Transfer:

• Place both the source and receiving containers in a secondary containment tray within the fume hood.

• Slowly and carefully open the source container, pointing the opening away from you.

• Pour the liquid slowly to minimize splashing and vapor generation.

• If using a cannula or syringe, ensure all connections are secure.

• Once the transfer is complete, securely cap both containers.

4. Decontamination and Waste Disposal:

• Wipe down any minor drips or spills with a compatible absorbent material.

• Dispose of all contaminated materials (e.g., gloves, absorbent pads) in a designated hazardous waste container.

• Wash hands thoroughly after removing gloves.

Disposal Plan

Waste Collection:

• Collect all waste containing 1,1,1-Trifluoro-2-methylpropane, including contaminated consumables, in a clearly labeled, sealed, and compatible hazardous waste container.

• Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

Storage of Waste:

• Store the waste container in a designated, well-ventilated, and cool area away from ignition sources and incompatible materials.

• Ensure the waste container is kept in secondary containment.

Final Disposal:

• Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

• Follow all local, state, and federal regulations for the disposal of flammable and halogenated organic waste.

References

• 1. 1,1,1-Trifluoro-2-methylpropane | C4H7F3 | CID 21922278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. synquestlabs-azuredev-test.azurewebsites.net [synquestlabs-azuredev-test.azurewebsites.net]